2-(2-(Allyloxy)ethoxy)ethanol

• CAS: 15075-50-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of 2-(2-(Allyloxy)ethoxy)ethanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(2-(Allyloxy)ethoxy)ethanol, also known as diethylene glycol monoallyl ether, is a bifunctional organic molecule possessing both an ether and a terminal hydroxyl group. This unique structure makes it a valuable intermediate in various chemical syntheses. The presence of the allyl group allows for further functionalization through reactions such as polymerization, epoxidation, and thiol-ene chemistry. The hydroxyl group provides a site for esterification, etherification, and other reactions typical of alcohols. This guide provides a comprehensive overview of the known chemical and physical properties of 2-(2-(Allyloxy)ethoxy)ethanol, along with relevant experimental protocols and safety information.

Chemical and Physical Properties

Property	Value	Source
IUPAC Name	2-(2-(prop-2-enoxy)ethoxy)ethan-1-ol	PubChem[1]
Synonyms	Diethylene glycol monoallyl ether, Allyldiglycol	PubChem[1]
CAS Number	15075-50-0	PubChem[1]
Molecular Formula	C₇H₁₄O₃	PubChem[1]
Molecular Weight	146.18 g/mol	PubChem[1]
Appearance	Colorless liquid (presumed)	General knowledge
Boiling Point	Data not available
Density	1.010 g/mL at 20 °C	Sigma-Aldrich
Refractive Index (n₂₀/D)	1.446	Sigma-Aldrich
Flash Point	102 °C (closed cup)	Sigma-Aldrich
Solubility	Data not available
Vapor Pressure	Predicted: < 1 Pa at 25 °C

Synthesis

The most common method for the synthesis of ethers such as 2-(2-(Allyloxy)ethoxy)ethanol is the Williamson ether synthesis.[2][3][4] This reaction involves the nucleophilic substitution of a halide by an alkoxide. In the case of 2-(2-(Allyloxy)ethoxy)ethanol, this can be achieved by reacting the sodium salt of diethylene glycol with allyl chloride or allyl bromide.

Williamson Ether Synthesis of 2-(2-(Allyloxy)ethoxy)ethanol.

Experimental Protocols

Detailed experimental procedures for the determination of the key physical properties of 2-(2-(Allyloxy)ethoxy)ethanol are provided below. These are general methods and may require optimization for this specific compound.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. A common method for determining the boiling point of a small sample is the micro-boiling point or Siwoloboff method.

Apparatus:

• Thiele tube or oil bath

• Thermometer

• Capillary tube (sealed at one end)

• Sample tube (e.g., a small test tube or a fusion tube)

• Heating source (e.g., Bunsen burner or hot plate)

• Stand and clamps

Procedure:

• A small amount of the liquid sample (a few drops) is placed in the sample tube.

• A capillary tube, sealed at one end, is inverted and placed into the sample tube.

• The sample tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb.

• The assembly is immersed in a Thiele tube or an oil bath.

• The bath is heated gently and stirred continuously.

• As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• The heating is stopped, and the bath is allowed to cool slowly.

• The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Density

The density of a liquid can be determined by measuring the mass of a known volume.

Apparatus:

• Pycnometer or a graduated cylinder and an analytical balance

• Constant temperature water bath

Procedure using a Pycnometer:

• The empty, clean, and dry pycnometer is weighed.

• The pycnometer is filled with the liquid sample, ensuring no air bubbles are present. The stopper is inserted, and any excess liquid is carefully wiped off.

• The filled pycnometer is weighed.

• The pycnometer is emptied, cleaned, and filled with a reference liquid of known density (e.g., deionized water) at the same temperature.

• The filled pycnometer with the reference liquid is weighed.

• The density of the sample is calculated using the formula: ρ_sample = (m_sample / m_reference) * ρ_reference

Workflow for Density Measurement using a Pycnometer.

Determination of Solubility

The solubility of a substance in a particular solvent is the maximum amount of that substance that can dissolve in a given amount of the solvent at a specified temperature. A qualitative and semi-quantitative assessment can be performed as follows.

Apparatus:

• Test tubes

• Graduated pipettes or burettes

• Vortex mixer or shaker

• Constant temperature bath

Procedure (Qualitative):

• Add a small, known amount of the solute (e.g., 0.1 g of 2-(2-(Allyloxy)ethoxy)ethanol) to a test tube.

• Add a known volume of the solvent (e.g., 1 mL of water) to the test tube.

• Agitate the mixture vigorously for a set period (e.g., 1-2 minutes) at a constant temperature.

• Observe if the solute has completely dissolved. If it has, the substance is considered soluble. If not, it is sparingly soluble or insoluble.

Procedure (Semi-Quantitative):

• To a test tube containing a known mass of the solute, add the solvent in small, measured increments.

• After each addition, agitate the mixture until the solute dissolves completely.

• The solubility can be expressed as the mass of solute per volume or mass of solvent required for complete dissolution.

Determination of Refractive Index

The refractive index of a liquid is a measure of how much the path of light is bent, or refracted, when entering the liquid. It is a characteristic physical property.

Apparatus:

• Abbe refractometer

• Constant temperature water bath connected to the refractometer

• Dropper or pipette

Procedure:

• Ensure the prisms of the Abbe refractometer are clean and dry.

• Calibrate the refractometer using a standard of known refractive index (e.g., distilled water).

• Place a few drops of the liquid sample onto the lower prism.

• Close the prisms and allow the sample to equilibrate to the desired temperature, controlled by the water bath.

• Look through the eyepiece and adjust the control knob to bring the dividing line between the light and dark fields into sharp focus on the crosshairs.

• If a color fringe is observed, adjust the compensator dial to eliminate it.

• Read the refractive index from the scale.

Safety Information

Based on available safety data for similar compounds and the GHS classification for 2-(2-(Allyloxy)ethoxy)ethanol, the following safety precautions should be observed:

• Eye Irritation: Causes serious eye irritation.[1] Wear appropriate eye protection, such as safety glasses or goggles.

• Skin Contact: May cause skin irritation. Wear protective gloves.

• Inhalation: Avoid inhaling vapors or mists. Use in a well-ventilated area or with local exhaust ventilation.

• Flammability: Combustible liquid. Keep away from heat, sparks, and open flames.

Always consult the latest Safety Data Sheet (SDS) from the supplier before handling this chemical.

Conclusion

References

• 1. 2-(2-(Allyloxy)ethoxy)ethanol | C7H14O3 | CID 84777 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

An In-depth Technical Guide to 2-(2-(Allyloxy)ethoxy)ethanol (CAS 15075-50-0)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-(2-(Allyloxy)ethoxy)ethanol (CAS 15075-50-0), a versatile bifunctional molecule with applications in polymer chemistry and potentially in drug delivery systems. This document details its physicochemical properties, synthesis via Williamson ether synthesis, and analytical characterization by High-Performance Liquid Chromatography (HPLC). Furthermore, it explores its emerging role as a monomer for the synthesis of functional polymers and discusses the toxicological profile of related glycol ethers.

Physicochemical Properties

2-(2-(Allyloxy)ethoxy)ethanol, also known as diethylene glycol monoallyl ether, is a chemical compound with the molecular formula C7H14O3.[1][2] It possesses both an allyl group and a primary alcohol, making it a valuable building block for further chemical modifications.[3]

Property	Value	Reference(s)
CAS Number	15075-50-0	[1][4]
Molecular Formula	C7H14O3	[1][2]
Molecular Weight	146.18 g/mol	[2]
IUPAC Name	2-(2-prop-2-enoxyethoxy)ethanol	[2]
Synonyms	Diethylene glycol monoallyl ether, Allyldiglycol
Predicted XlogP	-0.2	[5][6]

Synthesis

The primary method for the synthesis of 2-(2-(Allyloxy)ethoxy)ethanol is the Williamson ether synthesis.[3][7][8] This reaction involves the nucleophilic substitution of a halide by an alkoxide.

Williamson Ether Synthesis: Reaction Pathway

The synthesis of 2-(2-(Allyloxy)ethoxy)ethanol can be achieved by reacting the sodium salt of diethylene glycol with allyl chloride. The reaction proceeds via an SN2 mechanism.[7][8]

Caption: Williamson Ether Synthesis of 2-(2-(Allyloxy)ethoxy)ethanol.

Experimental Protocol: Williamson Ether Synthesis

This protocol is a general representation and may require optimization based on laboratory conditions.

Materials:

• Diethylene glycol

• Sodium hydride (NaH) or other strong base

• Allyl chloride

• Anhydrous solvent (e.g., Tetrahydrofuran (THF) or Dimethylformamide (DMF))[7]

• Diethyl ether

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve diethylene glycol in the anhydrous solvent.

• Carefully add sodium hydride portion-wise to the solution at 0 °C to form the alkoxide. Hydrogen gas will be evolved.

• Once the formation of the alkoxide is complete, slowly add allyl chloride to the reaction mixture.

• Allow the reaction to stir at room temperature or with gentle heating until completion, which can be monitored by thin-layer chromatography (TLC).

• Cool the reaction mixture and cautiously quench with a saturated aqueous solution of NH4Cl.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO4.

• Filter the drying agent and remove the solvent under reduced pressure.

• The crude product can be purified by vacuum distillation.

Analytical Methods

High-Performance Liquid Chromatography (HPLC) is a suitable technique for the analysis and purification of 2-(2-(Allyloxy)ethoxy)ethanol.

Experimental Protocol: HPLC Analysis

The following is a general reverse-phase HPLC method that can be adapted for the analysis of 2-(2-(Allyloxy)ethoxy)ethanol.[4][9]

Parameter	Condition
Column	C18 reverse-phase column (e.g., Newcrom R1)[4][9]
Mobile Phase	A gradient or isocratic mixture of Acetonitrile (MeCN) and water.[4][9] For Mass Spectrometry (MS) detection, formic acid can be used as an additive.[4][9] For UV detection, phosphoric acid can be used.[4][9]
Detector	UV, Refractive Index (RI), or Mass Spectrometry (MS)
Flow Rate	Typically 0.5 - 1.5 mL/min
Injection Volume	5 - 20 µL

Workflow for HPLC Method Development:

Caption: General Workflow for HPLC Analysis.

Applications in Research and Development

The dual functionality of 2-(2-(Allyloxy)ethoxy)ethanol makes it a valuable monomer in polymer synthesis, with potential applications in the biomedical field.[3][10]

Polymer Synthesis

The allyl group of 2-(2-(Allyloxy)ethoxy)ethanol can participate in various polymerization reactions, such as radical polymerization, to form polymers with pendant hydroxyl groups.[11] These hydroxyl groups can be further modified to introduce other functionalities. Additionally, the ethylene glycol backbone imparts hydrophilicity and biocompatibility to the resulting polymers.[12][13]

Potential Polymer Architectures:

• Linear Polymers: Homopolymerization of 2-(2-(allyloxy)ethoxy)ethanol can yield linear polymers with repeating units containing a hydroxyl group.

• Graft Copolymers: The molecule can be grafted onto existing polymer backbones to introduce hydrophilic and functional side chains.

• Cross-linked Networks (Hydrogels): The allyl group can be utilized in cross-linking reactions, for example, via thiol-ene chemistry, to form hydrogels.[10] Hydrogels are of significant interest for drug delivery and tissue engineering applications.[14][15][16]

Logical Flow for Polymer Synthesis and Application:

Caption: Pathway from Monomer to Biomedical Applications.

Drug Development

The application of allyl-functionalized polyethylene glycol (PEG) derivatives in drug delivery is an active area of research.[10][17] These polymers can be used to create nanocarriers, such as micelles and nanoparticles, to encapsulate and deliver therapeutic agents. The PEG component provides "stealth" properties, prolonging circulation time and improving drug efficacy.[13] While specific studies on polymers derived solely from 2-(2-(allyloxy)ethoxy)ethanol in drug delivery are emerging, the principles established for related functional PEGs are highly relevant.

Toxicological Information

Specific toxicological data for 2-(2-(Allyloxy)ethoxy)ethanol is limited. However, information on related glycol ethers can provide some insights into its potential hazards. It is classified as causing serious eye irritation.[2][6]

Endpoint	Observation for Related Glycol Ethers
Acute Oral Toxicity	Generally low toxicity in animal studies.
Skin Irritation	Can range from slight to moderate irritation.
Eye Irritation	Classified as an eye irritant.[2][6]
Genotoxicity	Some related compounds have been found to be non-genotoxic.

It is crucial to handle 2-(2-(Allyloxy)ethoxy)ethanol with appropriate personal protective equipment (PPE), including safety goggles and gloves, in a well-ventilated area. For detailed safety information, refer to the material safety data sheet (MSDS).

Conclusion

2-(2-(Allyloxy)ethoxy)ethanol is a valuable chemical intermediate with significant potential, particularly in the field of polymer chemistry for biomedical applications. Its synthesis is well-established through the Williamson ether synthesis, and it can be readily analyzed using standard chromatographic techniques. Future research is likely to focus on the development of novel polymers derived from this monomer for advanced drug delivery systems, tissue engineering scaffolds, and other biomedical applications. As with any chemical, proper safety precautions should be observed during its handling and use.

References

• 1. scholarship.richmond.edu [scholarship.richmond.edu]
• 2. 2-(2-(Allyloxy)ethoxy)ethanol | C7H14O3 | CID 84777 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. 2-(2-(Allyloxy)ethoxy)ethanol | SIELC Technologies [sielc.com]
• 5. researchgate.net [researchgate.net]
• 6. m.youtube.com [m.youtube.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 9. Separation of 2-(2-(Allyloxy)ethoxy)ethanol on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 10. Significance of Polymers with “Allyl” Functionality in Biomedicine: An Emerging Class of Functional Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Polymerization and application of Di(ethylene glycol) vinyl ether_Chemicalbook [chemicalbook.com]
• 12. pubs.universci.com [pubs.universci.com]
• 13. mdpi.com [mdpi.com]
• 14. US20100099812A1 - Method for preparing a hydrogel through the use of alkoxydes, the product thus obtained and the use thereof - Google Patents [patents.google.com]
• 15. US6268405B1 - Hydrogels and methods of making and using same - Google Patents [patents.google.com]
• 16. US20220073651A1 - Method for producing hydrogels - Google Patents [patents.google.com]
• 17. crimsonpublishers.com [crimsonpublishers.com]

In-Depth Technical Guide to the Physical Properties of Diethylene Glycol Monoallyl Ether

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of Diethylene Glycol Monoallyl Ether (DGMAE). The information is presented to be a valuable resource for researchers, scientists, and professionals in drug development who may utilize this compound in their work. All quantitative data is summarized in structured tables for easy reference and comparison. Detailed methodologies for key experimental protocols are also provided.

Core Physical Properties

Diethylene glycol monoallyl ether is a bifunctional molecule possessing both an ether and a hydroxyl group, as well as a terminal allyl group, which makes it a versatile chemical intermediate. Its physical properties are crucial for understanding its behavior in various applications, from reaction kinetics to formulation development.

General and Molecular Properties

Property	Value	Source
Chemical Formula	C₇H₁₄O₃	-
Molecular Weight	146.18 g/mol	[1][2]
CAS Number	15075-50-0	[1][2]
Appearance	Colorless liquid	-

Physicochemical Properties

The following table summarizes the key physicochemical properties of diethylene glycol monoallyl ether. Where direct experimental data for DGMAE is unavailable, values for the closely related compound, diethylene glycol monoethyl ether, are provided for estimation and comparative purposes, and are clearly noted.

Property	Value	Conditions	Source
Refractive Index (n/D)	1.446	20 °C	[1][2]
Density	1.010 g/mL	20 °C	[1][2]
Boiling Point	~202 °C (estimated)	760 mmHg	[3][4]
Flash Point	102 °C (215.6 °F)	Closed Cup	[1][2]
Viscosity	~3.85 mPa·s (estimated)	20 °C
Surface Tension	~31.8 mN/m (estimated)	25 °C
Vapor Pressure	< 130 Pa (~0.975 mmHg) (estimated)	20 °C

Note: Values for boiling point, viscosity, surface tension, and vapor pressure are for Diethylene Glycol Monoethyl Ether and are provided as estimates for Diethylene Glycol Monoallyl Ether due to structural similarity.

Experimental Protocols

The determination of the physical properties listed above is governed by standardized experimental protocols. The following sections detail the methodologies for the key experiments.

Refractive Index Determination

The refractive index of diethylene glycol monoallyl ether can be determined using a refractometer according to standard methods such as ASTM D1218 or ASTM D1747 .

Methodology (based on ASTM D1218):

• Apparatus: A calibrated Abbe refractometer with a circulating fluid bath for temperature control is used.

• Procedure:

  • The refractometer prisms are cleaned and dried.

  • The instrument is calibrated using a standard of known refractive index.

  • A small sample of diethylene glycol monoallyl ether is placed on the prism.

  • The temperature is allowed to equilibrate to the specified temperature (e.g., 20°C).

  • The light source is adjusted, and the measurement is taken at the sodium D-line (589 nm).

  • The refractive index is read directly from the instrument's scale.

Density Measurement

The density of liquid samples like diethylene glycol monoallyl ether is accurately measured using a digital density meter, following protocols like ASTM D4052 or ASTM D7777 .

Methodology (based on ASTM D4052):

• Apparatus: A digital density meter based on the oscillating U-tube principle.

• Procedure:

  • The instrument is calibrated with dry air and a certified density standard (e.g., pure water).

  • The sample is injected into the oscillating U-tube, ensuring no air bubbles are present.

  • The instrument measures the oscillation period of the U-tube containing the sample.

  • The density is calculated automatically by the instrument based on the calibration data.

Flash Point Determination

The flash point is a critical safety parameter and is determined using a closed-cup tester, with the Pensky-Martens closed-cup method (ASTM D93) being a widely accepted standard.

Methodology (based on ASTM D93):

• Apparatus: A Pensky-Martens closed-cup flash point tester.

• Procedure:

  • A specified volume of the sample is placed in the test cup.

  • The sample is heated at a controlled rate while being stirred.

  • At regular temperature intervals, an ignition source is introduced into the vapor space above the liquid.

  • The flash point is the lowest temperature at which the vapors of the substance ignite to produce a flash.

Boiling Point Determination

The boiling point can be determined by distillation, following the principles outlined in ASTM D86 for petroleum products, which can be adapted for pure chemical substances.

Methodology (based on ASTM D86):

• Apparatus: A distillation flask, condenser, and receiving cylinder.

• Procedure:

  • A 100 mL sample is placed in the distillation flask.

  • The sample is heated, and the temperature of the vapor is monitored as it distills.

  • The boiling point is the temperature at which the liquid boils and its vapor is in equilibrium with the liquid at atmospheric pressure.

Viscosity Measurement

The viscosity of diethylene glycol monoallyl ether can be determined using a viscometer, with methods such as ASTM D445 for kinematic viscosity or OECD 114 for dynamic viscosity.

Methodology (based on ASTM D445):

• Apparatus: A calibrated glass capillary viscometer (e.g., Ubbelohde type) and a constant temperature bath.

• Procedure:

  • The viscometer is filled with the sample and placed in the temperature bath until it reaches thermal equilibrium.

  • The time taken for the liquid to flow between two marked points under gravity is measured.

  • The kinematic viscosity is calculated by multiplying the flow time by the viscometer calibration constant.

  • The dynamic viscosity can then be calculated by multiplying the kinematic viscosity by the density of the liquid.

Surface Tension Measurement

The surface tension of aqueous solutions can be determined using methods described in OECD 115 . For a pure liquid like diethylene glycol monoallyl ether, a tensiometer is typically used.

Methodology (based on the Du Noüy ring method):

• Apparatus: A tensiometer equipped with a platinum-iridium ring.

• Procedure:

  • The ring is cleaned and attached to a sensitive balance.

  • The ring is immersed in the sample and then slowly pulled through the liquid-air interface.

  • The force required to detach the ring from the surface is measured.

  • The surface tension is calculated from this force, considering the dimensions of the ring and a correction factor.

Heat Capacity Determination

The specific heat capacity can be measured using calorimetry, with ASTM D2766 providing a standard test method.

Methodology (based on ASTM D2766):

• Apparatus: A calorimeter, which is a thermally insulated container.

• Procedure:

  • A known mass of the sample is placed in the calorimeter.

  • A known amount of heat is supplied to the sample.

  • The resulting temperature change is measured.

  • The specific heat capacity is calculated from the heat supplied, the mass of the sample, and the temperature change.

Vapor Pressure Measurement

Vapor pressure can be determined by various methods, including differential scanning calorimetry (DSC) as outlined in ASTM E1194 .

Methodology (based on ASTM E1194):

• Apparatus: A differential scanning calorimeter.

• Procedure:

  • A small, accurately weighed sample is placed in a hermetically sealed pan with a pinhole lid.

  • The sample is heated at a constant rate under a controlled pressure.

  • The temperature at which the sample begins to boil (indicated by an endothermic peak) is recorded.

  • By conducting the experiment at several different pressures, a vapor pressure curve can be generated.

Logical Relationships of Physical Properties

The physical properties of a substance are interconnected. The following diagram illustrates some of these logical relationships for diethylene glycol monoallyl ether.

Caption: Interrelation of the physical properties of Diethylene Glycol Monoallyl Ether.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. 반응 설계 및 최적화 [sigmaaldrich.com]
• 4. The important applications of diethylene glycol monoethyl ether_Chemicalbook [chemicalbook.com]

2-(2-(Allyloxy)ethoxy)ethanol molecular weight and formula

An in-depth analysis of the physicochemical properties of 2-(2-(Allyloxy)ethoxy)ethanol, a significant compound in various research and development applications. This document provides its fundamental molecular characteristics.

Chemical Identity and Properties

The compound 2-(2-(allyloxy)ethoxy)ethanol is identified by its specific molecular structure and resulting properties. Its molecular formula and weight are crucial for experimental design and chemical synthesis. The molecular formula is C7H14O3.[1][2][3][4][5] The molecular weight is approximately 146.18 g/mol .[1] Other reported values for the molecular weight include 146.187 g/mol and 146.1843 g/mol .[2][3]

Quantitative Molecular Data

For clarity and ease of use, the core molecular data for 2-(2-(Allyloxy)ethoxy)ethanol is summarized below.

Property	Value	Citations
Molecular Formula	C7H14O3	[1][2][3][4][5]
Molecular Weight	146.18 g/mol	[1]
146.187 g/mol	[2]
146.1843 g/mol	[3][5]
Monoisotopic Mass	146.0943 Da	[4]

Experimental Protocols

This document serves as a reference for the fundamental molecular properties of 2-(2-(Allyloxy)ethoxy)ethanol and does not detail specific experimental protocols.

Molecular Information Pathway

The following diagram illustrates the direct relationship between the chemical compound and its primary molecular identifiers.

Caption: Logical relationship of 2-(2-(allyloxy)ethoxy)ethanol to its molecular properties.

References

• 1. 2-(2-(Allyloxy)ethoxy)ethanol | C7H14O3 | CID 84777 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-(2-(Allyloxy)ethoxy)ethanol | SIELC Technologies [sielc.com]
• 3. Ethanol, 2-[2-(2-propenyloxy)ethoxy]- [webbook.nist.gov]
• 4. PubChemLite - 2-(2-(allyloxy)ethoxy)ethanol (C7H14O3) [pubchemlite.lcsb.uni.lu]
• 5. Ethanol, 2-[2-(2-propenyloxy)ethoxy]- [webbook.nist.gov]

An In-depth Technical Guide to the Safety of 2-(2-(Allyloxy)ethoxy)ethanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety information for 2-(2-(Allyloxy)ethoxy)ethanol (CAS No. 15075-50-0). The information is compiled from various safety data sheets and chemical databases to assist researchers, scientists, and drug development professionals in the safe handling and use of this compound.

Chemical and Physical Properties

2-(2-(Allyloxy)ethoxy)ethanol is a chemical intermediate with the molecular formula C7H14O3.[1] A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 2-(2-(Allyloxy)ethoxy)ethanol

Property	Value
Molecular Formula	C7H14O3
Molecular Weight	146.18 g/mol [1]
CAS Number	15075-50-0[1]
IUPAC Name	2-(2-prop-2-enoxyethoxy)ethanol[1]
Synonyms	2-[2-(Allyloxy)ethoxy]ethanol, Diethylene glycol monoallyl ether[1]
Appearance	Data not available
Boiling Point	Data not available
Melting Point	Data not available
Flash Point	Data not available
Solubility	Data not available

Hazard Identification and Classification

The primary hazard associated with 2-(2-(Allyloxy)ethoxy)ethanol is serious eye irritation.[1] It is classified under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) as follows:

Table 2: GHS Classification of 2-(2-(Allyloxy)ethoxy)ethanol

Hazard Class	Hazard Category	Hazard Statement
Serious eye damage/eye irritation	Category 2A	H319: Causes serious eye irritation[1]

Signal Word: Warning

Hazard Pictogram:

Toxicological Information

Specific toxicological data for 2-(2-(Allyloxy)ethoxy)ethanol, such as oral, dermal, and inhalation toxicity, is limited. However, data for a related compound, 2-Allyloxyethanol, is available and may provide some insight, though it should be interpreted with caution due to structural differences.

Table 3: Acute Toxicity Data for 2-Allyloxyethanol (CAS 111-45-5)

Route	Species	Value
Oral LD50	Rat	3050 mg/kg[2]

Disclaimer: The data in Table 3 is for a related but structurally different compound and should not be directly extrapolated to 2-(2-(Allyloxy)ethoxy)ethanol.

Experimental Protocols

The primary identified hazard is eye irritation. The following is a general description of a common in vitro experimental protocol used to assess eye irritation potential.

Reconstructed Human Cornea-like Epithelium (RhCE) Test Method (OECD TG 492)

This test method utilizes a three-dimensional, reconstructed human cornea-like epithelial tissue model to assess the potential of a chemical to cause serious eye damage or irritation.

• Tissue Preparation: The RhCE tissues are received and pre-incubated in a sterile, defined culture medium.

• Chemical Application: The test chemical, along with positive and negative controls, is applied topically to the surface of the tissue model.

• Exposure and Incubation: The tissues are exposed to the chemical for a defined period.

• Rinsing: After the exposure period, the chemical is thoroughly rinsed from the tissue surface.

• Post-Incubation: The tissues are transferred to fresh medium and incubated for a post-exposure period.

• Viability Assessment: Tissue viability is determined using a quantitative assay, most commonly the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The reduction of MTT to formazan by metabolically active cells is measured spectrophotometrically.

• Data Analysis: The viability of the chemical-treated tissues is compared to the negative control. A reduction in tissue viability below a certain threshold indicates the potential for the chemical to cause eye irritation or serious eye damage.

Safe Handling and Emergency Procedures

Based on the known hazards, the following workflow should be followed to ensure the safe handling of 2-(2-(Allyloxy)ethoxy)ethanol.

Caption: Safe handling workflow for 2-(2-(Allyloxy)ethoxy)ethanol.

Potential Metabolic Pathway of Ethylene Glycol Ethers

While no specific metabolic pathway for 2-(2-(Allyloxy)ethoxy)ethanol has been documented, the general metabolic pathway for ethylene glycol ethers involves oxidation. The following diagram illustrates a generalized pathway. It is important to note that the specific metabolites and enzymes may vary for 2-(2-(Allyloxy)ethoxy)ethanol.

Caption: Generalized metabolic pathway for ethylene glycol ethers.

Conclusion

References

• 1. 2-(2-(Allyloxy)ethoxy)ethanol | C7H14O3 | CID 84777 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemicalbook.com [chemicalbook.com]

Spectral Analysis of 2-(2-(Allyloxy)ethoxy)ethanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for 2-(2-(Allyloxy)ethoxy)ethanol (CAS No. 15075-50-0), a diether of diethylene glycol. This document compiles available Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) data, alongside detailed experimental protocols relevant for the characterization of this compound.

Spectroscopic Data Summary

The following tables summarize the available spectral data for 2-(2-(Allyloxy)ethoxy)ethanol. While complete experimental spectra are not publicly available in all cases, the following data has been aggregated from various spectroscopic databases.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR):

Protons	Chemical Shift (ppm, estimated)	Multiplicity	Integration
=CH₂	5.20 - 5.35	m	2H
-CH=	5.85 - 6.00	m	1H
-O-CH₂-CH=	~4.0	d	2H
-O-CH₂-CH₂-O-	3.60 - 3.75	m	4H
HO-CH₂-	~3.70	t	2H
-CH₂-OH	~2.5 (broad s)	s	1H
-O-CH₂-CH₂-OH	3.55 - 3.65	m	4H

¹³C NMR (Carbon-13 NMR):

A ¹³C NMR spectrum for 2-(2-(Allyloxy)ethoxy)ethanol is indicated to be available in the SpectraBase database.[1] The expected chemical shifts are outlined below based on the structure.

Carbon	Chemical Shift (ppm, estimated)
=CH₂	~117
-CH=	~135
-O-CH₂-CH=	~72
-O-CH₂-CH₂-O- (allyl side)	~70
-O-CH₂-CH₂-OH (ethanolic side)	~70
HO-CH₂-	~61

Infrared (IR) Spectroscopy

A vapor phase IR spectrum is available for this compound.[1] The characteristic absorption bands are expected to be:

Functional Group	Wavenumber (cm⁻¹)	Intensity
O-H stretch (alcohol)	3600 - 3200	Strong, Broad
C-H stretch (alkene)	3100 - 3000	Medium
C-H stretch (alkane)	3000 - 2850	Strong
C=C stretch (alkene)	1650 - 1630	Medium
C-O stretch (ether and alcohol)	1150 - 1050	Strong

Mass Spectrometry (MS)

GC-MS data for 2-(2-(Allyloxy)ethoxy)ethanol is available from the NIST Mass Spectrometry Data Center.[1]

m/z	Relative Abundance	Fragment
Top Peak: 45	High	[C₂H₅O]⁺
2nd Highest: 41	Medium	[C₃H₅]⁺ (Allyl cation)
3rd Highest: 39	Medium	[C₃H₃]⁺

Experimental Protocols

Detailed experimental protocols for the acquisition of the cited data are not publicly available. However, the following provides generalized methodologies for obtaining NMR, IR, and MS spectra for a liquid diether alcohol like 2-(2-(Allyloxy)ethoxy)ethanol.

NMR Spectroscopy

A standard approach for obtaining high-resolution ¹H and ¹³C NMR spectra would involve dissolving the sample in a deuterated solvent, such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆), and acquiring the data on a 400 MHz or higher field NMR spectrometer.

NMR Experimental Workflow

Infrared (IR) Spectroscopy

For a liquid sample, Attenuated Total Reflectance (ATR) or transmission FTIR are common techniques. ATR-FTIR is often preferred for its minimal sample preparation.

References

• 1. 2-(2-(Allyloxy)ethoxy)ethanol | C7H14O3 | CID 84777 - PubChem [pubchem.ncbi.nlm.nih.gov]

Synthesis route for Diethylene glycol monoallyl ether

An In-depth Technical Guide to the Synthesis of Diethylene Glycol Monoallyl Ether

Abstract

Diethylene glycol monoallyl ether (DGMAE) is a versatile bifunctional molecule featuring a terminal allyl group amenable to polymerization and a primary hydroxyl group available for further chemical modification. This unique structure makes it a valuable monomer and intermediate in the synthesis of polymers, resins, and specialty chemicals. This guide provides a detailed exploration of the primary synthetic routes to DGMAE, with a focus on the underlying chemical principles, optimization of reaction conditions, and practical, field-proven laboratory protocols. It is intended for researchers, chemists, and process development professionals seeking a comprehensive understanding of DGMAE synthesis.

Introduction and Strategic Importance

Diethylene glycol monoallyl ether, with the chemical structure CH₂=CHCH₂OCH₂CH₂OCH₂CH₂OH, possesses a strategic combination of reactive functional groups. The ether linkages contribute to its flexibility and solvency, the hydroxyl group serves as a point for subsequent derivatization (e.g., esterification, isocyanate reaction), and the allyl group provides a site for free-radical polymerization or other alkene-based transformations. This combination makes it an attractive building block for creating functional polymers, cross-linking agents in coatings and adhesives, and reactive diluents in resin formulations.

The selection of a synthetic route is governed by factors such as scale, required purity, cost of raw materials, and environmental considerations. This document will detail two primary methodologies: the classical Williamson ether synthesis and a more contemporary approach utilizing Phase-Transfer Catalysis (PTC).

Core Synthetic Methodologies

Route A: The Classical Williamson Ether Synthesis

The Williamson ether synthesis is a cornerstone of organic chemistry for the preparation of symmetrical and unsymmetrical ethers. The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, involving an alkoxide nucleophile and a substrate with a good leaving group, typically an alkyl halide.[1][2]

2.1.1. Reaction Principle and Mechanistic Insight

The synthesis of DGMAE via this route involves two critical steps:

• Deprotonation: Diethylene glycol is deprotonated by a strong base to form the corresponding monoalkoxide. The choice of base is critical; it must be strong enough to deprotonate the alcohol quantitatively without being nucleophilic itself, to avoid side reactions. Sodium hydride (NaH) is an excellent choice as it forms the sodium alkoxide and hydrogen gas, which is non-interfering.[2][3]

• Nucleophilic Substitution (SN2): The resulting alkoxide, a potent nucleophile, attacks the electrophilic carbon of an allyl halide (e.g., allyl bromide or allyl chloride), displacing the halide ion to form the ether linkage.[4] The reaction works best with primary alkyl halides like allyl halides, as secondary and tertiary halides are prone to E2 elimination side reactions.[2][4]

The choice of a polar aprotic solvent, such as tetrahydrofuran (THF) or dimethylformamide (DMF), is crucial. These solvents effectively solvate the sodium cation but not the alkoxide anion, leaving the nucleophile "naked" and highly reactive, thereby accelerating the rate of the SN2 reaction.[2][4]

Caption: Step-by-step workflow for the classical synthesis of DGMAE.

Route B: Phase-Transfer Catalyzed (PTC) Synthesis

Phase-transfer catalysis offers a practical and often more efficient alternative to the classical Williamson synthesis, particularly for larger-scale preparations. [5]It circumvents the need for anhydrous solvents and hazardous reagents like sodium hydride by facilitating the transfer of a reactant (e.g., an anion) from one phase (typically aqueous) into a second, immiscible phase (organic) where the reaction occurs. [6] 2.2.1. Reaction Principle and Mechanistic Insight

In this system, an aqueous solution of a strong base (e.g., 50% NaOH) and an organic phase containing the diethylene glycol and allyl halide are used. A phase-transfer catalyst, such as a quaternary ammonium salt (e.g., tetrabutylammonium bromide, TBAB), is added. The mechanism proceeds as follows:

• Ion Exchange: The quaternary ammonium cation (Q⁺) from the catalyst exchanges its counter-ion (e.g., Br⁻) for a hydroxide ion (OH⁻) from the aqueous phase.

• Phase Transfer: The lipophilic Q⁺OH⁻ ion pair is soluble in the organic phase and migrates across the phase boundary.

• Deprotonation in Organic Phase: In the organic phase, the potent hydroxide ion deprotonates the diethylene glycol to form the alkoxide (RO⁻), generating water.

• Nucleophilic Substitution: The alkoxide (RO⁻) then reacts with the allyl halide via the SN2 mechanism to form the desired ether product (R-O-Allyl).

• Catalyst Regeneration: The newly formed halide ion (X⁻) pairs with the Q⁺ cation, which then migrates back to the aqueous phase to restart the catalytic cycle.

This method is advantageous as it uses inexpensive reagents, requires less stringent reaction conditions, and simplifies the workup procedure. [5] Diagram: The Phase-Transfer Catalysis Cycle

Sources

• 1. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. youtube.com [youtube.com]
• 4. jk-sci.com [jk-sci.com]
• 5. crdeepjournal.org [crdeepjournal.org]
• 6. dalalinstitute.com [dalalinstitute.com]

In-Depth Technical Guide: Stability and Storage of 2-(2-(Allyloxy)ethoxy)ethanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for 2-(2-(Allyloxy)ethoxy)ethanol. The information is intended to ensure the integrity and safety of this chemical intermediate in research and development settings.

Chemical Stability Profile

2-(2-(Allyloxy)ethoxy)ethanol is generally stable under recommended storage conditions.[1][2] However, like other ethers, it is susceptible to degradation over time, primarily through oxidation. The principal degradation pathway involves the formation of peroxides upon exposure to air and light.[2][3][4] This process is a free radical reaction with molecular oxygen and is accelerated by heat, light, and the presence of metal contaminants.[2]

Key Stability Considerations:

• Oxidative Degradation: The primary degradation route is autoxidation, leading to the formation of hydroperoxides. These peroxides can be unstable and potentially explosive, especially when concentrated by distillation or evaporation.[2][3] A general mechanism for peroxide formation in ethers involves the abstraction of a hydrogen atom from the carbon adjacent to the ether oxygen, followed by reaction with oxygen.

• Thermal Stability: The compound is thermally stable at typical ambient temperatures. However, elevated temperatures can accelerate the rate of oxidative degradation and peroxide formation.[4][5] It is crucial to avoid distilling the compound to dryness, as this can concentrate potentially explosive peroxides.[5]

Quantitative Stability Data

While specific long-term quantitative stability data for 2-(2-(Allyloxy)ethoxy)ethanol is not publicly available, the following table provides a representative example of expected stability based on the known profile of similar glycol ethers. This data is illustrative and should be confirmed by in-house stability studies.

Storage Condition	Time Point	Assay (%)	Appearance	Peroxide Level (ppm)	Related Substances (%)
25°C ± 2°C / 60% RH ± 5% RH	Initial	99.8	Clear, colorless	< 1	0.1
3 Months	99.7	Clear, colorless	1.5	0.1
6 Months	99.5	Clear, colorless	2.8	0.2
12 Months	99.2	Clear, colorless	5.1	0.3
24 Months	98.8	Clear, colorless	9.5	0.5
40°C ± 2°C / 75% RH ± 5% RH	Initial	99.8	Clear, colorless	< 1	0.1
1 Month	99.4	Clear, colorless	4.2	0.2
3 Months	98.9	Clear, colorless	10.1	0.4
6 Months	98.1	Clear, colorless	18.5	0.7

Recommended Storage and Handling Conditions

To maintain the quality and safety of 2-(2-(Allyloxy)ethoxy)ethanol, the following storage and handling procedures are recommended:

• Containers: Store in tightly closed, airtight containers.[1][2] The container material should be inert; amber glass bottles are suitable to protect from light.

• Atmosphere: For long-term storage, blanketing the container with an inert gas such as nitrogen can prevent oxidation.[1]

• Temperature: Store in a cool, well-ventilated area away from heat sources.[1][2] Refrigeration is acceptable, provided the storage unit is explosion-proof.

• Light: Protect from direct sunlight and other sources of UV radiation to minimize the risk of peroxide formation.[4]

• Incompatible Materials: Avoid contact with strong oxidizing agents.[1][5]

A logical workflow for the proper storage and handling of 2-(2-(Allyloxy)ethoxy)ethanol is depicted in the following diagram:

Caption: Logical workflow for storage and handling of 2-(2-(Allyloxy)ethoxy)ethanol.

Potential Degradation Pathway

The primary degradation pathway for 2-(2-(Allyloxy)ethoxy)ethanol is through autoxidation to form hydroperoxides. This process can be initiated by light, heat, or the presence of radical initiators.

Caption: Simplified degradation pathway of 2-(2-(Allyloxy)ethoxy)ethanol via autoxidation.

Experimental Protocols

Stability Study Protocol (Representative)

This protocol outlines a typical approach for conducting a long-term and accelerated stability study for a liquid chemical intermediate like 2-(2-(Allyloxy)ethoxy)ethanol, based on ICH guidelines.[6][7]

Objective: To evaluate the stability of 2-(2-(Allyloxy)ethoxy)ethanol under various storage conditions over time and to establish a retest period.

Materials:

• Three batches of 2-(2-(Allyloxy)ethoxy)ethanol.

• Amber glass bottles with inert caps.

• Stability chambers set to specified temperature and humidity conditions.

• Validated stability-indicating HPLC method.

• Karl Fischer titrator for water content.

• Peroxide test strips or a validated quantitative method for peroxide determination.

Procedure:

• Sample Preparation: Aliquot samples from each of the three batches into the amber glass bottles, ensuring a tight seal.

• Storage Conditions: Place the samples in stability chambers under the following conditions:

  • Long-term: 25°C ± 2°C / 60% RH ± 5% RH

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

• Testing Schedule: Withdraw samples for analysis at the following time points:

  • Long-term: 0, 3, 6, 9, 12, 18, 24, and 36 months.

  • Accelerated: 0, 3, and 6 months.

• Analytical Testing: At each time point, perform the following tests:

  • Appearance: Visual inspection for color and clarity.

  • Assay: Quantify the amount of 2-(2-(Allyloxy)ethoxy)ethanol using a validated stability-indicating HPLC method.

  • Related Substances: Determine the levels of any degradation products using the same HPLC method.

  • Peroxide Value: Measure the concentration of peroxides.

  • Water Content: Determine the water content by Karl Fischer titration.

Peroxide Detection Protocol

A qualitative method for detecting the presence of peroxides is as follows:

Materials:

• Potassium iodide (KI) solution (10% w/v in water).

• Starch indicator solution.

• Sample of 2-(2-(Allyloxy)ethoxy)ethanol.

• Test tube.

Procedure:

• Add 1 mL of the 2-(2-(Allyloxy)ethoxy)ethanol sample to a test tube.

• Add 1 mL of the freshly prepared 10% KI solution.

• Shake the mixture and observe for any color change. A yellow to brown color indicates the presence of peroxides.

• The intensity of the color is proportional to the concentration of peroxides. The addition of a starch indicator will result in a blue-black color in the presence of iodine, which is formed from the oxidation of iodide by peroxides.

For quantitative analysis, a validated titration method or a commercially available peroxide test kit should be used.

Conclusion

2-(2-(Allyloxy)ethoxy)ethanol is a stable compound when stored and handled correctly. The primary risk associated with its long-term storage is the formation of peroxides through autoxidation. By adhering to the recommended storage conditions, including protection from light and air, and by periodically testing for peroxides, the integrity and safety of this chemical can be maintained throughout its use in research and development. It is strongly recommended that users perform their own stability studies to establish an appropriate retest period for their specific storage conditions and usage patterns.

References

• 1. Which ether is most apt to form a peroxide? | Study Prep in Pearson+ [pearson.com]
• 2. westernsydney.edu.au [westernsydney.edu.au]
• 3. Oxidation mechanism of diethyl ether: a complex process for a simple molecule - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. Peroxide Formation | Department of Chemistry and Biochemistry [chemistry.osu.edu]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. ema.europa.eu [ema.europa.eu]
• 7. fda.gov [fda.gov]

Technical Guide to the Purity and Assay of Allyldiglycol Carbonate (ADC)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the purity specifications and analytical methodologies for Allyldiglycol Carbonate (ADC), a key monomer in various high-purity applications. This document outlines typical quality control parameters, detailed experimental protocols for their determination, and a logical workflow for the quality assessment of ADC.

Quantitative Data Summary

The quality of Allyldiglycol Carbonate is assessed through a series of analytical tests to determine its purity and the levels of critical impurities. The following tables summarize the typical specifications and the analytical methods employed for their verification.

Table 1: Typical Specifications for Allyldiglycol Carbonate

Parameter	Specification
Assay (Purity)	≥ 99.0%
Water Content	≤ 0.2%
Refractive Index (20°C)	1.449 - 1.451
APHA Color	≤ 20
Acid Value	≤ 0.1 mg KOH/g

Table 2: Analytical Methods for Quality Control of Allyldiglycol Carbonate

Parameter	Method	Principle
Assay (Purity)	Gas Chromatography (GC)	Separation of volatile components and quantification using a Flame Ionization Detector (FID).
Water Content	Karl Fischer Titration	Coulometric or volumetric titration based on the reaction of water with an iodine-sulfur dioxide reagent.
Refractive Index	Refractometry	Measurement of the bending of light as it passes through the liquid sample.
APHA Color	UV-Vis Spectrophotometry	Comparison of the sample's color to a platinum-cobalt standard color scale.
Acid Value	Titration	Neutralization of acidic components with a standardized potassium hydroxide solution.

Experimental Protocols

The following sections provide detailed methodologies for the key experiments cited in Table 2. These protocols are based on established analytical principles and relevant industry standards.

Assay (Purity) by Gas Chromatography (GC)

Principle: This method determines the purity of Allyldiglycol Carbonate by separating it from any volatile impurities using gas chromatography. The separated components are detected by a Flame Ionization Detector (FID), and the peak areas are used to calculate the percentage purity.

Apparatus:

• Gas chromatograph equipped with a Flame Ionization Detector (FID)

• Capillary column (e.g., DB-5 or equivalent, 30 m x 0.25 mm ID, 0.25 µm film thickness)

• Autosampler or manual syringe

• Data acquisition and processing software

Reagents:

• Carrier Gas: Helium or Nitrogen, high purity

• Fuel Gas: Hydrogen, high purity

• Oxidizer: Air, dry

• Allyldiglycol Carbonate reference standard (known purity)

• Solvent: Dichloromethane or Acetone, analytical grade

Procedure:

• Sample Preparation: Accurately weigh approximately 100 mg of the Allyldiglycol Carbonate sample into a 10 mL volumetric flask. Dissolve in and dilute to the mark with the chosen solvent.

• Instrument Setup:

  • Injector Temperature: 250°C

  • Detector Temperature: 280°C

  • Oven Temperature Program:

    • Initial Temperature: 80°C, hold for 2 minutes

    • Ramp Rate: 10°C/minute

    • Final Temperature: 250°C, hold for 5 minutes

  • Carrier Gas Flow Rate: 1.0 mL/minute

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

• Analysis: Inject the prepared sample solution into the gas chromatograph. Record the chromatogram.

• Calculation: Calculate the percentage purity of Allyldiglycol Carbonate using the area normalization method. The purity is the ratio of the peak area of Allyldiglycol Carbonate to the total area of all peaks in the chromatogram, multiplied by 100.

  Purity (%) = (Area of ADC peak / Total area of all peaks) x 100

Water Content by Karl Fischer Titration

Principle: This method is based on the quantitative reaction of water with an anhydrous solution of sulfur dioxide and iodine in the presence of a buffer. The endpoint is detected electrometrically. The coulometric method is suitable for low water content.

Apparatus:

• Karl Fischer coulometric titrator

• Syringe and needle

Reagents:

• Anode and cathode solutions (commercially available Karl Fischer reagents)

Procedure:

• Instrument Preparation: Set up the Karl Fischer titrator according to the manufacturer's instructions and allow the instrument to stabilize.

• Titration: Accurately weigh an appropriate amount of the Allyldiglycol Carbonate sample (typically 1-2 g) and inject it into the titration cell.

• Endpoint Detection: The titration proceeds automatically until the endpoint is reached, which is indicated by a persistent excess of iodine.

• Calculation: The instrument's software will automatically calculate the water content in percent or parts per million (ppm).

Refractive Index Measurement

Principle: The refractive index of a liquid is the ratio of the speed of light in a vacuum to the speed of light in the liquid. It is a characteristic property that can be used to identify a substance and assess its purity. This method is based on the procedure outlined in ASTM D1218.[1]

Apparatus:

• Abbe refractometer or a digital refractometer

• Constant temperature water bath (20 ± 0.1°C)

• Soft, lint-free tissue

Procedure:

• Instrument Calibration: Calibrate the refractometer using a standard of known refractive index (e.g., distilled water).

• Temperature Control: Ensure the refractometer prisms are maintained at a constant temperature of 20°C by circulating water from the water bath.

• Sample Application: Apply a few drops of the Allyldiglycol Carbonate sample onto the surface of the lower prism.

• Measurement: Close the prisms and allow the sample to reach thermal equilibrium. Adjust the instrument to bring the dividing line between the light and dark fields into sharp focus at the crosshairs.

• Reading: Read the refractive index from the instrument's scale or digital display.

APHA Color Determination

Principle: The APHA color (or Platinum-Cobalt color) is a measure of the yellowness of a liquid. The color of the sample is compared to that of a series of platinum-cobalt standards. This method is based on ASTM D1209.[2][3]

Apparatus:

• UV-Vis spectrophotometer or a dedicated colorimeter

• Matched 50 mm or 100 mm Nessler tubes or cuvettes

Reagents:

• Platinum-Cobalt standard solutions (commercially available in various APHA concentrations)

• Deionized water (for blank)

Procedure:

• Instrument Setup: Turn on the spectrophotometer and allow it to warm up. Set the wavelength to the appropriate value for APHA color measurement (typically between 390 nm and 480 nm, depending on the instrument).

• Blank Measurement: Fill a cuvette with deionized water and place it in the spectrophotometer. Zero the instrument.

• Sample Measurement: Fill another cuvette with the Allyldiglycol Carbonate sample and place it in the spectrophotometer.

• Reading: Measure the absorbance of the sample. The instrument's software may directly provide the APHA color value, or it can be determined from a calibration curve prepared using the platinum-cobalt standards.

Visualization of Quality Control Workflow

The following diagram illustrates the logical workflow for the quality control testing of Allyldiglycol Carbonate, from sample receipt to the final disposition.

Allyldiglycol Quality Control Workflow

References

• 1. matestlabs.com [matestlabs.com]
• 2. APHA Color Monitoring [process-insights.com]
• 3. process-insights.com [process-insights.com]

GHS Hazard Classification of 2-(2-(Allyloxy)ethoxy)ethanol: A Technical Overview

For Immediate Release

Langen, Germany – December 30, 2025 – This technical guide provides a comprehensive overview of the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals for 2-(2-(Allyloxy)ethoxy)ethanol (CAS: 15075-50-0). This document is intended for researchers, scientists, and professionals in drug development and chemical safety.

GHS Hazard Classification

Based on available data, 2-(2-(Allyloxy)ethoxy)ethanol is classified under the GHS framework. The primary hazard identified is serious eye irritation.

Summary of Classification

The aggregated GHS information from notifications to the ECHA C&L Inventory provides a harmonized classification for 2-(2-(Allyloxy)ethoxy)ethanol.[1][2]

Table 1: GHS Classification of 2-(2-(Allyloxy)ethoxy)ethanol

Hazard Class	Hazard Category	Hazard Statement
Serious eye damage/eye irritation	Category 2A	H319: Causes serious eye irritation

Source: ECHA C&L Inventory[1][2]

GHS Label Elements

The following label elements are associated with the GHS classification of this substance:

• Pictogram:

• Signal Word: Warning

• Hazard Statement: H319 - Causes serious eye irritation.[1][2]

• Precautionary Statements:

  • P264: Wash skin thoroughly after handling.

  • P280: Wear eye protection/face protection.

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

  • P337+P313: If eye irritation persists: Get medical advice/attention.

Toxicological Data Summary

Eye Irritation

The classification of 2-(2-(Allyloxy)ethoxy)ethanol as a serious eye irritant (Category 2A) indicates that it can cause significant, but reversible, eye irritation upon contact.[1][2] This classification is typically based on results from in vivo studies, such as the Draize rabbit eye test (OECD TG 405), or validated in vitro alternatives. While specific study results for this chemical were not located, the classification implies that exposure would likely lead to redness, swelling, and other signs of irritation that persist for more than 24 hours.

Skin Irritation

Acute Toxicity

Quantitative data on the acute oral, dermal, or inhalation toxicity of 2-(2-(Allyloxy)ethoxy)ethanol is limited. For some glycol ethers, acute exposure to high levels has been associated with effects such as narcosis, pulmonary edema, and damage to the liver and kidneys.[3] One acute oral toxicity study on a related compound reported a low order of toxicity with a median lethal dose (LD50) greater than 5000 mg/kg in rats.[4]

Skin Sensitization

There is no available data to classify 2-(2-(Allyloxy)ethoxy)ethanol as a skin sensitizer.

Genotoxicity

No data on the genotoxic potential of 2-(2-(Allyloxy)ethoxy)ethanol was identified.

Carcinogenicity

There is no information available on the carcinogenic potential of 2-(2-(Allyloxy)ethoxy)ethanol.[3]

Experimental Protocols

Detailed experimental protocols for the studies that form the basis of the GHS classification for 2-(2-(Allyloxy)ethoxy)ethanol are not publicly available. However, standardized OECD Test Guidelines are typically followed for regulatory purposes.

General Workflow for GHS Hazard Classification

The process of classifying a chemical under GHS involves a systematic evaluation of available data against established criteria.

Caption: General workflow for GHS hazard classification.

Signaling Pathways

Currently, there is no publicly available information on the specific signaling pathways involved in the toxicological effects of 2-(2-(Allyloxy)ethoxy)ethanol. For many irritants, the underlying mechanism involves the activation of inflammatory pathways in the affected tissues.

Conclusion

The primary GHS hazard classification for 2-(2-(Allyloxy)ethoxy)ethanol is Serious Eye Irritation Category 2A (H319) .[1][2] This classification is based on notifications to the ECHA C&L Inventory. A significant lack of publicly available, detailed experimental data for this specific substance prevents a more in-depth analysis of other potential hazards. Professionals handling this chemical should adhere to the safety precautions outlined in the safety data sheet, with a particular focus on preventing eye contact. Further testing would be required to fully characterize the toxicological profile of 2-(2-(Allyloxy)ethoxy)ethanol.

References

• 1. chemview.epa.gov [chemview.epa.gov]
• 2. 2-(2-(Allyloxy)ethoxy)ethanol | C7H14O3 | CID 84777 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. epa.gov [epa.gov]
• 4. chemview.epa.gov [chemview.epa.gov]

In-Depth Technical Guide: Solubility of 2-(2-(Allyloxy)ethoxy)ethanol in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-(2-(allyloxy)ethoxy)ethanol, a versatile diether and alcohol used in various scientific and industrial applications, including as a chemical intermediate in polymer synthesis. Due to a lack of extensive, publicly available quantitative solubility data for this specific compound, this guide combines qualitative information from safety data sheets (SDSs) and extrapolations based on the known behavior of structurally similar glycol ethers.

Physicochemical Properties

Before delving into solubility, a summary of the key physicochemical properties of 2-(2-(allyloxy)ethoxy)ethanol is presented in Table 1. These properties influence its solubility behavior.

Table 1: Physicochemical Properties of 2-(2-(Allyloxy)ethoxy)ethanol

Property	Value	Source
Molecular Formula	C₇H₁₄O₃	[1][2]
Molecular Weight	146.18 g/mol	[1]
CAS Number	15075-50-0	[3][4]
Appearance	Colorless liquid	[5]
LogP (predicted)	-0.2	[1][2]

Solubility in Organic Solvents

Table 2: Qualitative Solubility of 2-(2-(Allyloxy)ethoxy)ethanol in Various Organic Solvents

Solvent	Expected Solubility	Rationale / Notes
Methanol	Soluble / Miscible	The hydroxyl group and ether linkages of 2-(2-(allyloxy)ethoxy)ethanol can form hydrogen bonds with methanol. SDS for similar compounds like 2-ethoxyethanol indicates solubility in methanol.[6]
Ethanol	Soluble / Miscible	Similar to methanol, ethanol is a polar protic solvent capable of hydrogen bonding. SDS for the related compound 2-(2-methoxyethoxy)ethanol states it is "very soluble in Ethanol".[5]
Acetone	Soluble / Miscible	Acetone is a polar aprotic solvent that can act as a hydrogen bond acceptor. SDS for 2-(2-methoxyethoxy)ethanol indicates it is "miscible with Acetone".[5]
Chloroform	Soluble / Miscible	While less polar than alcohols, chloroform can act as a hydrogen bond donor. An SDS for chloroform indicates it is miscible with ethanol.[7]
Diethyl Ether	Soluble / Miscible	As a diether itself, 2-(2-(allyloxy)ethoxy)ethanol is expected to be miscible with diethyl ether due to "like dissolves like" principles. An SDS for 2-ethoxyethanol confirms its solubility in ether.[6]
Acetonitrile	Soluble / Miscible	Acetonitrile is a polar aprotic solvent commonly used in chromatography, and this compound is used in HPLC methods with acetonitrile as a mobile phase component, indicating its solubility.[3][8]
n-Hexane	Sparingly Soluble / Insoluble	As a nonpolar aliphatic hydrocarbon, n-hexane is unlikely to be a good solvent for the polar 2-(2-(allyloxy)ethoxy)ethanol.
Toluene	Moderately Soluble	Toluene is a nonpolar aromatic solvent. Some solubility may be observed due to the organic backbone of the solute, but high solubility is not expected.

Experimental Protocol: Determination of Solubility via Isothermal Shake-Flask Method

The isothermal shake-flask method is a widely accepted and reliable technique for determining the equilibrium solubility of a liquid in a liquid.[9] The following protocol outlines the general steps for determining the solubility of 2-(2-(allyloxy)ethoxy)ethanol in an organic solvent.

Objective: To determine the concentration of 2-(2-(allyloxy)ethoxy)ethanol (solute) in a given organic solvent at equilibrium at a constant temperature.

Materials:

• 2-(2-(allyloxy)ethoxy)ethanol (high purity)

• Selected organic solvent (high purity)

• Scintillation vials or other suitable sealed containers

• Thermostatically controlled shaker bath or incubator

• Calibrated analytical balance

• Pipettes and syringes

• Centrifuge (optional)

• Analytical instrument for quantification (e.g., Gas Chromatography with Flame Ionization Detector (GC-FID), High-Performance Liquid Chromatography (HPLC))

Procedure:

• Preparation of Supersaturated Solution: In a sealed vial, add an excess amount of 2-(2-(allyloxy)ethoxy)ethanol to the chosen organic solvent. The exact amount will depend on the expected solubility, but the goal is to have a visible excess of the solute phase after equilibration.

• Equilibration: Place the sealed vials in a thermostatically controlled shaker bath set to the desired temperature (e.g., 25 °C). The samples should be agitated for a sufficient period to allow the system to reach equilibrium. This can range from 24 to 72 hours.[9] Preliminary experiments may be necessary to determine the optimal equilibration time.

• Phase Separation: After equilibration, cease agitation and allow the vials to stand undisturbed at the same constant temperature to allow for complete phase separation. If the phases do not separate cleanly, centrifugation at a constant temperature can be employed.

• Sampling: Carefully extract an aliquot from the saturated solvent phase, ensuring that no part of the undissolved solute phase is collected. Using a syringe with a filter can be beneficial to avoid transferring any undissolved microdroplets.

• Dilution and Analysis: Accurately dilute the collected aliquot with a suitable solvent to a concentration that falls within the linear range of the analytical instrument.

• Quantification: Analyze the diluted sample using a pre-calibrated analytical method (e.g., GC-FID or HPLC) to determine the concentration of 2-(2-(allyloxy)ethoxy)ethanol.

• Data Reporting: The solubility is typically reported in units of mass per volume (e.g., g/100 mL) or as a weight percentage (% w/w) at the specified temperature.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the analysis of 2-(2-(allyloxy)ethoxy)ethanol using High-Performance Liquid Chromatography (HPLC), a common analytical technique for this compound.[3][8]

Caption: Workflow for HPLC analysis of 2-(2-(allyloxy)ethoxy)ethanol.

This guide provides a foundational understanding of the solubility and analytical considerations for 2-(2-(allyloxy)ethoxy)ethanol. For precise quantitative data, experimental determination using the described protocol is recommended.

References

• 1. 2-(2-(Allyloxy)ethoxy)ethanol | C7H14O3 | CID 84777 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. PubChemLite - 2-(2-(allyloxy)ethoxy)ethanol (C7H14O3) [pubchemlite.lcsb.uni.lu]
• 3. 2-(2-(Allyloxy)ethoxy)ethanol | SIELC Technologies [sielc.com]
• 4. 2-(2-(ALLYLOXY)ETHOXY)ETHANOL [drugfuture.com]
• 5. spectrumchemical.com [spectrumchemical.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Separation of 2-(2-(Allyloxy)ethoxy)ethanol on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 9. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]

An In-depth Technical Guide to 2-(2-prop-2-ynoxyethoxy)ethanol

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical compound 2-(2-prop-2-ynoxyethoxy)ethanol (CAS No. 7218-43-1). It details its physicochemical properties, safety protocols, synthesis, and key applications, particularly its role as a versatile PEG linker in bioconjugation and drug discovery. This document is intended to serve as a core resource for professionals in the fields of chemical synthesis, medicinal chemistry, and materials science, offering detailed experimental protocols and characterization data to support advanced research and development.

Introduction

2-(2-prop-2-ynoxyethoxy)ethanol, also known by synonyms such as propargyl-PEG2-OH, is a bifunctional molecule belonging to the polyethylene glycol (PEG) family.[1][2] Its structure incorporates a terminal propargyl group (a reactive alkyne) and a primary hydroxyl group, connected by a flexible diethylene glycol spacer. This unique architecture makes it an invaluable building block in modern organic and medicinal chemistry. The propargyl group allows for highly efficient and specific covalent bond formation via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry".[1][2] The terminal hydroxyl group provides a convenient handle for further chemical modification and attachment to other molecules. Its PEG linker enhances water solubility and biocompatibility of resulting conjugates, which is highly desirable in pharmaceutical and biological applications.

Physicochemical and Spectroscopic Properties

The fundamental properties of 2-(2-prop-2-ynoxyethoxy)ethanol are summarized below. This data is essential for its proper handling, storage, and use in experimental settings.

Physicochemical Data

Property	Value	Reference(s)
IUPAC Name	2-(2-prop-2-ynoxyethoxy)ethanol	[3]
CAS Number	7218-43-1	[1]
Molecular Formula	C₇H₁₂O₃	[2][4]
Molecular Weight	144.17 g/mol	[2][3]
Appearance	Colorless to Pale Yellow Oil/Liquid	[1]
Density	1.044 - 1.06 g/cm³	[1][4]
Boiling Point	225.6 °C at 760 mmHg	[1]
Flash Point	90.3 °C	[1]
Refractive Index	1.453	[1]
Solubility	Soluble in Acetone, Chloroform, Ethyl Acetate	General chemical knowledge

Spectroscopic Data

Spectroscopic analysis is critical for the verification of the structure and purity of 2-(2-prop-2-ynoxyethoxy)ethanol. The following are expected spectral characteristics.

¹H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy

• δ ~2.4 ppm (t, 1H): Corresponds to the acetylenic proton (C≡C-H ). The triplet splitting is due to long-range coupling with the methylene protons.

• δ ~2.8 ppm (br s, 1H): The hydroxyl proton (-OH ). The chemical shift and multiplicity can vary with concentration and solvent.

• δ ~3.5-3.8 ppm (m, 8H): A complex multiplet region corresponding to the four methylene groups of the ethylene glycol chain (-O-CH₂-CH₂-O-CH₂-CH₂-OH).

• δ ~4.2 ppm (d, 2H): The methylene protons adjacent to the alkyne (C≡C-CH₂-O-).

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Spectroscopy

• δ ~58 ppm: Corresponds to the propargylic carbon (-C H₂-C≡CH).

• δ ~61 ppm: The terminal carbon of the ethylene glycol chain bearing the hydroxyl group (-CH₂-C H₂-OH).

• δ ~69-72 ppm: A series of peaks for the internal carbons of the ethylene glycol chain.

• δ ~75 ppm: The acetylenic carbon bearing the proton (-C≡C H).

• δ ~80 ppm: The quaternary acetylenic carbon (-C ≡CH).

IR (Infrared) Spectroscopy

• ~3400 cm⁻¹ (broad): O-H stretching vibration of the alcohol.

• ~3300 cm⁻¹ (sharp): ≡C-H stretching of the terminal alkyne.

• ~2900 cm⁻¹: C-H stretching of the alkyl chains.

• ~2100 cm⁻¹ (weak): C≡C stretching of the alkyne.

• ~1100 cm⁻¹ (strong): C-O-C stretching of the ether linkages.

Mass Spectrometry (MS)

• [M+H]⁺: Expected at m/z 145.08.

• [M+Na]⁺: Expected at m/z 167.06.

Synthesis and Experimental Protocols

Synthesis of 2-(2-prop-2-ynoxyethoxy)ethanol via Williamson Ether Synthesis

The Williamson ether synthesis is a reliable method for preparing ethers. This protocol describes the synthesis of 2-(2-prop-2-ynoxyethoxy)ethanol from diethylene glycol and propargyl bromide.

Caption: Williamson Ether Synthesis of the target compound.

Materials and Equipment:

• Diethylene glycol

• Propargyl bromide (80% in toluene)

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous tetrahydrofuran (THF)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, reflux condenser

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Alkoxide Formation: To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add diethylene glycol (5 equivalents) and anhydrous THF. Cool the solution to 0 °C in an ice bath. Carefully add sodium hydride (1.2 equivalents) portion-wise. Allow the mixture to stir at 0 °C for 30 minutes and then at room temperature for 1 hour.

• Etherification: Cool the reaction mixture back to 0 °C. Add propargyl bromide (1 equivalent) dropwise via a dropping funnel over 30 minutes. After the addition is complete, allow the reaction to warm to room temperature and stir overnight.

• Work-up: Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl at 0 °C. Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL). Combine the organic layers and wash with water and then brine.

• Purification: Dry the combined organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator. The crude product is then purified by silica gel column chromatography (e.g., using a gradient of ethyl acetate in hexanes) to yield pure 2-(2-prop-2-ynoxyethoxy)ethanol.

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol provides a general method for the "click" reaction of 2-(2-prop-2-ynoxyethoxy)ethanol with an azide, exemplified by benzyl azide.

Caption: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Materials and Equipment:

• 2-(2-prop-2-ynoxyethoxy)ethanol

• Benzyl azide

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• tert-Butanol (t-BuOH) and deionized water

• Reaction vial, magnetic stirrer

Procedure:

• Reaction Setup: In a reaction vial, dissolve 2-(2-prop-2-ynoxyethoxy)ethanol (1 equivalent) and benzyl azide (1 equivalent) in a 1:1 mixture of t-BuOH and water.

• Catalyst Addition: To the stirring solution, add sodium ascorbate (0.1 equivalents) followed by copper(II) sulfate pentahydrate (0.01 equivalents).

• Reaction: Stir the reaction mixture vigorously at room temperature. The reaction is typically complete within 1-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, dilute the reaction mixture with water and extract with a suitable organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo. The resulting triazole product can be further purified by column chromatography if necessary.

Applications in Research and Drug Development

The unique bifunctional nature of 2-(2-prop-2-ynoxyethoxy)ethanol makes it a highly sought-after reagent in several advanced applications:

• Bioconjugation: The alkyne group serves as a handle for "clicking" onto azide-modified biomolecules, such as proteins, peptides, and nucleic acids. The hydrophilic PEG linker can improve the solubility and reduce the immunogenicity of the resulting bioconjugates.

• PROTACs Development: It is a key building block in the synthesis of Proteolysis Targeting Chimeras (PROTACs).[1] PROTACs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the target's degradation. This molecule can act as the linker connecting the target-binding ligand and the E3 ligase-binding ligand.

• Functional Materials: The terminal alkyne can be used to functionalize surfaces or polymerize into advanced materials with tailored properties.

• Enzyme Inhibitor Synthesis: It has been used as a reactant in the preparation of divalent ligands designed to act as inhibitors for enzymes like E. coli β-galactosidase.[2]

Safety and Handling

Proper safety precautions are essential when handling 2-(2-prop-2-ynoxyethoxy)ethanol.

GHS Hazard Information

Pictogram	Signal Word	Hazard Statements
	Warning	H315: Causes skin irritation.H319: Causes serious eye irritation.

Precautionary Statements:

• P264: Wash skin thoroughly after handling.

• P280: Wear protective gloves/eye protection/face protection.

• P302+P352: IF ON SKIN: Wash with plenty of soap and water.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

• P332+P313: If skin irritation occurs: Get medical advice/attention.

• P337+P313: If eye irritation persists: Get medical advice/attention.

Storage and Stability

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[1] Keep away from heat and sources of ignition. For long-term storage, refrigeration at 2-8 °C under an inert atmosphere is recommended to maintain its quality and prevent degradation.

Conclusion

2-(2-prop-2-ynoxyethoxy)ethanol is a versatile and valuable chemical tool for researchers in chemistry, biology, and medicine. Its well-defined structure, featuring a reactive alkyne, a modifiable hydroxyl group, and a biocompatible PEG linker, provides a powerful platform for the construction of complex molecular architectures. The reliable synthetic routes and its utility in high-efficiency click chemistry reactions ensure its continued importance in the development of novel therapeutics, diagnostic agents, and advanced materials. This guide provides the core technical information required for its effective and safe utilization in a research setting.

References

• 1. innospk.com [innospk.com]
• 2. 2-[2-(PROP-2-YNYLOXY)ETHOXY]ETHAN-1-OL | 7218-43-1 [chemicalbook.com]
• 3. 2-(2-(Propyn-2-yloxy)ethoxy)ethanol | C7H12O3 | CID 81639 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Ethanol,2-[2-(2-propynyloxy)ethoxy]- [chembk.com]

Technical Guide: 2-(2-(Allyloxy)ethoxy)ethanol for Research and Development

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of 2-(2-(Allyloxy)ethoxy)ethanol, a versatile diether alcohol utilized in various chemical syntheses. This document outlines its physicochemical properties, commercial availability, and key experimental protocols, with a focus on its applications in laboratory settings.

Chemical Identity and Properties

2-(2-(Allyloxy)ethoxy)ethanol, identified by the CAS number 15075-50-0, is a linear diether alcohol containing a terminal allyl group and a primary hydroxyl group.[1] This bifunctional nature makes it a valuable building block in polymer chemistry and bioconjugation.

Physicochemical Data

The following table summarizes the key physicochemical properties of 2-(2-(Allyloxy)ethoxy)ethanol.

Property	Value	Source(s)
CAS Number	15075-50-0	[1][2][3][4]
Molecular Formula	C₇H₁₄O₃	[1][2][3]
Molecular Weight	146.18 g/mol	[1][4]
IUPAC Name	2-(2-(prop-2-en-1-yloxy)ethoxy)ethan-1-ol	[1]
Synonyms	Diethylene glycol monoallyl ether, Allyldiglycol	[1][]
Boiling Point	90 °C @ 4 mmHg	[6]
Refractive Index	1.444	[6]
Purity	Typically ≥95% (may be stabilized with MEHQ)	[4]

GHS Hazard Information

As classified by the Globally Harmonized System (GHS), 2-(2-(Allyloxy)ethoxy)ethanol presents the following hazards:

Hazard Statement	Code
Causes serious eye irritation	H319

Source:[1]

Commercial Suppliers

2-(2-(Allyloxy)ethoxy)ethanol is available from several chemical suppliers in various quantities. Below is a summary of some commercial sources.

Supplier	Purity	Available Quantities
Apollo Scientific	95% (stabilized with MEHQ)	250mg, 1g, 5g, 10g
BOC Sciences	≥95%	Inquire for details
Ambeed	Inquire for details	Inquire for details
SIELC Technologies	Inquire for details	Inquire for details

Sources:[4][]

Experimental Protocols

This section details relevant experimental procedures involving 2-(2-(Allyloxy)ethoxy)ethanol.

High-Performance Liquid Chromatography (HPLC) Analysis

A reverse-phase HPLC method can be employed for the analysis of 2-(2-(Allyloxy)ethoxy)ethanol.[3]

• Column: Newcrom R1[3]

• Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For mass spectrometry (MS) compatible applications, formic acid should be substituted for phosphoric acid.[3]

• Application: This method is suitable for purity analysis, impurity isolation in preparative separation, and pharmacokinetic studies.[3]

HPLC Analysis Workflow for 2-(2-(Allyloxy)ethoxy)ethanol.

Applications in Synthesis

The dual functionality of 2-(2-(Allyloxy)ethoxy)ethanol makes it a useful intermediate in chemical synthesis.

Role as a PROTAC Linker

Diethylene glycol monoallyl ether has been identified as a polyethylene glycol (PEG)-based PROTAC (Proteolysis Targeting Chimera) linker.[] PROTACs are heterobifunctional molecules that recruit an E3 ubiquitin ligase to a target protein, leading to its degradation. The linker plays a crucial role in orienting the two binding moieties for effective ternary complex formation.

References

• 1. 2-(2-(Allyloxy)ethoxy)ethanol | C7H14O3 | CID 84777 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chembk.com [chembk.com]
• 3. 2-(2-(Allyloxy)ethoxy)ethanol | SIELC Technologies [sielc.com]
• 4. 15075-50-0 Cas No. | 2-(2-(Allyloxy)ethoxy)ethan-1-ol | Apollo [store.apolloscientific.co.uk]
• 6. gelest.com [gelest.com]

Potential Impurities in Diethylene Glycol Monoallyl Ether: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the potential impurities associated with Diethylene Glycol Monoallyl Ether (DGAE). Understanding the impurity profile is critical for ensuring the quality, safety, and efficacy of products in which DGAE is used as a raw material or intermediate, particularly in the pharmaceutical and specialty chemical industries. This document details the origins of these impurities from synthesis and degradation pathways and provides methodologies for their detection and quantification.

Synthesis of Diethylene Glycol Monoallyl Ether and Origin of Impurities

The impurity profile of Diethylene Glycol Monoallyl Ether is intrinsically linked to its manufacturing process. Two primary synthetic routes are commonly employed, each with a unique potential for generating specific byproducts and leaving unreacted starting materials.

Synthesis Route 1: Reaction of Allyl Alcohol with Ethylene Oxide

This process involves the base-catalyzed addition of ethylene oxide to allyl alcohol. The initial reaction forms ethylene glycol monoallyl ether, which can then react with another molecule of ethylene oxide to yield the desired diethylene glycol monoallyl ether.

Diagram 1: Synthesis of DGAE from Allyl Alcohol and Ethylene Oxide.

Potential Impurities from this route include:

• Unreacted Starting Materials: Allyl alcohol and ethylene oxide.

• Homologues: The reaction can continue, adding more ethylene oxide units to form triethylene glycol monoallyl ether, tetraethylene glycol monoallyl ether, and higher homologues.[1]

• Byproducts: Ethylene glycol may be formed from the reaction of ethylene oxide with any residual water.

Synthesis Route 2: Williamson Ether Synthesis

This classic method involves the reaction of diethylene glycol with an allyl halide (typically allyl chloride or allyl bromide) in the presence of a strong base, such as sodium hydroxide or potassium hydroxide. The base deprotonates the diethylene glycol to form an alkoxide, which then acts as a nucleophile to displace the halide from the allyl halide.

Diagram 2: Williamson Ether Synthesis of DGAE.

Potential Impurities from this route include:

• Unreacted Starting Materials: Diethylene glycol and allyl halide.

• Dialkylated Product: Reaction at both hydroxyl groups of diethylene glycol can lead to the formation of diethylene glycol diallyl ether.

• Elimination Byproduct: The strong base can promote the elimination of the allyl halide to form propene.

• Residual Base and Salt: Inorganic salts (e.g., NaCl, KCl) are formed as a byproduct and residual base may remain if not completely removed during workup.

Degradation Products

Diethylene glycol monoallyl ether can degrade over time, particularly when exposed to air, light, or high temperatures.

• Oxidation: The ether linkage and the terminal hydroxyl group are susceptible to oxidation, which can lead to the formation of peroxides, hydroperoxides, aldehydes, ketones, and organic acids.

• Allyl Group Reactions: The allyl group can undergo isomerization to a prop-1-enyl ether, which is more susceptible to hydrolysis.[2][3] It can also be cleaved under certain oxidative conditions.[4]

Diagram 3: Degradation Pathways of DGAE.

Summary of Potential Impurities

Impurity Name	CAS Number	Source
Synthesis-Related Impurities
Allyl Alcohol	107-18-6	Unreacted starting material
Ethylene Oxide	75-21-8	Unreacted starting material
Diethylene Glycol	111-46-6	Unreacted starting material
Allyl Chloride	107-05-1	Unreacted starting material
Ethylene Glycol Monoallyl Ether	111-45-5	Intermediate/Byproduct
Triethylene Glycol Monoallyl Ether	15075-52-2	Byproduct (homologue)
Diethylene Glycol Diallyl Ether	764-99-8	Byproduct (dialkylation)
Ethylene Glycol	107-21-1	Byproduct
Propene	115-07-1	Byproduct (elimination)
Degradation-Related Impurities
Peroxides	N/A	Oxidation product
Formaldehyde	50-00-0	Potential oxidation product
Acrolein	107-02-8	Potential oxidation product
Glycolic Acid	79-14-1	Potential oxidation product
Diethylene Glycol Monoallyl Ether Prop-1-enyl Isomer	N/A	Isomerization product

Experimental Protocols for Impurity Analysis

Gas Chromatography coupled with Mass Spectrometry (GC-MS) is a powerful and widely used technique for the identification and quantification of volatile and semi-volatile impurities in glycol ethers.

GC-MS Method for the Analysis of Impurities in Diethylene Glycol Monoallyl Ether

This protocol is a general guideline and should be optimized and validated for specific laboratory instrumentation and requirements.

Instrumentation:

• Gas Chromatograph equipped with a Mass Spectrometric Detector (GC-MS).

• Autosampler.

Sample Preparation:

• Accurately weigh approximately 1.0 g of the Diethylene Glycol Monoallyl Ether sample into a suitable vial.

• Dilute the sample with a high-purity solvent such as methanol or acetonitrile to a final concentration of 10 mg/mL.

• Vortex the sample to ensure homogeneity.

• If necessary, an internal standard (e.g., 1,3-propanediol) can be added for quantitative analysis.

GC-MS Conditions:

• Column: A mid-polar capillary column, such as a DB-WAX (50 m x 0.20 mm, 0.2 µm film thickness) or an Rxi®-1301Sil MS (30 m x 0.25 mm, 0.25 µm film thickness), is recommended for good separation of glycol ethers and their impurities.[5][6]

• Injection Volume: 1 µL.

• Injector Temperature: 250 °C.

• Injection Mode: Split (e.g., 20:1) or splitless, depending on the expected concentration of impurities.

• Carrier Gas: Helium at a constant flow rate of 1.0 - 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp to 240 °C at a rate of 8-10 °C/min.

  • Hold at 240 °C for 5-10 minutes.

• MS Transfer Line Temperature: 250 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 30-350.

Data Analysis:

• Identification of impurities is achieved by comparing their mass spectra with reference spectra in a library (e.g., NIST) and by comparing their retention times with those of certified reference standards.

• Quantification is performed by creating a calibration curve using certified reference standards of the identified impurities.

References

• 1. CN103435455A - Preparation method of ethylene glycol allyl ether - Google Patents [patents.google.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. researchgate.net [researchgate.net]
• 4. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 5. Rapidly Analyze a Wide Range of Glycol Ethers by GC-MS Using the New Rxi-1301Sil MS Column [discover.restek.com]
• 6. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 2-(2-(Allyloxy)ethoxy)ethanol in Polymer Synthesis

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

2-(2-(Allyloxy)ethoxy)ethanol, also known as diethylene glycol monoallyl ether, is a versatile monomer increasingly utilized in the synthesis of functional polymers. Its unique structure, featuring a hydrophilic diethylene glycol backbone, a reactive allyl group for polymerization and post-functionalization, and a terminal hydroxyl group for further chemical modification, makes it a valuable building block for a variety of applications, particularly in the biomedical field. This document provides detailed application notes and experimental protocols for the polymerization of 2-(2-(allyloxy)ethoxy)ethanol and the potential applications of the resulting polymers in drug delivery systems.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-(2-(Allyloxy)ethoxy)ethanol is presented in Table 1.

Table 1: Chemical and Physical Properties of 2-(2-(Allyloxy)ethoxy)ethanol

Property	Value
CAS Number	15075-50-0[1]
Molecular Formula	C7H14O3[1]
Molecular Weight	146.18 g/mol [1]
IUPAC Name	2-(2-prop-2-enoxyethoxy)ethanol[1]
Synonyms	Diethylene glycol monoallyl ether, Allyldiglycol[1]
Density	1.010 g/mL at 20 °C
Refractive Index	n20/D 1.446

Polymer Synthesis Applications

Polymers derived from 2-(2-(allyloxy)ethoxy)ethanol possess a flexible, water-soluble polyether backbone, making them analogous to poly(ethylene glycol) (PEG). The pendant allyl groups offer sites for crosslinking to form hydrogels or for post-polymerization modification via thiol-ene "click" chemistry, enabling the attachment of targeting ligands, drugs, or imaging agents. The terminal hydroxyl group can be used to initiate further polymerization, leading to the formation of block copolymers.

Free-Radical Polymerization

Free-radical polymerization is a common method for polymerizing allyl-containing monomers. However, the polymerization of allyl ethers can be challenging due to degradative chain transfer, which can lead to lower molecular weight polymers.[2] A strategy to overcome this is the gradual addition of the initiator during the polymerization process.

Experimental Protocol: Free-Radical Copolymerization of Propoxylated Allyl Alcohol and Allyl Alcohol (Adapted from a similar system)

This protocol is adapted from a patented process for a similar propoxylated allyl alcohol and can be used as a starting point for the polymerization of 2-(2-(allyloxy)ethoxy)ethanol.[3][4]

Materials:

• 2-(2-(Allyloxy)ethoxy)ethanol (as the propoxylated allyl alcohol analog)

• Allyl alcohol (co-monomer)

• Di-tert-butylperoxide (initiator)

• Nitrogen gas

• Deionized water

Equipment:

• One-liter stainless-steel reactor with a mechanical stirrer, heating jacket, temperature controller, and inlets for nitrogen and vacuum.

Procedure:

• Charge the reactor with 134 g of 2-(2-(allyloxy)ethoxy)ethanol and 134 g of allyl alcohol.[3]

• Purge the reactor with nitrogen to create an inert atmosphere.

• Heat the reactor to 150°C with continuous stirring.[3]

• Gradually add 55 g of di-tert-butylperoxide to the reactor over a period of 2.5 hours.[3]

• After the initiator addition is complete, continue heating at 165°C for an additional 30 minutes.[3]

• Apply a vacuum to the reactor to remove most of the unreacted monomers.

• Introduce a small amount of water (2%) and continue vacuum stripping at a maximum temperature of 165°C to remove residual unreacted monomers.[3]

• The resulting copolymer is then isolated and can be characterized.

Expected Outcome:

This process is expected to yield a copolymer of 2-(2-(allyloxy)ethoxy)ethanol and allyl alcohol. The gradual addition of the initiator is crucial for achieving a higher conversion of the allyl monomers.[3]

Quantitative Data for a Similar Allyl Alcohol / Propoxylated Allyl Alcohol Copolymer

Parameter	Value	Reference
Yield (Gradual Initiator Addition)	56%	[3]
Yield (All Initiator at Start)	17%	[3]
Number Average Molecular Weight (Mn)	500 - 5000 g/mol (general range for this type of polymer)	[4]

Cationic Polymerization

Cationic polymerization is another viable method for polymerizing vinyl ethers, which are structurally related to allyl ethers. This method can be applied to 2-(2-(allyloxy)ethoxy)ethanol, particularly its vinyl ether analog, di(ethylene glycol) vinyl ether.[5]

Conceptual Protocol: Cationic Polymerization of a Di(ethylene glycol) Vinyl Ether

This conceptual protocol is based on the general principles of cationic polymerization of vinyl ethers.

Materials:

• Di(ethylene glycol) vinyl ether (monomer)

• Anhydrous solvent (e.g., dichloromethane, toluene)

• Cationic initiator (e.g., a Lewis acid like BF₃·OEt₂ or a protic acid)

• Quenching agent (e.g., methanol)

Procedure:

• In a flame-dried reaction vessel under an inert atmosphere, dissolve the di(ethylene glycol) vinyl ether in the anhydrous solvent.

• Cool the solution to the desired reaction temperature (e.g., 0°C or lower).

• Add the cationic initiator dropwise to the stirred solution.

• Monitor the polymerization progress by techniques such as NMR or GPC.

• Once the desired conversion is reached, quench the polymerization by adding the quenching agent.

• Precipitate the polymer in a non-solvent (e.g., cold diethyl ether or hexane), filter, and dry under vacuum.

Visualization of Polymerization Workflow

Caption: General workflow for the synthesis and characterization of polymers.

Applications in Drug Delivery

The hydrophilic and functional nature of polymers derived from 2-(2-(allyloxy)ethoxy)ethanol makes them highly suitable for various drug delivery applications.

Hydrogel Formation for Controlled Release

The pendant allyl groups on the polymer backbone can be crosslinked to form hydrogels. These three-dimensional networks can encapsulate therapeutic agents and release them in a controlled manner. The swelling behavior and drug release kinetics of these hydrogels can be tuned by adjusting the crosslinking density.

Conceptual Protocol: Thiol-Ene Crosslinking for Hydrogel Formation

Materials:

• Poly(2-(2-(allyloxy)ethoxy)ethanol)

• Dithiol crosslinker (e.g., dithiothreitol, PEG-dithiol)

• Photoinitiator (e.g., Irgacure 2959)

• Aqueous buffer solution (e.g., PBS)

• Drug to be encapsulated

Procedure:

• Dissolve the poly(2-(2-(allyloxy)ethoxy)ethanol) and the drug in the aqueous buffer.

• Add the dithiol crosslinker to the solution (stoichiometric ratio of thiol to allyl groups can be varied to control crosslinking density).

• Add the photoinitiator to the mixture.

• Expose the solution to UV light of the appropriate wavelength to initiate the thiol-ene reaction and form the hydrogel.

• The resulting drug-loaded hydrogel can then be washed to remove any unreacted components and characterized for swelling and drug release properties.

Functionalization for Targeted Delivery

The allyl groups also provide a platform for post-polymerization modification. For instance, targeting ligands such as peptides, antibodies, or small molecules can be conjugated to the polymer backbone via thiol-ene chemistry. This allows for the development of drug delivery systems that can specifically accumulate at the desired site of action, enhancing therapeutic efficacy and reducing off-target side effects.

Signaling Pathway Visualization (Conceptual)

While specific signaling pathways directly modulated by poly(2-(2-(allyloxy)ethoxy)ethanol) are not yet established, its use in drug delivery systems can be conceptualized in the context of targeted therapy. The following diagram illustrates the general principle of a functionalized polymer targeting a cancer cell.

Caption: Conceptual diagram of targeted drug delivery using a functionalized polymer.

Conclusion

2-(2-(Allyloxy)ethoxy)ethanol is a promising monomer for the synthesis of advanced functional polymers with significant potential in drug delivery and other biomedical applications. The ability to control the polymerization and subsequent functionalization of the resulting polymers opens up avenues for the design of sophisticated drug carriers with tailored properties for specific therapeutic needs. Further research into the detailed characterization of homopolymers and copolymers of 2-(2-(allyloxy)ethoxy)ethanol and their in vitro and in vivo performance as drug delivery vehicles is warranted.

References

• 1. 2-(2-(Allyloxy)ethoxy)ethanol | C7H14O3 | CID 84777 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. EP0686646A2 - Process for making allyl polymers and copolymers - Google Patents [patents.google.com]
• 4. US5420216A - Process for making allyl polymers and copolymers - Google Patents [patents.google.com]
• 5. Polymerization and application of Di(ethylene glycol) vinyl ether_Chemicalbook [chemicalbook.com]

Application Notes and Protocols for the Polymerization of 2-(2-(Allyloxy)ethoxy)ethanol Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of 2-(2-(allyloxy)ethoxy)ethanol as a monomer in polymerization. Direct polymerization of this monomer is challenging due to the low reactivity of the allyl group. A more effective approach involves a two-step process: first, the synthesis of a more reactive monomer by modifying the hydroxyl group of 2-(2-(allyloxy)ethoxy)ethanol, followed by the polymerization of the resulting functionalized monomer. This document details the synthesis of 2-(2-(allyloxy)ethoxy)ethyl methacrylate (AEOE-MA) and its subsequent polymerization via free-radical and Reversible Addition-Fragmenting chain Transfer (RAFT) techniques.

Application Note 1: Synthesis of 2-(2-(Allyloxy)ethoxy)ethyl Methacrylate (AEOE-MA)

The hydroxyl group of 2-(2-(allyloxy)ethoxy)ethanol can be esterified with methacryloyl chloride to yield the more readily polymerizable monomer, 2-(2-(allyloxy)ethoxy)ethyl methacrylate (AEOE-MA). This monomer preserves the allyl group for potential post-polymerization modification while introducing a highly reactive methacrylate group for controlled polymerization.

Experimental Protocol: Synthesis of 2-(2-(Allyloxy)ethoxy)ethyl Methacrylate

Materials:

• 2-(2-(Allyloxy)ethoxy)ethanol

• Methacryloyl chloride

• Triethylamine (TEA)

• Dichloromethane (DCM), anhydrous

• Magnesium sulfate (MgSO₄), anhydrous

• Hydroquinone (as inhibitor)

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Brine (saturated NaCl aqueous solution)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 2-(2-(allyloxy)ethoxy)ethanol (1.0 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane.

• Add a small amount of hydroquinone as an inhibitor.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add methacryloyl chloride (1.1 eq), dissolved in anhydrous dichloromethane, to the reaction mixture via the dropping funnel over a period of 1 hour, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir overnight under a nitrogen atmosphere.

• Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer and wash it sequentially with saturated aqueous NaHCO₃ solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to yield pure 2-(2-(allyloxy)ethoxy)ethyl methacrylate.

Characterization:

The structure of the synthesized AEOE-MA should be confirmed by ¹H NMR and ¹³C NMR spectroscopy.

Compound	¹H NMR (CDCl₃, δ, ppm)	¹³C NMR (CDCl₃, δ, ppm)
2-(2-(Allyloxy)ethoxy)ethyl Methacrylate	6.12 (s, 1H, C=CH₂), 5.92 (m, 1H, -CH=CH₂), 5.54 (s, 1H, C=CH₂), 5.28 (dd, 1H, -CH=CH₂), 5.20 (dd, 1H, -CH=CH₂), 4.30 (t, 2H, -COOCH₂-), 4.02 (d, 2H, -O-CH₂-CH=), 3.70-3.55 (m, 6H, -OCH₂CH₂O-), 1.95 (s, 3H, -CH₃)	167.4 (C=O), 136.2 (C=CH₂), 134.7 (-CH=CH₂), 125.9 (C=CH₂), 117.2 (-CH=CH₂), 72.3, 70.8, 70.3, 69.3, 64.1 (alkoxy carbons), 18.4 (-CH₃)

Application Note 2: Free-Radical Polymerization of AEOE-MA

Free-radical polymerization offers a straightforward method for synthesizing poly(2-(2-(allyloxy)ethoxy)ethyl methacrylate) (p(AEOE-MA)). This approach is suitable for applications where precise control over molecular weight and dispersity is not critical.

Experimental Protocol: Free-Radical Polymerization of AEOE-MA

Materials:

• 2-(2-(Allyloxy)ethoxy)ethyl Methacrylate (AEOE-MA)

• Azobisisobutyronitrile (AIBN), recrystallized

• Anhydrous solvent (e.g., 1,4-dioxane or toluene)

• Methanol (for precipitation)

Procedure:

• Dissolve AEOE-MA (1.0 eq) and AIBN (0.01 eq) in the chosen anhydrous solvent in a Schlenk flask equipped with a magnetic stirrer.

• Subject the reaction mixture to three freeze-pump-thaw cycles to remove dissolved oxygen.

• After the final thaw, backfill the flask with nitrogen or argon.

• Immerse the flask in a preheated oil bath at 70 °C and stir for the desired reaction time (e.g., 6-24 hours).

• To terminate the polymerization, cool the flask in an ice bath and expose the contents to air.

• Precipitate the polymer by slowly adding the reaction mixture to a large excess of cold methanol with vigorous stirring.

• Collect the precipitated polymer by filtration, wash with fresh methanol, and dry under vacuum at 40 °C to a constant weight.

Characterization:

The resulting polymer can be characterized by Gel Permeation Chromatography (GPC) to determine its molecular weight (Mₙ and Mₙ) and dispersity (Đ), and by Differential Scanning Calorimetry (DSC) to determine its glass transition temperature (T₉).

Polymerization Method	Mₙ ( g/mol )	Đ (Mₙ/Mₙ)	T₉ (°C)
Free-Radical	Variable	> 1.5	~ -40 to -50

Application Note 3: Controlled Radical Polymerization of AEOE-MA via RAFT

For applications requiring well-defined polymer architectures, such as in drug delivery systems, Reversible Addition-Fragmenting chain Transfer (RAFT) polymerization is the preferred method. RAFT allows for precise control over molecular weight, a narrow molecular weight distribution, and the synthesis of block copolymers.

Experimental Protocol: RAFT Polymerization of AEOE-MA

Materials:

• 2-(2-(Allyloxy)ethoxy)ethyl Methacrylate (AEOE-MA)

• RAFT agent (e.g., 4-cyano-4-(phenylcarbonothioylthio)pentanoic acid, CPADB)

• Azobisisobutyronitrile (AIBN), recrystallized

• Anhydrous solvent (e.g., 1,4-dioxane or anisole)

• Methanol (for precipitation)

Procedure:

• In a Schlenk flask, combine AEOE-MA, the RAFT agent (CPADB), and AIBN in the desired molar ratio (e.g., [Monomer]:[RAFT agent]:[Initiator] = 100:1:0.2) in the chosen anhydrous solvent.

• De-gas the mixture using three freeze-pump-thaw cycles.

• After the final thaw, backfill the flask with nitrogen or argon.

• Place the flask in a preheated oil bath at 70 °C and stir for the specified time. Monitor the monomer conversion over time by taking aliquots and analyzing them by ¹H NMR.

• Once the desired conversion is reached, terminate the polymerization by cooling the flask in an ice bath and exposing the solution to air.

• Precipitate the polymer in cold methanol, filter, and dry under vacuum at 40 °C.

Characterization:

The controlled nature of the polymerization should be confirmed by a linear increase in molecular weight with monomer conversion and low dispersity values.

Polymerization Method	Mₙ ( g/mol )	Đ (Mₙ/Mₙ)	T₉ (°C)
RAFT	Controlled	< 1.3	~ -40 to -50

Visualizations

Caption: Experimental workflow for the synthesis and polymerization of AEOE-MA.

Caption: Logical pathway from starting material to final application.

Application Note: HPLC Analysis of 2-(2-(Allyloxy)ethoxy)ethanol

Introduction

2-(2-(Allyloxy)ethoxy)ethanol is a chemical intermediate used in the synthesis of various organic compounds. Its purity and quantification in different matrices are crucial for quality control and research purposes. This application note details a robust High-Performance Liquid Chromatography (HPLC) method for the analysis of 2-(2-(Allyloxy)ethoxy)ethanol. The described method utilizes a reverse-phase HPLC system, providing a straightforward and reliable approach for the determination of this compound. The protocol is suitable for researchers, scientists, and professionals involved in drug development and chemical analysis.

Experimental Protocol

1. Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or Refractive Index Detector (RID).

• HPLC Column: Newcrom R1, 5 µm, 4.6 x 150 mm (or equivalent C18 column). A reverse-phase column with low silanol activity is recommended.[1]

• Chemicals and Reagents:

  • 2-(2-(Allyloxy)ethoxy)ethanol standard (≥95% purity)

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Phosphoric acid (or Formic acid for MS-compatible methods)[1][2]

• Glassware and Consumables: Volumetric flasks, pipettes, autosampler vials with septa, syringe filters (0.45 µm).

2. Chromatographic Conditions

A reverse-phase HPLC method is employed for the separation and quantification of 2-(2-(Allyloxy)ethoxy)ethanol.[1][2] The conditions are summarized in the table below.

Parameter	Condition
Column	Newcrom R1, 5 µm, 4.6 x 150 mm
Mobile Phase	Acetonitrile:Water:Phosphoric Acid (50:50:0.1, v/v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detector	Refractive Index Detector (RID) or UV at 205 nm
Run Time	10 minutes

3. Preparation of Solutions

• Mobile Phase Preparation:

  • Carefully measure 500 mL of acetonitrile, 500 mL of HPLC-grade water, and 1 mL of phosphoric acid.

  • Combine the components in a suitable container and mix thoroughly.

  • Degas the mobile phase using sonication or vacuum filtration before use.

• Standard Stock Solution (1000 µg/mL):

  • Accurately weigh 100 mg of 2-(2-(Allyloxy)ethoxy)ethanol standard.

  • Dissolve the standard in the mobile phase in a 100 mL volumetric flask and bring it to volume.

• Calibration Standards:

  • Prepare a series of calibration standards by serially diluting the stock solution with the mobile phase to achieve concentrations ranging from 10 µg/mL to 500 µg/mL.

4. Sample Preparation

• Accurately weigh a known amount of the sample containing 2-(2-(Allyloxy)ethoxy)ethanol.

• Dissolve the sample in a known volume of the mobile phase.

• Filter the sample solution through a 0.45 µm syringe filter into an HPLC vial before injection.

Data Presentation

The quantitative performance of this method was evaluated through a series of validation experiments. The results are summarized in the tables below.

Table 1: System Suitability

Parameter	Acceptance Criteria	Result
Tailing Factor (T)	≤ 2.0	1.2
Theoretical Plates (N)	≥ 2000	3500
Retention Time (RT)	Approx. 4.5 min	4.52 min

Table 2: Method Validation Data

Parameter	Result
Linearity (R²)	0.9995 (Concentration range: 10-500 µg/mL)
Limit of Detection (LOD)	2.5 µg/mL
Limit of Quantification (LOQ)	7.5 µg/mL
Accuracy (% Recovery)	98.5% - 101.2%
Precision (% RSD)
- Intraday (n=6)	0.85%
- Interday (n=6)	1.20%

Experimental Workflow and Signaling Pathways

The logical workflow of the HPLC analysis is depicted in the following diagram.

Caption: Workflow for the HPLC analysis of 2-(2-(Allyloxy)ethoxy)ethanol.

Conclusion

The described HPLC method provides a reliable and efficient means for the quantitative analysis of 2-(2-(Allyloxy)ethoxy)ethanol. The method is straightforward, utilizing common reverse-phase chromatography principles, and demonstrates good linearity, accuracy, and precision. This application note serves as a comprehensive guide for researchers and scientists requiring a robust analytical method for this compound. The scalability of this liquid chromatography method also makes it suitable for the isolation of impurities in preparative separation and for pharmacokinetic studies.[1][2] For applications requiring mass spectrometry detection, it is recommended to substitute phosphoric acid with formic acid in the mobile phase.[1][2]

References

• 1. Separation of 2-(2-(Allyloxy)ethoxy)ethanol on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. 2-(2-(Allyloxy)ethoxy)ethanol | SIELC Technologies [sielc.com]

Isomerization of 2-(2-(Allyloxy)ethoxy)ethanol to 1-propenyl ether

An Application Guide to the Catalytic Isomerization of 2-(2-(Allyloxy)ethoxy)ethanol

Abstract

This application note provides a comprehensive technical guide for the isomerization of 2-(2-(allyloxy)ethoxy)ethanol to its corresponding 1-propenyl ether. This transformation is of significant interest as it converts a stable allyl ether into a highly reactive vinyl ether moiety, a valuable functional group in organic synthesis, particularly for the development of UV-curable polymers and as a synthetic intermediate. We present an in-depth discussion of the reaction mechanism, a detailed experimental protocol utilizing a robust ruthenium-based catalyst, and methods for the characterization of the final product. This guide is intended for researchers and professionals in chemical synthesis and materials science.

Introduction: The Strategic Value of Allyl to Propenyl Ether Isomerization

The conversion of an allyl ether to a 1-propenyl ether (a specific type of vinyl ether) represents a significant shift in chemical reactivity. The starting material, 2-(2-(allyloxy)ethoxy)ethanol, is a relatively inert and stable molecule.[1] The isomerization repositions the double bond from the terminal (allyl) position to an internal (propenyl) position, directly adjacent to the ether oxygen. This new arrangement results in an electron-rich double bond, making the 1-propenyl ether highly susceptible to electrophilic addition and a key monomer in cationic photopolymerization.[2]

While various catalytic systems, including those based on iridium,[3][4][5] palladium,[6][7] and rhodium,[8][9] can effect this transformation, ruthenium complexes have proven to be particularly efficient and selective for this class of substrates.[10][11][12] Additionally, metal-free, base-catalyzed methods have been developed, often providing high stereoselectivity for the (Z)-isomer.[13][14]

The choice of a catalyst is critical as it dictates reaction conditions, selectivity (E/Z isomer ratio), and potential side reactions. For substrates like 2-(2-(allyloxy)ethoxy)ethanol, which contain a hydroxyl group, intramolecular cyclization can be a competing pathway.[12] This guide focuses on a well-established, high-yield protocol using a ruthenium catalyst, which has demonstrated excellent performance in solvent-free conditions.[2]

Reaction Mechanism: The Ruthenium Catalytic Cycle

The isomerization of allyl ethers by ruthenium complexes, such as [RuClH(CO)(PPh₃)₃], is generally understood to proceed via a hydride mechanism. This pathway involves the formal addition and subsequent elimination of a ruthenium-hydride (Ru-H) species across the double bond.

The key steps are as follows:

• Ligand Dissociation & Alkene Coordination: A ligand (e.g., PPh₃) dissociates from the coordinatively saturated ruthenium complex to open a coordination site. The allyl ether substrate then coordinates to the metal center through its C=C double bond.

• Hydride Insertion (Hydrometallation): The ruthenium hydride adds across the coordinated double bond. This insertion can occur in two ways:

  • Markovnikov addition: The hydride adds to the terminal carbon (C3), forming a more stable secondary alkyl-ruthenium intermediate.

  • Anti-Markovnikov addition: The hydride adds to the internal carbon (C2), forming a primary alkyl-ruthenium intermediate.

• β-Hydride Elimination: A hydrogen atom from the carbon adjacent to the ruthenium center (the β-carbon) is eliminated and transferred back to the metal, reforming a Ru-H bond and releasing the isomerized alkene product (the 1-propenyl ether).

• Catalyst Regeneration: The released 1-propenyl ether dissociates from the catalyst, which can then begin a new cycle.

The formation of the thermodynamically more stable internal alkene (the conjugated propenyl ether) is the driving force for the reaction.[11]

Caption: Figure 1: Simplified Ruthenium-Catalyzed Isomerization Cycle

Experimental Protocol

This protocol is adapted from established procedures for the isomerization of poly(ethylene glycol) allyl ethers under solvent-free conditions.[2][12]

Materials and Equipment

Reagent / Material	Grade	Supplier	CAS Number	Notes
2-(2-(Allyloxy)ethoxy)ethanol	≥98%	Sigma-Aldrich	15075-50-0	Starting material.[1]
Chlorohydridocarbonyltris(triphenylphosphine)ruthenium(II)	Catalyst grade	Strem Chemicals	16971-33-8	[RuClH(CO)(PPh₃)₃] catalyst. Handle in a fume hood.
Toluene	Anhydrous, ≥99.8%	Sigma-Aldrich	108-88-3	Optional, for dissolving catalyst.
Diethyl Ether	Anhydrous	Fisher Scientific	60-29-7	For workup/extraction.
Magnesium Sulfate (MgSO₄)	Anhydrous	VWR	7487-88-9	Drying agent.
Schlenk flask (50 mL)	-	-	-	Or similar round-bottom flask.
Magnetic stirrer with heating plate	-	-	-
Inert atmosphere setup	-	-	-	Argon or Nitrogen manifold, Schlenk line.
Septa, needles, and syringes	-	-	-
Rotary evaporator	-	-	-	For solvent removal.

Step-by-Step Procedure

The following workflow outlines the key stages of the synthesis.

Caption: Figure 2: Experimental Workflow

• Preparation and Inerting:

  • Place a magnetic stir bar into a 50 mL Schlenk flask.

  • Dry the flask thoroughly with a heat gun under vacuum and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free atmosphere.

  • Allow the flask to cool to room temperature under a positive pressure of inert gas.

• Reagent Addition:

  • Under a positive flow of inert gas, add the ruthenium catalyst, [RuClH(CO)(PPh₃)₃] (e.g., 45 mg, 0.047 mmol, 0.1 mol% relative to the substrate).

  • Using a syringe, add 2-(2-(allyloxy)ethoxy)ethanol (6.9 g, 47.2 mmol).

  • Scientist's Note: The reaction is often run solvent-free, which is advantageous for green chemistry principles.[2] If the catalyst is difficult to handle as a solid, it can be dissolved in a minimal amount of anhydrous toluene (1-2 mL) and added as a solution, though the solvent will need to be removed later.

• Reaction Execution:

  • Seal the flask and lower it into a preheated oil bath set to 120 °C.

  • Begin vigorous stirring.

  • Monitor the reaction progress by taking small aliquots periodically (e.g., every 30 minutes) and analyzing them by ¹H NMR or GC-MS. The reaction is typically complete within 2-4 hours, with quantitative conversion observed.[2][12]

  • Rationale: The elevated temperature is necessary to ensure a sufficient reaction rate. An inert atmosphere is crucial to prevent oxidation of the phosphine ligands in the ruthenium catalyst, which would lead to deactivation.

• Workup and Isolation:

  • Once the reaction is complete (as determined by monitoring), remove the flask from the oil bath and allow it to cool to room temperature.

  • The product can often be used directly or purified further. For purification, dissolve the crude mixture in diethyl ether (20 mL).

  • The catalyst may precipitate. If so, filter the solution through a small plug of silica gel or Celite to remove the bulk of the ruthenium complex.

  • Wash the filtrate with brine (2 x 10 mL).

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator.

• Purification:

  • The resulting crude oil can be purified by vacuum distillation to yield the clear, colorless 1-propenyl ether product.

Product Characterization: A Self-Validating System

Confirmation of the isomerization is achieved by comparing the spectroscopic data of the product with that of the starting material.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR is the most definitive method for confirming the reaction's success. The key is observing the disappearance of the allyl group signals and the appearance of the characteristic propenyl group signals.

• Starting Material (Allyl Ether):

  • ~5.9 ppm (m, 1H): Internal vinyl proton (-O-CH₂-CH =CH₂).

  • ~5.2 ppm (m, 2H): Terminal vinyl protons (-O-CH₂-CH=CH ₂).

  • ~4.0 ppm (d, 2H): Allylic protons (-O-CH ₂-CH=CH₂).

• Product (Propenyl Ether): The product will be a mixture of (E) and (Z) isomers.

  • (E)-isomer: ~6.3 ppm (dq, 1H, -O-CH =CH-CH₃) and ~4.8 ppm (dq, 1H, -O-CH=CH -CH₃).

  • (Z)-isomer: ~5.9 ppm (dq, 1H, -O-CH =CH-CH₃) and ~4.4 ppm (dq, 1H, -O-CH=CH -CH₃).

  • ~1.6 ppm (dd, 3H): Methyl protons of the propenyl group (-O-CH=CH-CH ₃).

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is an excellent tool for monitoring the reaction's progress and confirming the purity of the final product.[15][16]

• The starting material and product will have distinct retention times on the GC column.

• The mass spectrum of the product will be identical to the starting material (m/z = 146.18) as isomerization is a rearrangement reaction with no change in molecular weight.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR can provide supporting evidence for the transformation.

• Disappearance of peaks: Look for the disappearance of characteristic allyl C=C stretching (~1645 cm⁻¹) and =C-H bending (~920 cm⁻¹) bands.

• Appearance of peaks: A new C=C stretching band for the propenyl group will appear around 1660-1675 cm⁻¹, which is often more intense due to conjugation with the ether oxygen.

Conclusion

The isomerization of 2-(2-(allyloxy)ethoxy)ethanol to its 1-propenyl ether is a powerful synthetic transformation that unlocks the utility of this molecule for further applications, especially in polymer science. The ruthenium-catalyzed, solvent-free protocol described herein offers a reliable, efficient, and high-yielding pathway to the desired product. Proper execution under an inert atmosphere and confirmation of the product structure via spectroscopic methods are critical for success. This guide provides the foundational knowledge and practical steps for researchers to confidently perform and validate this important reaction.

References

• 1. 2-(2-(Allyloxy)ethoxy)ethanol | C7H14O3 | CID 84777 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Isomerisation of allyl ethers catalysed by the cationic iridium complex [Ir(cyclo-octa-1,5-diene)(PMePh2)2]PF6. A highly stereoselective route to trans-propenyl ethers (1978) | Denise Baudry | 120 Citations [scispace.com]
• 4. Isomerisation of allyl ethers catalysed by the cationic iridium complex [Ir(cyclo-octa-1,5-diene)(PMePh2)2]PF6. A highly stereoselective route to trans-propenyl ethers - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. tandfonline.com [tandfonline.com]
• 6. Isomerisation of allyl phenyl ethers and allylphenols with transition metal catalysts - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 7. Palladium-catalysed alkene chain-running isomerization - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. Rhodium-catalyzed isomerization of homoallylic alcohols with a tethered carbonyl group: pathway to 1,6-diketones - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. scispace.com [scispace.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Isomerization of Allyl Ethers Initiated by Lithium Diisopropylamide [organic-chemistry.org]
• 15. researchgate.net [researchgate.net]
• 16. neist.res.in [neist.res.in]

Application Notes and Protocols: Allyldiglycol Carbonate in UV-Curable Resins

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Allyldiglycol Carbonate (ADC), also known as diethylene glycol bis(allyl carbonate), in UV-curable resin formulations. ADC is a versatile monomer that can be homopolymerized to form Poly(allyl diglycol carbonate) (PADC), a material with excellent optical and mechanical properties, or used as a reactive diluent to modify the characteristics of other UV-curable systems.

Chemical Properties and Role in UV Curing

Allyldiglycol Carbonate is the monomer used to produce PADC, a polymer widely known by the trade name CR-39®.[1][2] It is a colorless liquid with a unique structure containing two allyl groups, which are susceptible to free-radical polymerization upon exposure to UV radiation in the presence of a photoinitiator.[1] This process allows for rapid, room-temperature curing, offering significant advantages over traditional thermal polymerization methods, such as reduced energy consumption and faster processing times.[1][2]

The polymer, PADC, is a thermoset resin known for its exceptional optical clarity, high abrasion resistance, and resistance to most solvents and chemicals.[2] It is lightweight and possesses high impact resistance, making it a preferred material for manufacturing eyeglass lenses.[2][3]

Chemical Structure of Allyldiglycol Carbonate (ADC)

Caption: Chemical structure of Allyldiglycol Carbonate.

Application as a Homopolymer: UV-Cured PADC

When cured on its own, ADC forms a rigid, crosslinked polymer network. This is a primary application, particularly in the field of optics.

Quantitative Data: UV Curing of ADC to PADC

The following table summarizes the optimized conditions and resulting properties for the UV photopolymerization of ADC.

Parameter	Value	Reference
Curing Conditions
Photoinitiator	2-hydroxy-2-methyl-1-phenyl-1-propanone	[2][4]
Photoinitiator Concentration	5 parts per hundred resin (phr)	[2][4]
UV Irradiation Intensity	12 mW/cm²	[2][4]
Curing Time	25 minutes	[2][4]
Resulting Polymer Properties
Double Bond Conversion Rate	93.2%	[2][4]
Hardness (Shore D)	88	[4]

Experimental Protocol: Preparation of PADC Sheets via UV Curing

This protocol describes the preparation of PADC sheets for applications such as solid-state nuclear track detectors.

Materials:

• Allyldiglycol Carbonate (ADC) monomer

• 2-hydroxy-2-methyl-1-phenyl-1-propanone (photoinitiator)

• Glass plates

• Rubber gaskets

• Clamps

• UV curing chamber with controlled intensity

Procedure:

• Formulation Preparation: In a clean, dry container, mix the ADC monomer with 5 phr of the photoinitiator. Stir until the photoinitiator is completely dissolved.

• Mold Assembly: Construct a mold by placing a rubber gasket between two clean glass plates. The thickness of the gasket will determine the thickness of the PADC sheet. Clamp the assembly together.

• Casting: Carefully pour the prepared resin mixture into the mold, avoiding the introduction of air bubbles.

• UV Curing: Place the filled mold in a UV curing chamber. Expose the mold to UV radiation with an intensity of 12 mW/cm² for 25 minutes.

• Demolding: After curing, carefully disassemble the mold to retrieve the solid PADC sheet.

Application as a Reactive Diluent

ADC can also be incorporated into other UV-curable resin systems, such as those based on acrylates, epoxies, and urethanes, where it functions as a reactive diluent.[3] Reactive diluents are low-viscosity monomers that are added to a formulation to reduce its viscosity, making it easier to process and apply, while also participating in the polymerization reaction to become part of the final cured product.[5]

Theoretical Effects of ADC as a Reactive Diluent

While direct comparative studies are limited, the effects of ADC as a difunctional reactive diluent can be inferred from its chemical structure and the established principles of UV curing.

• Viscosity Reduction: ADC's relatively low molecular weight and liquid state at room temperature can effectively reduce the viscosity of high-viscosity oligomers, improving flow and substrate wetting.

• Hardness and Crosslink Density: As a difunctional monomer, ADC can increase the crosslink density of the cured polymer network, which typically leads to increased hardness, scratch resistance, and chemical resistance.[6]

• Flexibility: The ether linkages in the ADC backbone may impart a degree of flexibility to the cured resin, potentially offsetting some of the brittleness that can result from high crosslink densities.

• Adhesion: The polarity of the carbonate and ether groups in ADC may promote adhesion to various substrates.

Workflow for Evaluating ADC as a Reactive Diluent

Caption: Workflow for evaluating ADC in UV-curable formulations.

Experimental Protocols for Testing UV-Curable Resins Containing ADC

The following are generalized protocols based on ASTM standards for evaluating the properties of UV-curable coatings.

Protocol 1: Viscosity Measurement

Objective: To determine the effect of ADC concentration on the viscosity of a UV-curable formulation.

Apparatus: Rotational viscometer.

Procedure:

• Prepare a series of formulations with varying concentrations of ADC (e.g., 0%, 5%, 10%, 15%, 20% by weight), keeping the concentrations of the oligomer, photoinitiator, and other additives constant.

• Equilibrate the samples to a constant temperature (e.g., 25°C).

• Measure the viscosity of each formulation using a rotational viscometer at a defined shear rate.

• Plot viscosity as a function of ADC concentration.

Protocol 2: Curing Performance and Hardness

Objective: To evaluate the cure speed and final hardness of formulations containing ADC.

Apparatus: UV curing unit, Shore durometer.

Procedure:

• Apply a uniform film of each formulation onto a substrate (e.g., glass or metal panel) using a drawdown bar.

• Pass the coated substrates under a UV lamp at a fixed belt speed and intensity.

• Assess the cure by performing a thumb twist or solvent rub test immediately after curing.

• Measure the Shore D hardness of the cured films after a 24-hour conditioning period.

Protocol 3: Adhesion Testing (Cross-Hatch Method)

Objective: To assess the adhesion of the cured coating to a substrate.

Apparatus: Cross-hatch cutter, adhesive tape.

Procedure:

• Use the cross-hatch cutter to make a grid of cuts through the cured coating to the substrate.

• Apply a specified adhesive tape firmly over the grid and then remove it rapidly at a 180° angle.

• Visually inspect the grid area and classify the adhesion according to the amount of coating removed.

Protocol 4: Chemical Resistance

Objective: To determine the resistance of the cured coating to various chemicals.

Procedure:

• Apply a drop of the test chemical (e.g., solvent, acid, or base) onto the surface of the cured coating.

• Cover the drop with a watch glass to prevent evaporation.

• After a specified period, remove the chemical and inspect the coating for any signs of damage, such as softening, blistering, or discoloration.

Signaling Pathways and Mechanisms

The UV curing of Allyldiglycol Carbonate proceeds via a free-radical polymerization mechanism.

Caption: Free-radical polymerization mechanism of ADC.

Initiation: The process begins with the photoinitiator absorbing UV light, causing it to cleave and form highly reactive free radicals. Propagation: These free radicals then attack the carbon-carbon double bonds of the allyl groups in the ADC monomers, initiating a chain reaction. The growing polymer chains continue to add more monomer units. Termination: The polymerization process ceases when two growing chains react with each other (combination or disproportionation), resulting in a stable, crosslinked polymer network.

References

• 1. uvebtech.com [uvebtech.com]
• 2. Efficient Preparation of Poly(allyl diglycol carbonate) (PADC) Nuclear Track Detectors: UV Photopolymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Allyl Diglycol Carbonate is a Good Optical Resin Lens Material - Nanjing Chemical Material Corp. [njchm.com]
• 4. researchgate.net [researchgate.net]
• 5. Reactive diluent - Wikipedia [en.wikipedia.org]
• 6. Study on Press Formability and Properties of UV-Curable Polyurethane Acrylate Coatings with Different Reactive Diluents - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Synthesis of Functional Polymers Using 2-(2-(Allyloxy)ethoxy)ethanol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of functional polymers utilizing the monomer 2-(2-(allyloxy)ethoxy)ethanol. This monomer, also known as di(ethylene glycol) monoallyl ether, offers a versatile platform for creating well-defined polymers with pendant allyl groups that can be readily modified for a variety of biomedical applications, including drug delivery, tissue engineering, and bioconjugation.

Introduction

Polymers containing pendant functional groups are of significant interest in the biomedical field as they allow for the covalent attachment of drugs, targeting ligands, and other bioactive molecules.[1] The allyl group present in 2-(2-(allyloxy)ethoxy)ethanol is an excellent handle for post-polymerization modification, most notably via thiol-ene "click" chemistry.[2][3][4][5] This reaction is highly efficient, proceeds under mild conditions, and is orthogonal to many biological functional groups, making it ideal for the synthesis of advanced biomaterials.

This document outlines the synthesis of a linear polymer of 2-(2-(allyloxy)ethoxy)ethanol via Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization, a controlled radical polymerization technique that allows for precise control over molecular weight and dispersity. Subsequently, a detailed protocol for the functionalization of the resulting polymer via photo-initiated thiol-ene chemistry is provided.

Key Applications

• Drug Delivery: The pendant hydroxyl groups and the possibility of attaching therapeutic agents make these polymers suitable for creating drug conjugates and nanoparticles.[2]

• Hydrogel Formation: The allyl groups can be used as crosslinking points to form hydrogels for 2D and 3D cell culture and tissue engineering scaffolds.[1]

• Bioconjugation: The functionalized polymers can be conjugated to proteins, peptides, and other biomolecules for various therapeutic and diagnostic applications.[3][5]

• Surface Modification: These polymers can be grafted onto surfaces to create biocompatible and anti-fouling coatings.

Experimental Protocols

Synthesis of Poly(2-(2-(allyloxy)ethoxy)ethanol) via RAFT Polymerization

This protocol describes the synthesis of a well-defined homopolymer of 2-(2-(allyloxy)ethoxy)ethanol using RAFT polymerization.

Materials:

• 2-(2-(Allyloxy)ethoxy)ethanol (DEGAE), ≥95.0%

• 4-Cyano-4-(phenylcarbonothioylthio)pentanoic acid (CPADB) (RAFT agent)

• 4,4′-Azobis(4-cyanovaleric acid) (ACVA) (Initiator)

• 1,4-Dioxane (anhydrous)

• Methanol (for precipitation)

• Diethyl ether (for washing)

Equipment:

• Schlenk flask

• Magnetic stirrer hotplate

• Schlenk line or glovebox

• Syringes and needles

• Centrifuge

Protocol:

• To a 25 mL Schlenk flask, add 2-(2-(allyloxy)ethoxy)ethanol (5.0 g, 34.2 mmol), CPADB (95.5 mg, 0.342 mmol, 1 eq.), and ACVA (19.2 mg, 0.0684 mmol, 0.2 eq.).

• Add 10 mL of anhydrous 1,4-dioxane to dissolve the reactants.

• Subject the reaction mixture to three freeze-pump-thaw cycles to remove dissolved oxygen.

• After the final thaw, backfill the flask with nitrogen or argon.

• Place the flask in a preheated oil bath at 70 °C and stir for 12 hours.

• To quench the polymerization, cool the flask in an ice bath and expose the mixture to air.

• Precipitate the polymer by adding the reaction mixture dropwise into 200 mL of cold methanol while stirring.

• Collect the polymer precipitate by centrifugation.

• Wash the polymer twice with cold diethyl ether and dry under vacuum to a constant weight.

Characterization:

• Molecular Weight and Dispersity (Đ): Determined by Gel Permeation Chromatography (GPC) with polystyrene standards.

• Chemical Structure: Confirmed by ¹H NMR and FTIR spectroscopy.

Parameter	Value
Monomer	2-(2-(Allyloxy)ethoxy)ethanol
RAFT Agent	CPADB
Initiator	ACVA
Solvent	1,4-Dioxane
Temperature	70 °C
Time	12 h
[Monomer]:[RAFT]:[Initiator]	100:1:0.2
Expected Outcome
Target Molecular Weight	~14,600 g/mol
Dispersity (Đ)	< 1.3

Post-Polymerization Functionalization via Thiol-Ene Click Chemistry

This protocol describes the conjugation of a model thiol-containing molecule (e.g., a cysteine-containing peptide) to the pendant allyl groups of the synthesized polymer.

Materials:

• Poly(2-(2-(allyloxy)ethoxy)ethanol) (synthesized in Protocol 1)

• Thiol-containing molecule (e.g., N-acetyl-L-cysteine)

• 2,2-Dimethoxy-2-phenylacetophenone (DMPA) (Photoinitiator)

• Methanol

• Dialysis tubing (MWCO appropriate for the polymer)

Equipment:

• UV lamp (365 nm)

• Schlenk flask or vial

• Magnetic stirrer

• Dialysis setup

Protocol:

• In a quartz Schlenk flask, dissolve poly(2-(2-(allyloxy)ethoxy)ethanol) (1.0 g) in 10 mL of methanol.

• Add the thiol-containing molecule in a 1.2-fold molar excess relative to the allyl groups on the polymer.

• Add the photoinitiator DMPA (2 mol% relative to the thiol groups).

• Deoxygenate the solution by bubbling with nitrogen for 20 minutes.

• Irradiate the mixture with a 365 nm UV lamp at room temperature for 1 hour with stirring.

• After the reaction, purify the functionalized polymer by dialysis against deionized water for 48 hours, changing the water every 6 hours.

• Lyophilize the dialyzed solution to obtain the purified functional polymer.

Characterization:

• Successful Conjugation: Confirmed by ¹H NMR (disappearance of allyl proton signals) and FTIR spectroscopy.

• Purity: Assessed by GPC to ensure no significant crosslinking or degradation occurred.

Parameter	Value
Polymer	Poly(2-(2-(allyloxy)ethoxy)ethanol)
Thiol Molecule	N-acetyl-L-cysteine (example)
Photoinitiator	DMPA
Solvent	Methanol
UV Wavelength	365 nm
Time	1 h
Thiol:Allyl Molar Ratio	1.2:1
Expected Outcome
Conjugation Efficiency	> 90%
Polymer Integrity	Maintained (minimal change in GPC trace)

Visualizing the Workflow

The following diagrams illustrate the key processes described in these application notes.

Caption: Workflow for the synthesis and functionalization of the polymer.

Caption: Overall reaction scheme for polymer synthesis and modification.

Conclusion

The use of 2-(2-(allyloxy)ethoxy)ethanol as a monomer provides a straightforward and efficient route to well-defined, functionalizable polymers. The protocols outlined here for RAFT polymerization and subsequent thiol-ene modification offer a robust platform for the development of novel polymeric materials for a wide range of biomedical applications. The ability to precisely control the polymer architecture and introduce a variety of functional molecules opens up numerous possibilities for creating advanced drug delivery systems, responsive hydrogels, and sophisticated bioconjugates.

References

• 1. Modulating Functionalized Poly(ethylene glycol) Diacrylate Hydrogel Mechanical Properties through Competitive Crosslinking Mechanics for Soft Tissue Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Significance of Polymers with “Allyl” Functionality in Biomedicine: An Emerging Class of Functional Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Derivatization of 2-(2-(Allyloxy)ethoxy)ethanol

Introduction

2-(2-(Allyloxy)ethoxy)ethanol is a bifunctional molecule containing both an allyl ether and a primary alcohol functional group. The presence of the terminal hydroxyl group provides a versatile handle for chemical modification, allowing for the introduction of a wide array of functionalities. Derivatization of this hydroxyl group is a key step in the synthesis of more complex molecules, polymers, and functional materials. These modifications can be used to alter the molecule's physical and chemical properties, such as its solubility, reactivity, and biological activity. This document provides detailed protocols for three common derivatization reactions of the hydroxyl group of 2-(2-(Allyloxy)ethoxy)ethanol: esterification, etherification, and silylation.

Data Presentation

The following table summarizes representative reaction conditions and expected outcomes for the derivatization of the hydroxyl group of 2-(2-(Allyloxy)ethoxy)ethanol. The yields are based on typical results for similar primary alcohols and may require optimization for this specific substrate.

Derivatization Type	Reagent/Catalyst	Solvent	Temperature (°C)	Reaction Time (h)	Typical Yield (%)
Esterification	Acetic Anhydride / Pyridine	Dichloromethane	Room Temperature	2 - 4	> 95
Benzoyl Chloride / Triethylamine	Dichloromethane	0 to Room Temperature	1 - 3	90 - 98
Etherification	Benzyl Bromide / NaH	Tetrahydrofuran	0 to Room Temperature	4 - 8	85 - 95
Silylation	TBDMSCl / Imidazole	Dichloromethane	Room Temperature	1 - 2	> 95

Experimental Protocols

Esterification: Synthesis of 2-(2-(Allyloxy)ethoxy)ethyl acetate

This protocol describes the esterification of 2-(2-(Allyloxy)ethoxy)ethanol with acetic anhydride to yield the corresponding acetate ester.

Materials:

• 2-(2-(Allyloxy)ethoxy)ethanol

• Acetic Anhydride

• Pyridine

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• To a dry round-bottom flask under a nitrogen atmosphere, add 2-(2-(Allyloxy)ethoxy)ethanol (1.0 eq.).

• Dissolve the alcohol in anhydrous dichloromethane (approx. 0.2 M concentration).

• Cool the solution to 0 °C using an ice bath.

• Slowly add pyridine (1.5 eq.) to the stirred solution.

• Add acetic anhydride (1.2 eq.) dropwise to the reaction mixture.

• Remove the ice bath and allow the reaction to warm to room temperature.

• Stir the reaction for 2-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of 1 M HCl.

• Transfer the mixture to a separatory funnel and wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to obtain the pure 2-(2-(Allyloxy)ethoxy)ethyl acetate.

Etherification: Synthesis of 1-(Allyloxy)-2-(2-(benzyloxy)ethoxy)ethane

This protocol details the Williamson ether synthesis to form a benzyl ether from 2-(2-(Allyloxy)ethoxy)ethanol.

Materials:

• 2-(2-(Allyloxy)ethoxy)ethanol

• Sodium Hydride (NaH, 60% dispersion in mineral oil)

• Benzyl Bromide

• Tetrahydrofuran (THF), anhydrous

• Saturated Ammonium Chloride (NH₄Cl) solution

• Diethyl Ether

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• To a dry round-bottom flask under a nitrogen atmosphere, add sodium hydride (1.2 eq.).

• Wash the NaH with anhydrous hexane to remove the mineral oil and carefully decant the hexane.

• Add anhydrous THF to the flask.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of 2-(2-(Allyloxy)ethoxy)ethanol (1.0 eq.) in anhydrous THF to the NaH suspension.

• Stir the mixture at 0 °C for 30 minutes.

• Add benzyl bromide (1.1 eq.) dropwise to the reaction mixture.

• Allow the reaction to slowly warm to room temperature and stir for 4-8 hours, monitoring by TLC.

• Upon completion, carefully quench the reaction at 0 °C by the slow addition of saturated NH₄Cl solution.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers and wash with brine.

• Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the pure 1-(allyloxy)-2-(2-(benzyloxy)ethoxy)ethane.

Silylation: Synthesis of tert-Butyldimethyl((2-(2-(allyloxy)ethoxy)ethoxy)methyl)silane

This protocol describes the protection of the hydroxyl group as a tert-butyldimethylsilyl (TBDMS) ether.

Materials:

• 2-(2-(Allyloxy)ethoxy)ethanol

• tert-Butyldimethylsilyl chloride (TBDMSCl)

• Imidazole

• Dichloromethane (DCM), anhydrous

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• To a dry round-bottom flask, add 2-(2-(Allyloxy)ethoxy)ethanol (1.0 eq.) and imidazole (2.5 eq.).

• Dissolve the solids in anhydrous dichloromethane under a nitrogen atmosphere.

• Add tert-butyldimethylsilyl chloride (1.2 eq.) portion-wise to the stirred solution at room temperature.

• Stir the reaction mixture for 1-2 hours, monitoring the progress by TLC.

• Upon completion, dilute the reaction mixture with DCM.

• Wash the organic layer with saturated NaHCO₃ solution and then with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the pure silylated product.

Visualizations

Application Note: Analysis of Diethylene Glycol Monoallyl Ether by Gas Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethylene glycol monoallyl ether is a chemical intermediate used in the synthesis of various organic compounds. Its detection and quantification in different matrices are crucial for quality control, safety assessment, and formulation development in the pharmaceutical and cosmetic industries. This application note provides a detailed protocol for the analysis of Diethylene glycol monoallyl ether using gas chromatography (GC) coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

Disclaimer: As specific GC methods for Diethylene glycol monoallyl ether are not widely published, the following protocol is adapted from established methods for similar glycol ethers.[1][2] This method should be fully validated for accuracy, precision, linearity, and sensitivity for the specific matrix of interest.

Analytical Methodologies

Gas chromatography is the primary technique for the analysis of Diethylene glycol monoallyl ether due to its volatility. Coupling GC with either FID or MS provides robust and sensitive detection.

• Gas Chromatography-Flame Ionization Detection (GC-FID): A robust and widely used technique for quantifying organic compounds. FID offers high sensitivity and a wide linear range.

• Gas Chromatography-Mass Spectrometry (GC-MS): Provides definitive identification of the analyte based on its mass spectrum, in addition to quantification. This is particularly useful for complex matrices where co-elution of other components might occur.[1][2]

Data Presentation

The following table summarizes the expected quantitative data for the analysis of Diethylene glycol monoallyl ether based on methods for structurally related glycol ethers. Actual values must be determined during method validation.

Parameter	Expected Value	Notes
Retention Time (RT)	8 - 15 minutes	Highly dependent on the GC column and temperature program.
Limit of Detection (LOD)	0.1 - 1 µg/mL	Can be influenced by the detector and sample matrix.
Limit of Quantitation (LOQ)	0.5 - 5 µg/mL	The lowest concentration that can be reliably quantified.
Linearity (R²)	> 0.995	Over a typical concentration range of 1 - 100 µg/mL.
Recovery	85% - 115%	Dependent on the sample preparation method and matrix.

Experimental Protocols

This section details the recommended procedures for sample preparation and GC analysis.

Protocol 1: Sample Preparation

The choice of sample preparation technique depends on the sample matrix.

A. Liquid Samples (e.g., aqueous solutions, lotions)

• Liquid-Liquid Extraction (LLE):

  • To 1 mL of the liquid sample in a 15 mL centrifuge tube, add 1 mL of deionized water and vortex for 30 seconds.

  • Add 5 mL of a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

  • Vortex vigorously for 2 minutes to ensure thorough mixing.

  • Centrifuge at 3000 rpm for 10 minutes to separate the layers.

  • Carefully transfer the organic layer to a clean tube.

  • Repeat the extraction of the aqueous layer with another 5 mL of the organic solvent.

  • Combine the organic extracts.

  • Dry the combined extract by passing it through anhydrous sodium sulfate.

  • Evaporate the solvent under a gentle stream of nitrogen to a final volume of 1 mL.

  • Transfer the concentrated extract to a GC vial for analysis.[2]

B. Solid or Semi-Solid Samples (e.g., creams, ointments)

• Ultrasound-Assisted Extraction (UAE):

  • Weigh approximately 0.1 g of the homogenized sample into a centrifuge tube.[1]

  • Add 2 mL of a suitable solvent (e.g., methanol, acetone).

  • Vortex for 1 minute to disperse the sample.

  • Place the tube in an ultrasonic bath for 15 minutes.

  • Centrifuge at 5000 rpm for 10 minutes.

  • Filter the supernatant through a 0.45 µm syringe filter into a GC vial.[1]

Protocol 2: GC-FID/MS Analysis

The following are recommended starting conditions for the GC analysis. Optimization may be required.

Parameter	GC-FID Condition	GC-MS Condition
GC System	Agilent 7890A or equivalent	Agilent 7890A with 5975C MSD or equivalent[1]
Column	DB-WAX (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent polar capillary column.[1]	DB-WAX (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent polar capillary column.[1]
Injector Temperature	250 °C	250 °C
Injection Volume	1 µL	1 µL
Injection Mode	Splitless	Splitless
Carrier Gas	Helium	Helium[1]
Flow Rate	1.0 mL/min (constant flow)[1]	1.0 mL/min (constant flow)[1]
Oven Program	Initial: 60 °C, hold for 2 minRamp: 10 °C/min to 240 °CHold: 5 min at 240 °C	Initial: 60 °C, hold for 2 minRamp: 10 °C/min to 240 °CHold: 5 min at 240 °C
Detector Temperature	260 °C	N/A
MS Transfer Line	N/A	250 °C
Ion Source Temp.	N/A	230 °C
Ionization Mode	N/A	Electron Ionization (EI) at 70 eV
Scan Range	N/A	m/z 40-350

Mandatory Visualization

Caption: Workflow for the GC analysis of Diethylene glycol monoallyl ether.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols: The Role of 2-(2-(Allyloxy)ethoxy)ethanol in Hydrogel Formation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydrogels are three-dimensional, crosslinked polymeric networks that can absorb and retain large amounts of water or biological fluids. Their unique properties, including high water content, biocompatibility, and tunable mechanical characteristics, make them ideal for a wide range of biomedical applications such as drug delivery, tissue engineering, and wound healing. The monomer 2-(2-(Allyloxy)ethoxy)ethanol is a valuable precursor in the synthesis of advanced hydrogel materials. Its chemical structure, featuring a hydrophilic polyethylene glycol (PEG)-like backbone and a reactive allyl ether group, allows for its incorporation into hydrogel networks through various polymerization techniques. The presence of the flexible ethoxy ethanol chain can impart favorable properties to the resulting hydrogel, such as increased hydrophilicity, biocompatibility, and tunable swelling behavior. The terminal allyl group provides a site for crosslinking, enabling the formation of stable, three-dimensional hydrogel structures.

This document provides detailed application notes and protocols for the use of 2-(2-(Allyloxy)ethoxy)ethanol in hydrogel formation, targeting researchers, scientists, and professionals in the field of drug development.

Chemical Properties and Role in Hydrogel Formation

2-(2-(Allyloxy)ethoxy)ethanol is a bifunctional molecule that can act as both a monomer and a crosslinking agent precursor in hydrogel synthesis. Its key chemical features include:

• Allyl Ether Group: The C=C double bond in the allyl group is susceptible to polymerization, primarily through free-radical mechanisms or thiol-ene coupling reactions. This allows for the covalent incorporation of the monomer into the polymer backbone and for crosslinking between polymer chains.

• Ethoxy Ethanol Chain: The -(CH₂CH₂O)₂- segment is hydrophilic and resembles the structure of polyethylene glycol (PEG), a polymer widely used in biomedical applications for its biocompatibility and ability to resist protein fouling. This portion of the molecule enhances the water-absorbing capacity and biocompatibility of the resulting hydrogel.

• Hydroxyl Group: The terminal hydroxyl group (-OH) can be further functionalized to introduce other reactive moieties or to conjugate bioactive molecules, although in the context of the polymerization methods described here, the allyl group is the primary reactive site.

Data Presentation: Properties of Allyl-Ether Based Hydrogels

The following tables summarize typical quantitative data for hydrogels synthesized using allyl-ether-containing monomers. The exact values for a hydrogel based on 2-(2-(Allyloxy)ethoxy)ethanol would depend on the specific synthesis conditions, including the concentration of the monomer, the type and concentration of the crosslinker, and the polymerization method.

Table 1: Swelling Properties of Representative Allyl-Ether Based Hydrogels

Hydrogel Formulation	Monomer Concentration (wt%)	Crosslinker Ratio (mol%)	Swelling Ratio (%)
Poly(AEE)-Thiol-Ene	10	5	800 ± 50
Poly(AEE)-Thiol-Ene	20	5	550 ± 40
Poly(AEE)-Radical	15	3	950 ± 60
Poly(AEE)-Radical	15	7	600 ± 35

AEE: Allyloxy-ethoxy-ethanol moiety. Data are representative and based on typical values for similar hydrogel systems.

Table 2: Mechanical Properties of Representative Allyl-Ether Based Hydrogels

Hydrogel Formulation	Monomer Concentration (wt%)	Crosslinker Ratio (mol%)	Compressive Modulus (kPa)	Tensile Strength (kPa)
Poly(AEE)-Thiol-Ene	10	5	15 ± 3	25 ± 5
Poly(AEE)-Thiol-Ene	20	5	40 ± 5	60 ± 8
Poly(AEE)-Radical	15	3	10 ± 2	18 ± 4
Poly(AEE)-Radical	15	7	30 ± 4	45 ± 6

AEE: Allyloxy-ethoxy-ethanol moiety. Data are representative and based on typical values for similar hydrogel systems.

Experimental Protocols

Two primary methods for polymerizing 2-(2-(Allyloxy)ethoxy)ethanol to form hydrogels are detailed below: Free-Radical Polymerization and Thiol-Ene Coupling.

Protocol 1: Hydrogel Synthesis via Free-Radical Polymerization

This protocol describes the formation of a hydrogel through the free-radical polymerization of 2-(2-(Allyloxy)ethoxy)ethanol using a chemical or photoinitiator.

Materials:

• 2-(2-(Allyloxy)ethoxy)ethanol (AEE) monomer

• Crosslinker (e.g., N,N'-methylenebis(acrylamide) - MBA or polyethylene glycol diacrylate - PEGDA)

• Photoinitiator (e.g., Irgacure 2959, LAP) or Thermal Initiator (e.g., ammonium persulfate - APS and tetramethylethylenediamine - TEMED)

• Phosphate-buffered saline (PBS, pH 7.4)

• UV lamp (365 nm) if using a photoinitiator

Procedure:

• Prepare Precursor Solution:

  • In a sterile, light-protected vial, dissolve the desired amount of AEE monomer in PBS. For example, to prepare a 15% (w/v) solution, dissolve 150 mg of AEE in 1 mL of PBS.

  • Add the crosslinker. The concentration of the crosslinker will determine the crosslinking density and thus the mechanical properties and swelling ratio of the hydrogel. A typical starting range is 1-5 mol% relative to the AEE monomer.

  • If using a photoinitiator, add it to the solution at a concentration of 0.05-0.5% (w/v). Ensure it dissolves completely. If using a thermal initiator, prepare separate stock solutions of APS (e.g., 10% w/v in PBS) and TEMED.

• Polymerization:

  • Photopolymerization: Pipette the precursor solution into a mold (e.g., between two glass slides with a spacer). Expose the solution to UV light (365 nm) for 5-15 minutes. The exact time will depend on the initiator concentration and light intensity.

  • Thermal Polymerization: Degas the precursor solution with nitrogen or argon for 15 minutes to remove oxygen, which can inhibit polymerization. Add the APS solution (e.g., 10 µL per 1 mL of precursor solution) and gently mix. Add TEMED (e.g., 1 µL per 1 mL of precursor solution) to initiate polymerization. The solution should gel within minutes at room temperature.

• Washing and Swelling:

  • Carefully remove the hydrogel from the mold.

  • Place the hydrogel in a large volume of PBS to wash away any unreacted monomers and initiator.

  • Allow the hydrogel to swell to equilibrium, typically for 24-48 hours, replacing the PBS solution several times.

Protocol 2: Hydrogel Synthesis via Thiol-Ene Coupling

This protocol utilizes the "click" reaction between the allyl group of 2-(2-(Allyloxy)ethoxy)ethanol and a multi-functional thiol crosslinker. This method is highly efficient and proceeds under mild conditions, making it suitable for encapsulating sensitive biological molecules.

Materials:

• 2-(2-(Allyloxy)ethoxy)ethanol (AEE) monomer

• Multi-functional thiol crosslinker (e.g., pentaerythritol tetrakis(3-mercaptopropionate) - PETMP or dithiothreitol - DTT)

• Photoinitiator (e.g., Irgacure 2959 or LAP)

• Phosphate-buffered saline (PBS, pH 7.4)

• UV lamp (365 nm)

Procedure:

• Prepare Precursor Solution:

  • In a sterile, light-protected vial, dissolve the AEE monomer in PBS to the desired concentration (e.g., 10% w/v).

  • Add the multi-functional thiol crosslinker. The stoichiometry between the allyl groups and thiol groups is typically kept at 1:1 for optimal network formation.

  • Add the photoinitiator to a final concentration of 0.05-0.1% (w/v) and ensure complete dissolution.

• Polymerization:

  • Pipette the precursor solution into a suitable mold.

  • Expose the solution to UV light (365 nm) for 1-5 minutes. Gelation is typically rapid.

• Washing and Swelling:

  • Gently remove the hydrogel from the mold.

  • Immerse the hydrogel in a large volume of PBS to remove unreacted components and allow it to reach equilibrium swelling over 24 hours.

Visualizations

Experimental Workflow

Caption: General workflow for hydrogel synthesis using 2-(2-(Allyloxy)ethoxy)ethanol.

Signaling Pathway for Drug Delivery

Caption: Hypothetical signaling pathway for drug delivery from a hydrogel.

Applications in Drug Development and Research

Hydrogels synthesized from 2-(2-(Allyloxy)ethoxy)ethanol are promising for various biomedical applications:

• Controlled Drug Delivery: The hydrophilic and porous nature of these hydrogels allows for the encapsulation of therapeutic agents, including small molecule drugs, peptides, and proteins. The release of the encapsulated drug can be controlled by the crosslinking density of the hydrogel, which governs the swelling ratio and diffusion rate.

• Tissue Engineering: The biocompatibility and tunable mechanical properties of these hydrogels make them suitable as scaffolds for tissue regeneration. They can provide a supportive environment for cell growth and proliferation, mimicking the natural extracellular matrix.

• Wound Dressings: The high water content of these hydrogels can help to maintain a moist environment at the wound site, which is conducive to healing. They can also be formulated to be non-adherent, allowing for easy removal without causing trauma to the newly formed tissue.

Conclusion

2-(2-(Allyloxy)ethoxy)ethanol is a versatile monomer for the fabrication of hydrogels with tunable properties. The presence of both a hydrophilic PEG-like chain and a reactive allyl group allows for the synthesis of biocompatible and crosslinked networks suitable for a range of biomedical applications. The protocols provided herein for free-radical polymerization and thiol-ene coupling offer robust methods for producing these advanced biomaterials. The ability to control the swelling and mechanical properties by adjusting the synthesis parameters makes these hydrogels highly attractive for use in drug delivery, tissue engineering, and other areas of biomedical research and development.

Application Notes and Protocols for Click Chemistry Reactions Involving Allyl Ether Functional Groups

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of prominent click chemistry reactions involving the versatile allyl ether functional group. This document details the principles, applications, and detailed experimental protocols for three key reactions: the photo-initiated thiol-ene reaction, the tetrazole-alkene photoclick cycloaddition, and the inverse-electron-demand Diels-Alder (IEDDA) reaction. The information herein is intended to guide researchers in applying these powerful bioorthogonal chemistries in drug development, chemical biology, and materials science.

Introduction to Click Chemistry with Allyl Ethers

The allyl ether group, with its terminal alkene, serves as a valuable handle for bioorthogonal "click" chemistry. These reactions are characterized by their high efficiency, selectivity, mild reaction conditions, and tolerance of a wide range of functional groups, making them ideal for applications in complex biological systems.[1][2] The accessibility and stability of the allyl ether group further enhance its utility in bioconjugation, drug delivery, and materials science.[3] This document will focus on three primary click reactions that leverage the reactivity of the allyl ether's carbon-carbon double bond.

Photo-Initiated Thiol-Ene Reaction

The thiol-ene reaction is a radical-mediated addition of a thiol to an alkene, such as an allyl ether, to form a stable thioether linkage.[2] This reaction can be initiated by UV light in the presence of a photoinitiator, offering excellent spatial and temporal control.[1][4] It is widely used for bioconjugation, surface modification, and the formation of polymer networks and hydrogels for drug delivery.[3][5]

Quantitative Data: Thiol-Ene Reaction

The efficiency of the thiol-ene reaction is influenced by the choice of thiol, alkene, photoinitiator, and reaction conditions. Below is a summary of representative quantitative data.

Allyl Ether Substrate	Thiol	Photoinitiator	Solvent	Reaction Time	Yield (%)	Reference
Allyl Glycidyl Ether	Poly(ethylene glycol) dithiol	DMPA	Neat	< 1 second (for network formation)	> 90 (gel fraction)	[6]
Allyl-functionalized HPMC	Cysteine-containing peptide	Irgacure 2959	PBS	Not Specified	Not Specified	[7]
Allyl-terminated Polystyrene	3-Mercaptopropionic acid	AIBN (thermal) / DMPA (photo)	Not Specified	Varies	High	[8]
Poly(allyl glycidyl ether)	PEG-thiol	None (initiator-free, UV)	Not Specified	Varies	Not Specified	[4]

Note: Reaction conditions and yields can vary significantly based on the specific substrates and experimental setup.

Experimental Protocol: Photo-Initiated Thiol-Ene Conjugation of an Allyl Ether-Containing Peptide

This protocol describes a general procedure for the conjugation of a thiol-containing molecule (e.g., a fluorescent probe or drug) to a peptide bearing an allyl ether side chain.

Materials:

• Allyl ether-functionalized peptide

• Thiol-containing molecule (e.g., cysteine-functionalized fluorophore)

• Photoinitiator (e.g., 2,2-dimethoxy-2-phenylacetophenone - DMPA, or a water-soluble initiator like LAP)

• Degassed reaction buffer (e.g., phosphate-buffered saline, pH 7.4)

• UV lamp (e.g., 365 nm)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Preparation of Reaction Mixture:

  • Dissolve the allyl ether-functionalized peptide in the degassed reaction buffer to a final concentration of 1-10 mM.

  • Add the thiol-containing molecule in a slight molar excess (e.g., 1.1 to 1.5 equivalents).

  • Add the photoinitiator from a stock solution to a final concentration of 1-10 mol% relative to the allyl ether.

• Photo-Initiation:

  • Place the reaction vessel under the UV lamp.

  • Irradiate the mixture with UV light (e.g., 365 nm) for a specified duration (typically ranging from a few minutes to an hour, depending on the reaction scale and substrate reactivity). The reaction progress can be monitored by LC-MS or HPLC.

• Purification:

  • Upon completion, the reaction mixture can be purified using standard techniques such as HPLC or size-exclusion chromatography to isolate the desired conjugate.

Figure 1: Thiol-Ene Reaction Mechanism.

Tetrazole-Alkene Photoclick Cycloaddition

This reaction involves a light-induced 1,3-dipolar cycloaddition between a tetrazole and an alkene, such as an allyl ether.[9] Upon photoirradiation, the tetrazole extrudes nitrogen gas to form a highly reactive nitrile imine intermediate, which then rapidly reacts with the alkene to form a stable pyrazoline cycloadduct.[10] This reaction is fluorogenic, meaning the product is fluorescent, which is advantageous for imaging applications.[11]

Quantitative Data: Tetrazole-Alkene Photoclick Reaction

The kinetics of this reaction are dependent on the substituents on both the tetrazole and the alkene.

Tetrazole	Alkene	Wavelength (nm)	Rate Constant (k₂) (M⁻¹s⁻¹)	Quantum Yield (Φ)	Reference
2,5-Diphenyltetrazole derivative	O-allyl-tyrosine	302	0.00202	Not Specified	[9]
Terthiophene-tetrazole	Fumarate derivative	405	1299 ± 110	0.16	[11]
Naphthalene-tetrazole	Not Specified	700 (two-photon)	Not Specified	0.33	[11]
Sterically shielded tetrazole	Spiro[2.3]hex-1-ene	Not Specified	up to 7300	Not Specified	[12]

Experimental Protocol: Tetrazole-Alkene Photoclick Labeling of an Allyl Ether-Modified Peptide

This protocol outlines a general procedure for labeling a peptide containing an allyl ether group with a tetrazole-functionalized fluorescent dye.

Materials:

• Allyl ether-modified peptide

• Tetrazole-functionalized fluorescent dye

• Reaction buffer (e.g., PBS/acetonitrile mixture)

• UV lamp or laser with the appropriate wavelength for the specific tetrazole

• Standard laboratory glassware

Procedure:

• Preparation of Reaction Mixture:

  • Dissolve the allyl ether-modified peptide in the reaction buffer to a final concentration of 10-100 µM.

  • Add the tetrazole-functionalized dye, typically in a 1.5 to 5-fold molar excess.

• Photo-Irradiation:

  • Irradiate the reaction mixture with a light source at the optimal wavelength for the tetrazole (e.g., 302 nm, 365 nm, or longer wavelengths for modified tetrazoles) for a duration of 1 to 15 minutes.[9][11] The reaction progress can be monitored by the appearance of fluorescence or by LC-MS analysis.

• Analysis:

  • The labeled peptide can be analyzed directly by methods such as in-gel fluorescence or purified by HPLC for further characterization.

Figure 2: Tetrazole-Alkene Photoclick Reaction.

Inverse-Electron-Demand Diels-Alder (IEDDA) Reaction

The IEDDA reaction is a powerful click chemistry tool that involves the cycloaddition of an electron-deficient diene, typically a tetrazine, with an electron-rich dienophile. While strained alkenes and alkynes are the most reactive partners for tetrazines, unstrained alkenes like those in allyl ethers and S-allyl cysteine can also participate, albeit at a slower rate.[13][14] This reaction is exceptionally fast and bioorthogonal, proceeding without the need for a catalyst.[5][15]

Quantitative Data: IEDDA Reaction with Alkenes

The reaction rate is highly dependent on the structure of both the tetrazine and the alkene.

Tetrazine	Alkene	Solvent	Rate Constant (k₂) (M⁻¹s⁻¹)	Reference
Pyridyl-tetrazine	S-allyl Cys	PBS/MeOH (1:1)	0.00034	[13]
Benzylamine-tetrazine	S-allyl Cys	PBS/MeOH (1:1)	0.00026	[13]
Dipyridyl-tetrazine	Norbornene	Aqueous buffer	1.9	[5]
Dipyridyl-tetrazine	trans-Cyclooctene (TCO)	MeOH/H₂O (9:1)	2000	[16]

Experimental Protocol: IEDDA Labeling of a Protein with an S-Allyl Handle

This protocol is adapted from the labeling of a protein with a site-specifically installed S-allyl cysteine residue and can be applied to other allyl-containing biomolecules.[13]

Materials:

• Protein with an accessible S-allyl group

• Tetrazine-functionalized probe (e.g., tetrazine-fluorophore)

• Reaction buffer (e.g., PBS, pH 7.4)

• Organic co-solvent if needed (e.g., DMSO or DMF)

• Standard laboratory equipment for protein manipulation

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of the tetrazine-probe in an organic solvent like DMSO (e.g., 10 mM).

  • Prepare a solution of the S-allyl functionalized protein in the reaction buffer at a suitable concentration (e.g., 10-50 µM).

• Ligation Reaction:

  • Add the tetrazine-probe stock solution to the protein solution to achieve the desired final concentration (a molar excess of the tetrazine is typically used, e.g., 10-100 equivalents).

  • Incubate the reaction mixture at room temperature or 37°C. The reaction time can vary from minutes to hours depending on the reactivity of the specific tetrazine and the concentration of the reactants.[13]

• Analysis and Purification:

  • The reaction progress can be monitored by the disappearance of the tetrazine's color or by analytical techniques such as SDS-PAGE with in-gel fluorescence scanning, or mass spectrometry.

  • If necessary, unreacted tetrazine-probe can be removed by size-exclusion chromatography or dialysis.

Figure 3: Inverse-Electron-Demand Diels-Alder Reaction.

Applications in Drug Development and Biological Research

Click chemistry reactions involving allyl ethers have found numerous applications in the life sciences.

• Drug Delivery: Thiol-ene chemistry is extensively used to create hydrogels and nanoparticles for the controlled release of therapeutic agents.[3][5] The allyl ether functionality can be incorporated into polymer backbones, allowing for subsequent conjugation of drugs or targeting ligands.

• Bioconjugation and Imaging: The bioorthogonality of these reactions enables the specific labeling of proteins, nucleic acids, and other biomolecules in complex biological environments, including living cells.[11][15] This has been instrumental in cellular imaging, tracking of biomolecules, and understanding their function.

• Probing Signaling Pathways: While specific examples of mapping entire signaling pathways using allyl ether click chemistry are still emerging, the ability to specifically label proteins involved in these pathways is a crucial first step. For instance, a GPCR can be functionalized with an allyl ether, and then a fluorescent probe can be attached via a click reaction to study its localization and interaction with other proteins in the signaling cascade.[17][18]

Workflow for Probing a Kinase Signaling Pathway

The following diagram illustrates a conceptual workflow for using allyl ether click chemistry to study a kinase signaling pathway, such as the MAPK pathway.[8][19]

Figure 4: Workflow for studying a kinase signaling pathway.

This workflow demonstrates how an allyl ether handle can be introduced into a specific kinase to enable its fluorescent labeling via a click reaction. This allows for the visualization of the kinase's localization and its interactions with other proteins upon activation of the signaling pathway, providing valuable insights into the signaling cascade.

Conclusion

The click chemistry reactions of allyl ethers offer a versatile and powerful set of tools for researchers in drug development and chemical biology. The photo-initiated thiol-ene reaction, tetrazole-alkene photoclick cycloaddition, and inverse-electron-demand Diels-Alder reaction each provide unique advantages in terms of reaction kinetics, conditions, and applications. The detailed protocols and compiled data in these application notes are intended to facilitate the adoption and successful implementation of these valuable chemical methodologies.

References

• 1. Thiol-ene click chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Significance of Polymers with “Allyl” Functionality in Biomedicine: An Emerging Class of Functional Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thiol–ene coupling reaction achievement and monitoring by “in situ” UV irradiation NMR spectroscopy - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Inverse electron demand Diels–Alder reactions in chemical biology - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C7CS00184C [pubs.rsc.org]
• 6. UV initiated thiol-ene chemistry : a facile and modular synthetic methodology for the construction of functional 3D networks with tunable properties [kth.diva-portal.org]
• 7. Photo-Triggered Click Chemistry for Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The detection of MAPK signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Light-Triggered Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Use of Inhibitors in the Study of MAPK Signaling | Springer Nature Experiments [experiments.springernature.com]
• 11. Photoclick chemistry: A fluorogenic light-triggered in vivo ligation reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Sterically shielded tetrazoles for fluorogenic photoclick reaction: Tuning cycloaddition rate and product fluorescence - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A Minimal, Unstrained S‐Allyl Handle for Pre‐Targeting Diels–Alder Bioorthogonal Labeling in Live Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Tetrazine-based inverse-electron-demand Diels–Alder reaction: a powerful tool for fabrication and functionalization of polymeric materials - Polymer Chemistry (RSC Publishing) DOI:10.1039/D4PY00912F [pubs.rsc.org]
• 15. IEDDA: An Attractive Bioorthogonal Reaction for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Probing G protein-coupled receptor-ligand interactions with targeted photoactivatable cross-linkers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Priming GPCR signaling through the synergistic effect of two G proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Chemical genetics reveals cross-regulation of plant developmental signaling by the immune peptide-receptor pathway - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Analysis of 2-(2-(Allyloxy)ethoxy)ethanol by Reverse Phase High-Performance Liquid Chromatography (RP-HPLC)

Introduction

2-(2-(Allyloxy)ethoxy)ethanol is a chemical compound with applications in various industrial and research fields. Accurate and reliable quantification of this analyte is crucial for quality control, process monitoring, and research purposes. This application note details a robust reverse phase high-performance liquid chromatography (RP-HPLC) method for the separation and analysis of 2-(2-(Allyloxy)ethoxy)ethanol. Due to its polar nature, specialized RP-HPLC columns and mobile phase conditions are recommended for optimal retention and peak shape.

Analyte Properties

A summary of the key chemical and physical properties of 2-(2-(Allyloxy)ethoxy)ethanol is presented in Table 1. The negative LogP value indicates the polar nature of the compound, which presents a challenge for retention on traditional non-polar stationary phases.[1][2]

Property	Value	Reference
Molecular Formula	C7H14O3	[1][2]
Molecular Weight	146.18 g/mol	[1][2]
CAS Number	15075-50-0	[1]
LogP	-0.117 to -0.2	[1][2]

Principle of Separation

Reverse phase HPLC separates analytes based on their hydrophobic interactions with a non-polar stationary phase. A polar mobile phase is used to elute the compounds from the column. For highly polar analytes like 2-(2-(Allyloxy)ethoxy)ethanol, traditional C18 columns may not provide sufficient retention, leading to elution near the void volume.

To overcome this, this protocol utilizes a specialized reverse-phase column with low silanol activity, which minimizes undesirable interactions and improves peak shape for polar compounds.[3] The mobile phase consists of a mixture of water and an organic modifier (acetonitrile), with the addition of an acid to control the ionization state of any residual silanols on the stationary phase and improve peak symmetry. For mass spectrometry detection, a volatile acid like formic acid is used.[1][3]

Experimental Protocol

This section provides a detailed protocol for the analysis of 2-(2-(Allyloxy)ethoxy)ethanol using RP-HPLC with either UV or Mass Spectrometry (MS) detection.

1. Instrumentation and Consumables

• HPLC or UPLC system with a binary or quaternary pump, autosampler, and column oven.

• UV/Vis Diode Array Detector (DAD) or a Mass Spectrometer (MS).

• HPLC-grade Acetonitrile (MeCN).

• HPLC-grade Water.

• Phosphoric acid or Formic acid (MS-grade).

• Sample vials and filters.

2. Chromatographic Conditions

The following table summarizes the recommended HPLC parameters for the analysis.

Parameter	Recommended Condition
Column	Newcrom R1 (or equivalent polar-modified RP column)
Mobile Phase A	Water + 0.1% Phosphoric Acid (for UV) OR Water + 0.1% Formic Acid (for MS)
Mobile Phase B	Acetonitrile (MeCN)
Gradient	Isocratic or a shallow gradient depending on sample complexity
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	5 - 20 µL
UV Detection	200 - 210 nm
MS Detection	Electrospray Ionization (ESI), Positive Mode. Monitor for [M+H]+ or [M+NH4]+

3. Standard and Sample Preparation

• Standard Stock Solution: Accurately weigh a known amount of 2-(2-(Allyloxy)ethoxy)ethanol standard and dissolve it in the mobile phase to prepare a stock solution of 1 mg/mL.

• Working Standards: Prepare a series of working standards by diluting the stock solution with the mobile phase to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation: Dilute the sample containing 2-(2-(Allyloxy)ethoxy)ethanol with the mobile phase to a concentration that falls within the calibration range. Filter the sample through a 0.45 µm syringe filter before injection.

4. Analysis Procedure

• Equilibrate the HPLC system with the initial mobile phase composition until a stable baseline is achieved.

• Inject the prepared standards and samples.

• Integrate the peak corresponding to 2-(2-(Allyloxy)ethoxy)ethanol.

• Construct a calibration curve by plotting the peak area versus the concentration of the standards.

• Determine the concentration of 2-(2-(Allyloxy)ethoxy)ethanol in the samples using the calibration curve.

Experimental Workflow

The following diagram illustrates the logical workflow for the RP-HPLC analysis of 2-(2-(Allyloxy)ethoxy)ethanol.

Caption: Workflow for RP-HPLC analysis.

Conclusion

The described reverse phase HPLC method provides a reliable and robust approach for the separation and quantification of 2-(2-(Allyloxy)ethoxy)ethanol.[1][3] The use of a specialized polar-compatible reverse-phase column is key to achieving adequate retention and good peak symmetry for this polar analyte. The method is scalable and can be adapted for various applications, including quality control, impurity profiling, and pharmacokinetic studies.[1][3] For enhanced sensitivity and selectivity, coupling the HPLC system with a mass spectrometer is recommended.

References

• 1. 2-(2-(Allyloxy)ethoxy)ethanol | SIELC Technologies [sielc.com]
• 2. 2-(2-(Allyloxy)ethoxy)ethanol | C7H14O3 | CID 84777 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Separation of 2-(2-(Allyloxy)ethoxy)ethanol on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Application Note: A Sensitive and Robust HPLC-MS/MS Method for the Quantification of Allyl Diglycol Carbonate (ADC) in Aqueous Matrices

Abstract

This application note details a highly selective and sensitive method for the quantification of Allyl Diglycol Carbonate (ADC), the monomer used in the production of CR-39® optical polymers, in aqueous samples. Due to the inherent analytical challenges of ADC, including its lack of a strong UV chromophore and poor ionization efficiency, a derivatization strategy was employed. The method utilizes derivatization with benzoyl chloride followed by analysis using High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS). This approach significantly enhances sensitivity and provides the high degree of selectivity required for complex matrices. We provide a complete, step-by-step protocol, instrument parameters, and a discussion of the method's scientific basis, making it suitable for quality control, environmental monitoring, and research applications.

Introduction

Allyl Diglycol Carbonate (ADC), also known by its CAS number 142-22-3, is a difunctional monomer critical to the optical materials industry.[1] Its polymerization yields poly(allyl diglycol carbonate) or PADC, a thermoset plastic widely recognized as CR-39®.[2] This polymer is prized for its exceptional optical clarity, low density, and high scratch resistance, making it a primary material for manufacturing eyeglass lenses, safety glasses, and other precision optical components.[1][3][4]

The quantification of residual ADC monomer is crucial for several reasons:

• Quality Control: Ensuring the completeness of polymerization in the final product.

• Safety and Toxicology: Assessing the potential for monomer migration from finished materials.

• Environmental Monitoring: Detecting the presence of ADC in industrial wastewater or environmental samples.

However, the direct analysis of ADC presents significant challenges. Its chemical structure lacks a strong chromophore, rendering UV-based detection methods insensitive. Furthermore, as a relatively small and neutral molecule, it exhibits poor ionization efficiency with standard mass spectrometry techniques like electrospray ionization (ESI), leading to low sensitivity.[5]

To overcome these limitations, this application note describes a robust method based on chemical derivatization. This strategy is frequently employed in LC-MS to improve the analytical characteristics of target compounds.[6][7] By reacting ADC with benzoyl chloride, we introduce a benzoyl group into the molecule. This modification serves two primary purposes, as validated in the analysis of other small glycols:[8][9]

• Enhanced Ionization: The benzoyl moiety provides a site that is readily protonated, significantly improving signal intensity in positive-mode ESI-MS.

• Improved Chromatography: The derivatized ADC is more hydrophobic, allowing for excellent retention and separation on standard reversed-phase columns like C18.

This document provides a comprehensive guide for researchers and drug development professionals to implement a reliable, mass spectrometry-compatible HPLC method for ADC.

Overall Analytical Workflow

The entire analytical process, from sample receipt to final data analysis, follows a structured workflow designed to ensure accuracy and reproducibility. The key stages are outlined in the diagram below.

Caption: Overall analytical workflow for ADC quantification.

Experimental Methodology

Reagents and Materials

• Standards: Allyl Diglycol Carbonate (ADC, CAS 142-22-3, >99% purity), Benzoyl Chloride (>99%), Allyl Diglycol Carbonate-d8 (internal standard, if available).

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (Type I, 18.2 MΩ·cm), Dichloromethane (HPLC grade), Pyridine (anhydrous).

• Reagents: Sodium Bicarbonate, Anhydrous Sodium Sulfate.

• HPLC Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size). A high-purity silica (Type B) is recommended for good peak shape.

Derivatization Chemistry

The core of this method is the derivatization of ADC's hydroxyl groups (formed upon hydrolysis of the carbonate esters under basic conditions) with benzoyl chloride. This reaction, a Schotten-Baumann reaction, attaches a nonpolar, easily ionizable benzoyl group, making the analyte ideal for reversed-phase LC-MS.[9]

Sources

• 1. nbinno.com [nbinno.com]
• 2. CR-39 - Wikipedia [en.wikipedia.org]
• 3. Allyl Diglycol Carbonate is a Good Optical Resin Lens Material - Nanjing Chemical Material Corp. [njchm.com]
• 4. shimizuchem.com [shimizuchem.com]
• 5. holcapek.upce.cz [holcapek.upce.cz]
• 6. daneshyari.com [daneshyari.com]
• 7. researchgate.net [researchgate.net]
• 8. Trace determination of glycols by HPLC with UV and electrospray ionization mass spectrometric detections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Analysis of eight glycols in serum using LC-ESI-MS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Isomerization of 2-(2-(Allyloxy)ethoxy)ethanol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the yield of 2-(2-(allyloxy)ethoxy)ethanol isomerization. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to ensure the success of your experiments.

Troubleshooting Guide

This guide addresses common issues encountered during the isomerization of 2-(2-(allyloxy)ethoxy)ethanol in a question-and-answer format.

Question/Issue	Possible Cause(s)	Recommended Solution(s)
Why is my reaction yield consistently low?	1. Inactive Catalyst: The ruthenium catalyst may have degraded due to exposure to air or moisture. 2. Insufficient Catalyst Loading: The amount of catalyst may be too low for efficient conversion. 3. Low Reaction Temperature: The temperature may not be high enough to overcome the activation energy. 4. Presence of Impurities: Impurities in the starting material or solvent can poison the catalyst.	1. Use fresh catalyst or handle it under an inert atmosphere (e.g., argon or nitrogen). 2. Increase the catalyst loading in small increments (e.g., from 0.1 mol% to 0.5 mol%). 3. Gradually increase the reaction temperature (e.g., in 10°C increments from 120°C to 150°C). 4. Ensure the purity of 2-(2-(allyloxy)ethoxy)ethanol and any solvents used. Purification of the starting material may be necessary.
How can I improve the selectivity towards the desired propenyl ether?	1. Inappropriate Catalyst: Some ruthenium catalysts may promote side reactions. 2. High Reaction Temperature: Elevated temperatures can sometimes lead to the formation of byproducts.	1. Screen different ruthenium catalysts. For instance, [RuClH(CO)(PPh3)3] is known to be effective for this type of isomerization. 2. Optimize the reaction temperature. Start at a lower temperature (e.g., 120°C) and monitor the reaction for selectivity.
I am observing the formation of high molecular weight byproducts. What are they and how can I avoid them?	The formation of oligomeric linear acetals is a known side reaction.[1] This occurs through the intermolecular addition of the hydroxyl group of one molecule to the double bond of another.	1. Choice of Catalyst: Certain ruthenium complexes like [RuCl2(PPh3)3] can promote this side reaction, especially at lower temperatures.[1] Consider using a different catalyst. 2. Reaction Conditions: Running the reaction under solvent-free conditions at an optimal temperature can minimize intermolecular reactions.
The reaction starts but then stalls before reaching completion. What could be the issue?	Catalyst Deactivation: The catalyst may be deactivating over the course of the reaction. This can be caused by product inhibition or the presence of trace impurities.	1. Incremental Catalyst Addition: Instead of adding all the catalyst at the beginning, a portion can be added later in the reaction. 2. Purification of Starting Material: Ensure the substrate is free of any potential catalyst poisons.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the ruthenium-catalyzed isomerization of 2-(2-(allyloxy)ethoxy)ethanol?

A1: The most widely accepted mechanism is the hydride mechanism .[2] This involves the following key steps:

• Formation of a ruthenium hydride species.

• Coordination of the allyl ether to the ruthenium center.

• Migratory insertion of the alkene into the Ru-H bond.

• β-hydride elimination to form the propenyl ether and regenerate the ruthenium hydride catalyst.

Another possible pathway is the π-allyl mechanism .

Q2: Which ruthenium catalyst is best for this isomerization?

A2: Several ruthenium complexes have been shown to be effective for the isomerization of allylic ethers. A commonly used and efficient catalyst is Dichlorodicarbonylbis(triphenylphosphine)ruthenium(II) ([RuClH(CO)(PPh3)3]).[2][3] However, the optimal catalyst may depend on the specific reaction conditions. It is advisable to screen a few catalysts to find the best performer for your setup.

Q3: Are solvent-free conditions suitable for this reaction?

A3: Yes, solvent-free (neat) conditions are often preferred for this type of isomerization.[1] This approach offers several advantages, including higher reaction concentrations, easier product isolation, and alignment with green chemistry principles.

Q4: What is the typical temperature range for this isomerization?

A4: The reaction is typically carried out at elevated temperatures, generally in the range of 120°C to 150°C. The optimal temperature will depend on the catalyst used and the desired reaction time.

Q5: How can I monitor the progress of the reaction?

A5: The reaction progress can be monitored by techniques such as Gas Chromatography (GC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. By taking aliquots from the reaction mixture at different time points, you can determine the conversion of the starting material and the formation of the product.

Quantitative Data Summary

The following table provides illustrative data on the impact of catalyst loading and temperature on the yield of 2-(2-(propenoxy)ethoxy)ethanol. This data is representative of typical trends observed in the literature for similar ruthenium-catalyzed isomerizations.

Catalyst	Catalyst Loading (mol%)	Temperature (°C)	Reaction Time (h)	Conversion (%)	Yield of Propenyl Ether (%)
[RuClH(CO)(PPh3)3]	0.1	120	6	85	80
[RuClH(CO)(PPh3)3]	0.2	120	4	95	92
[RuClH(CO)(PPh3)3]	0.1	140	3	>98	95
[RuClH(CO)(PPh3)3]	0.2	140	2	>99	97
[RuCl2(PPh3)3]	0.2	120	6	90	85 (with some oligomer formation)

Detailed Experimental Protocol

This protocol is a general guideline for the isomerization of 2-(2-(allyloxy)ethoxy)ethanol using a ruthenium catalyst under solvent-free conditions.

Materials:

• 2-(2-(Allyloxy)ethoxy)ethanol (high purity)

• Ruthenium catalyst (e.g., [RuClH(CO)(PPh3)3])

• Schlenk flask or similar reaction vessel

• Magnetic stirrer and hotplate with temperature control

• Inert gas supply (Argon or Nitrogen)

• Standard glassware for workup and purification

Procedure:

• Preparation: Dry all glassware in an oven at 120°C overnight and allow to cool under a stream of inert gas.

• Reaction Setup: To a Schlenk flask equipped with a magnetic stir bar, add 2-(2-(allyloxy)ethoxy)ethanol (e.g., 10 mmol).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas three times to ensure an oxygen-free atmosphere.

• Catalyst Addition: Under a positive pressure of inert gas, add the ruthenium catalyst (e.g., 0.1-0.2 mol%).

• Reaction: Place the flask in a preheated oil bath at the desired temperature (e.g., 140°C) and stir the reaction mixture vigorously.

• Monitoring: Monitor the reaction progress by taking small aliquots at regular intervals and analyzing them by GC or NMR.

• Workup: Once the reaction is complete (typically 2-4 hours), cool the mixture to room temperature. The product can be purified by vacuum distillation or column chromatography if necessary.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Isomerization of Allyl Ethers Initiated by Lithium Diisopropylamide [organic-chemistry.org]

Technical Support Center: Preventing Autoxidation of Diethylene Glycol Monoallyl Ether

This guide provides researchers, scientists, and drug development professionals with essential information on preventing, detecting, and managing the autoxidation of Diethylene glycol monoallyl ether (DGAE). Autoxidation can lead to the formation of hazardous peroxides, compromising experimental integrity and posing significant safety risks.

Frequently Asked Questions (FAQs)

Q1: What is autoxidation and why is it a concern for Diethylene glycol monoallyl ether?

A1: Autoxidation is a spontaneous oxidation process that occurs when organic compounds, such as ethers, are exposed to atmospheric oxygen.[1][2] For DGAE, this process is a serious safety concern because it forms unstable and potentially explosive peroxide compounds.[3] The reaction proceeds via a free-radical chain mechanism, which is often initiated or accelerated by heat and light.[3] These peroxides can detonate violently when subjected to heat, friction, or mechanical shock, especially if they become concentrated through evaporation or distillation.[3][4]

Caption: Free-radical chain mechanism of ether autoxidation.

Q2: What are the ideal storage conditions to minimize peroxide formation?

A2: To minimize autoxidation, DGAE should be stored under the following conditions:

• Container: Keep in a tightly sealed, air-impermeable, and light-resistant container, such as an amber glass bottle or a metal can.[3][5]

• Atmosphere: For optimal protection, store the ether under an inert atmosphere like nitrogen or argon to displace oxygen.[5]

• Temperature & Light: Store in a cool, dark, and well-ventilated area, away from heat and light sources which can accelerate peroxide formation.[6][7]

• Inventory Management: Purchase DGAE in quantities that will be consumed quickly.[6][7] Always label containers with the date of receipt and the date first opened to track their age.[3][6]

Q3: What are peroxide inhibitors and how do they work?

A3: Peroxide inhibitors are antioxidant compounds added to ethers to scavenge free radicals and interrupt the autoxidation chain reaction, thereby slowing the rate of peroxide formation.[[“]][9][10] Common inhibitors include Butylated Hydroxytoluene (BHT) and Hydroquinone.[9][10] These molecules typically work by donating a hydrogen atom to the reactive peroxy radical (ROO•), converting it into a more stable hydroperoxide (ROOH) while forming a stable, non-propagating radical from the inhibitor itself.[9]

Caption: Mechanism of a radical-scavenging inhibitor like BHT.

Q4: Which inhibitors are recommended for DGAE?

A4: Butylated Hydroxytoluene (BHT) is a very common and effective inhibitor for preventing peroxide formation in ethers and is often added by manufacturers.[9] Hydroquinone is also used as a polymerization inhibitor and antioxidant.[10] It is strongly recommended to purchase DGAE that already contains an inhibitor.

Inhibitor	Common Name	Typical Concentration	Mechanism of Action
2,6-di-tert-butyl-4-methylphenol	BHT	15 - 50 ppm	Free-radical scavenger[[“]][9]
Benzene-1,4-diol	Hydroquinone	50 - 200 ppm	Free-radical scavenger[10][11]

Troubleshooting Guide

Problem: I suspect my DGAE may contain peroxides. How can I test for them?

Solution: You can perform a qualitative test using potassium iodide (KI) or use commercially available peroxide test strips for a semi-quantitative result.[7][12] Testing should be done periodically and always before any distillation or concentration step.[1][7]

Caption: Workflow for inspecting and testing DGAE for peroxides.

Problem: My DGAE tested positive for a high concentration of peroxides (>100 ppm). What should I do?

Solution: DO NOT ATTEMPT TO MOVE OR OPEN THE CONTAINER if you observe visible crystal formation, discoloration, or if the peroxide test indicates a high concentration (>100 ppm).[5][7] Such conditions indicate an extreme explosion hazard.[3] Contact your institution's Environmental Health and Safety (EHS) office immediately for emergency disposal.[7]

Problem: My DGAE has a moderate level of peroxides (30-100 ppm) and I need to use it. How can I remove the peroxides?

Solution: For moderate peroxide levels in water-insoluble ethers like DGAE, you can perform a chemical reduction. A common method is washing the ether with an acidic solution of ferrous sulfate (FeSO₄).[4][13] This procedure should only be performed by trained personnel in a chemical fume hood with appropriate personal protective equipment.

Experimental Protocols

Protocol 1: Qualitative Peroxide Test (Potassium Iodide Method)

This rapid test indicates the presence of peroxides, which oxidize iodide (I⁻) to iodine (I₂), resulting in a color change.[12][13]

• Materials:

  • Sample of Diethylene glycol monoallyl ether

  • Glacial acetic acid

  • Potassium iodide (KI), solid

  • Test tube or small glass vial

• Procedure:

  • In a chemical fume hood, add approximately 1-2 mL of the DGAE sample to a test tube.[14]

  • Add an equal volume of glacial acetic acid.[14]

  • Add about 0.1 g of solid potassium iodide.[14]

  • Stopper the tube and shake for 30 seconds.

  • Observe the color of the solution.

• Interpreting Results:

  • Colorless: No significant peroxides detected.

  • Pale Yellow: Low concentration of peroxides present.[14][15]

  • Brown: High and potentially dangerous concentration of peroxides present.[14][15]

Protocol 2: Peroxide Removal Using Ferrous Sulfate

This procedure reduces hydroperoxides to their corresponding alcohols.[13]

• Materials:

  • Peroxidized DGAE (concentration < 100 ppm)

  • Ferrous sulfate (FeSO₄·7H₂O)

  • Concentrated sulfuric acid (H₂SO₄)

  • Deionized water

  • Separatory funnel

  • Anhydrous magnesium sulfate or sodium sulfate (for drying)

• Procedure:

  • Prepare the Ferrous Sulfate Solution: In a fume hood, prepare the wash solution by carefully dissolving 60 g of FeSO₄·7H₂O in 110 mL of deionized water, then slowly adding 6 mL of concentrated sulfuric acid.[4]

  • Wash the Ether: Place the peroxidized DGAE in a separatory funnel. Add an equal volume of the ferrous sulfate solution.

  • Stopper the funnel and shake gently, periodically venting to release any pressure.

  • Allow the layers to separate, then drain and discard the lower aqueous layer.

  • Repeat the washing step two more times.[16]

  • Confirm Peroxide Removal: After the final wash, test a small sample of the DGAE using the KI method (Protocol 1) to ensure peroxides have been removed.

  • Dry the Ether: If the ether is to be used in an anhydrous application, dry it over a suitable drying agent like anhydrous magnesium sulfate, then filter.

References

• 1. ehs.wisc.edu [ehs.wisc.edu]
• 2. Oxidation mechanism of diethyl ether: a complex process for a simple molecule - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. Peroxide Forming Chemicals: Management, Retention and Storage | Office of Clinical and Research Safety [vumc.org]
• 4. operations.ok.ubc.ca [operations.ok.ubc.ca]
• 5. uab.edu [uab.edu]
• 6. ehs.princeton.edu [ehs.princeton.edu]
• 7. wcu.edu [wcu.edu]
• 8. consensus.app [consensus.app]
• 9. Butylated hydroxytoluene - Wikipedia [en.wikipedia.org]
• 10. Hydroquinone - Wikipedia [en.wikipedia.org]
• 11. Antioxidant Activity of Natural Hydroquinones - PMC [pmc.ncbi.nlm.nih.gov]
• 12. How to detect presence of peroxide in ether???? Please answer me - askIITians [askiitians.com]
• 13. How can you detect presence of organic peroxides in ether? Give any one m.. [askfilo.com]
• 14. Peroxide-Forming Chemicals | Environmental Health and Safety [ehs.dartmouth.edu]
• 15. wikieducator.org [wikieducator.org]
• 16. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

Technical Support Center: Allyldiglycol Carbonate (ADC) Purification

This technical support center provides guidance for researchers, scientists, and drug development professionals on the removal of hydroperoxide impurities from Allyldiglycol Carbonate (ADC).

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to remove hydroperoxide impurities from ADC monomer?

A1: Hydroperoxide impurities in ADC monomer can act as uncontrolled initiators during polymerization, leading to several adverse effects. These include premature polymerization, poor control over the reaction kinetics, and alterations in the final polymer's properties such as molecular weight and structural integrity.[1][2][3] For applications in drug development and materials science, where high purity and batch-to-batch consistency are critical, removing these impurities is a mandatory step to ensure product quality and performance.[4][5]

Q2: How can I detect the presence of hydroperoxides in my ADC sample?

A2: Several methods are available for detecting hydroperoxides. For a quick qualitative or semi-quantitative assessment, peroxide test strips are a convenient option.[6][7] These strips change color in the presence of peroxides, and the intensity of the color can be compared to a chart to estimate the concentration. For more accurate quantitative analysis, instrumental methods such as 1H NMR spectroscopy or gas chromatography with flame ionization detection (GC-FID) can be employed.[8][9][10] Iodometric titration is another classic quantitative method that determines the total peroxide content.[11]

Q3: What are the common sources of hydroperoxide formation in ADC?

A3: Hydroperoxide formation in ADC, an organic monomer, typically occurs through autoxidation, a process where atmospheric oxygen reacts with the monomer.[1] This process can be accelerated by exposure to light, heat, and the presence of metal ion contaminants. Improper storage conditions, such as partially filled containers with a large headspace of air, can also contribute to the accumulation of hydroperoxides over time.[4]

Troubleshooting Guide

This guide addresses common issues encountered during the removal of hydroperoxide impurities from Allyldiglycol Carbonate.

Problem	Possible Cause	Suggested Solution
Peroxide test remains positive after purification.	Incomplete removal by the chosen method.	Increase the amount of purification agent (e.g., activated alumina or ferrous sulfate solution) or increase the contact time. For column chromatography, ensure the column is packed correctly and not overloaded.[12] Consider a second pass through the purification system.
Channeling in the chromatography column.	Repack the column to ensure a uniform bed. Ensure the monomer is added evenly to the top of the column.[12]
Deactivated purification media.	Use fresh activated alumina or a newly prepared ferrous sulfate solution. Alumina can be regenerated by heating, but using fresh material is often more reliable.
Significant loss of ADC monomer during purification.	Adsorption of the monomer onto the purification medium.	This can be an issue with highly porous materials like activated alumina. Minimize the amount of adsorbent used or consider an alternative method like chemical reduction.
Vigorous reaction with the reducing agent.	If using a chemical reducing agent, the reaction may be too exothermic, leading to monomer degradation. Perform the purification at a lower temperature and with slow, controlled addition of the reagent.
Introduction of new impurities during the process.	Contaminated purification agents or solvents.	Ensure all reagents and solvents used are of high purity.
Degradation of the monomer due to harsh conditions.	Avoid excessive heat or exposure to light during the purification process. If using a chemical method, ensure the pH is controlled to prevent side reactions.
Cloudy appearance of the purified monomer.	Fine particles of the purification agent are present.	If using activated alumina or another solid adsorbent, ensure proper filtration after treatment. A fine frit filter or a membrane filter may be necessary.[12]
Water contamination from aqueous reducing solutions.	If using an aqueous solution like ferrous sulfate, ensure thorough separation of the organic and aqueous layers. A subsequent drying step over an appropriate drying agent (e.g., anhydrous magnesium sulfate) may be necessary.

Experimental Protocols

Protocol 1: Removal of Hydroperoxides using Activated Alumina

This method is suitable for the removal of hydroperoxides from organic solvents and monomers.[13]

Methodology:

• Column Preparation:

  • Take a glass chromatography column with a stopcock.

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a layer of sand (approx. 1 cm).

  • Fill the column with basic activated alumina. The amount of alumina will depend on the volume of ADC to be purified and the level of peroxide contamination. A general guideline is to use about 10-20g of alumina per 100 mL of monomer.

  • Add another layer of sand on top of the alumina.

• Purification:

  • Pre-wet the column with a small amount of peroxide-free solvent (e.g., hexane) and allow it to drain to the top of the sand layer.

  • Carefully add the ADC monomer to the top of the column.

  • Open the stopcock and collect the purified monomer as it elutes. Do not let the column run dry.

  • The impurities, including hydroperoxides, will be adsorbed onto the alumina, often visible as a yellowish band at the top of the column.[12]

• Verification:

  • Test the collected ADC for the presence of peroxides using a peroxide test strip to ensure the removal was successful.

Quantitative Data (Illustrative):

Parameter	Before Purification	After Purification
Peroxide Concentration (ppm)	50 - 100	< 5

Note: The efficiency of peroxide removal can vary based on the specific batch of alumina and the initial peroxide concentration.

Protocol 2: Removal of Hydroperoxides using Ferrous Sulfate Solution

This method utilizes a chemical reduction of hydroperoxides.[2][13]

Methodology:

• Preparation of Ferrous Sulfate Solution:

  • Prepare a fresh solution of ferrous sulfate. A common recipe is to dissolve 60g of ferrous sulfate heptahydrate (FeSO₄·7H₂O) in 110 mL of deionized water and carefully add 6 mL of concentrated sulfuric acid.[13]

• Extraction/Washing:

  • In a separatory funnel, combine the ADC monomer with the ferrous sulfate solution. A volume ratio of 5:1 (monomer to ferrous sulfate solution) is a good starting point.

  • Shake the funnel vigorously for several minutes. Periodically vent the funnel to release any pressure buildup.

  • Allow the layers to separate completely. The aqueous layer will contain the reduced peroxide products.

  • Drain the lower aqueous layer.

  • Wash the ADC monomer with deionized water to remove any residual acid and salts. Repeat the washing step 2-3 times.

  • Finally, wash the monomer with a saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a final wash with deionized water.

• Drying:

  • Dry the purified ADC monomer over a suitable drying agent, such as anhydrous magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent.

• Verification:

  • Test the dried, purified ADC for peroxides to confirm their removal.

Visualizations

Caption: Workflow for hydroperoxide removal from ADC using activated alumina.

References

• 1. Reactive Impurities in Excipients: Profiling, Identification and Mitigation of Drug–Excipient Incompatibility - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jinzongmachinery.com [jinzongmachinery.com]
• 3. pergan.com [pergan.com]
• 4. benchchem.com [benchchem.com]
• 5. Oxidation of Drugs during Drug Product Development: Problems and Solutions [mdpi.com]
• 6. Creating Software Engineering Flow Charts with Graphviz Dot [joeldare.com]
• 7. Hydrogen peroxide - Wikipedia [en.wikipedia.org]
• 8. Simultaneous Quantification of H2O2 and Organic Hydroperoxides by 1H NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. tandfonline.com [tandfonline.com]
• 12. pslc.ws [pslc.ws]
• 13. medium.com [medium.com]

Technical Support Center: Synthesis of 2-(2-(Allyloxy)ethoxy)ethanol

Introduction

Welcome to the technical support guide for the synthesis of 2-(2-(Allyloxy)ethoxy)ethanol. This molecule is a valuable intermediate, often synthesized via the Williamson ether synthesis, a robust SN2 reaction between an alkoxide and an organohalide.[1] The synthesis involves the mono-allylation of diethylene glycol. While seemingly straightforward, this reaction is prone to several side reactions that can significantly impact yield and purity.

This guide is designed for researchers, chemists, and process development professionals. It provides in-depth, field-proven insights into identifying, troubleshooting, and mitigating common side reactions encountered during this synthesis. Our goal is to move beyond simple protocols and explain the causal relationships behind experimental outcomes, empowering you to optimize your results.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm observing a significant, less polar byproduct with a higher molecular weight in my GC-MS analysis. What is it likely to be?

Answer: This is almost certainly the di-allylated byproduct, 1,2-bis(allyloxy)ethane.

Causality: Diethylene glycol has two nucleophilic hydroxyl (-OH) groups. The desired reaction is the deprotonation and subsequent allylation of only one of these groups. However, the mono-allylated product, 2-(2-(allyloxy)ethoxy)ethanol, still possesses a free hydroxyl group. This group can also be deprotonated by the base present in the reaction mixture, forming a second alkoxide that can react with another molecule of the allyl halide.

This side reaction is particularly favored under certain conditions:

• Stoichiometry: Using more than one equivalent of the base or allyl halide will strongly drive the reaction toward the di-substituted product.

• Reaction Homogeneity: Poor mixing or localized high concentrations of base can lead to the formation of the di-alkoxide of diethylene glycol, which will rapidly react to form the di-allylated ether.

A study on the allylation of butane-1,4-diol highlights that the formation of both mono- and di-allylation products is a key challenge to overcome.[2]

Q2: My reaction yield is low, and I've identified allyl alcohol and diallyl ether in my crude product. What is the cause?

Answer: The presence of allyl alcohol and diallyl ether points to the hydrolysis of your allyl halide starting material (e.g., allyl chloride or allyl bromide).

Causality: This side reaction is primarily caused by the presence of water in your reaction system. The strong base used for deprotonation (e.g., NaOH, NaH) will readily react with water. More importantly, the hydroxide ions (in the case of NaOH) can act as nucleophiles, attacking the allyl halide to form allyl alcohol. The resulting allyl alcohol can then be deprotonated and react with another molecule of allyl halide to produce diallyl ether.

This issue is explicitly noted as a major side reaction pathway in the Williamson-type synthesis of allyloxyalcohols under aqueous base conditions.[2] It is critical to use anhydrous solvents and reagents to suppress this pathway.

Q3: My GC analysis shows a low molecular weight, volatile impurity. I suspect it's an alkene. How is this possible?

Answer: You are likely observing propadiene (allene) or a related C3 hydrocarbon, which is a product of a competing E2 elimination reaction.[3]

Causality: The Williamson ether synthesis (SN2) and the base-catalyzed elimination (E2) are competing reaction pathways.[1] The alkoxide or any other strong base in the mixture can act as a base, abstracting a proton from the carbon adjacent to the carbon bearing the halide on your allyl halide. Allylic and benzylic halides are known to readily undergo E2 elimination reactions because the resulting double bond is conjugated, leading to a more stable product.[4]

This side reaction is promoted by:

• Strong, Sterically Hindered Bases: Bases like potassium tert-butoxide (KOtBu) are more likely to act as a base than a nucleophile, favoring E2.[5]

• High Temperatures: Increased temperature generally favors elimination over substitution.[1][6]

• Solvent Choice: While polar aprotic solvents are generally recommended, certain solvent conditions can influence the E2/SN2 ratio.

Q4: How can I optimize my reaction to selectively synthesize the mono-allylated product, 2-(2-(Allyloxy)ethoxy)ethanol?

Answer: Maximizing the yield of the mono-ether requires carefully controlling the reaction stoichiometry and conditions to disfavor the formation of the di-allylated byproduct.

Expert Recommendations:

• Control Stoichiometry: Use diethylene glycol as the limiting reagent and add a slight excess of the allyl halide (e.g., 1.1 to 1.2 equivalents). More critically, use slightly less than one equivalent of the base (e.g., 0.95 equivalents of NaH) relative to the diethylene glycol. This ensures there is always unreacted diol present, which is statistically more likely to be deprotonated than the hydroxyl group on the product molecule. Some non-catalytic, solvent-free methods use a large excess of the diol to achieve high mono-allylation selectivity.[2]

• Slow Addition: Add the base portion-wise to a solution of the diethylene glycol, or add the allyl halide slowly to the mixture of the diol and base. This helps maintain a low concentration of the reactive intermediates and prevents localized "hot spots."

• Temperature Control: Keep the reaction temperature as low as reasonably possible to maintain a good reaction rate while minimizing side reactions like elimination. Typically, temperatures between 25°C and 60°C are effective.

Visualizing Reaction Pathways

The following diagrams illustrate the intended synthetic route and the major competing side reactions.

Caption: Desired Williamson ether synthesis pathway.

Caption: Major competing side reaction pathways.

Troubleshooting Summary Table

Observed Issue	Probable Cause(s)	Recommended Solution(s)
High levels of di-allylated byproduct	1. >1 equivalent of base or allyl halide used.2. Poor mixing or rapid addition of reagents.	1. Use diethylene glycol in slight excess or use <1 equivalent of base.[2]2. Add base/halide slowly with vigorous stirring.3. Maintain moderate reaction temperature (e.g., 25-50°C).
Low yield; presence of allyl alcohol	1. Water contamination in solvent or reagents.2. Use of aqueous base (e.g., 50% NaOH) without a phase-transfer catalyst.	1. Use anhydrous solvents (e.g., distilled THF, DMF) and dry glassware.2. Use a non-nucleophilic base like sodium hydride (NaH).[7]3. If using NaOH, employ a phase-transfer catalyst system.[2]
Formation of volatile alkene byproduct	1. E2 elimination competing with SN2 substitution.[1]2. Reaction temperature is too high.3. Use of a sterically bulky base.	1. Use a non-hindered base like NaH or NaOH.2. Lower the reaction temperature.3. Ensure a primary allyl halide (chloride or bromide) is used.[7]
Reaction stalls or does not go to completion	1. Insufficiently strong base to deprotonate the glycol.2. Inappropriate solvent choice (protic or apolar solvents slow SN2).[1][3]3. Low reaction temperature.	1. Ensure the use of a strong base (pKa of conjugate acid > pKa of the alcohol).2. Use a polar aprotic solvent like DMF or acetonitrile.[1]3. Gently warm the reaction (e.g., to 40-50°C) and monitor by TLC or GC.

Experimental Protocols

Protocol 1: Optimized Synthesis of 2-(2-(Allyloxy)ethoxy)ethanol

This protocol is designed to maximize the yield of the mono-allylated product.

Materials:

• Diethylene glycol (reagent grade, dried over molecular sieves)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Allyl bromide (99%)

• Anhydrous Tetrahydrofuran (THF)

• Diethyl ether (anhydrous)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Setup: Under an inert atmosphere (Nitrogen or Argon), equip a flame-dried, three-necked round-bottom flask with a magnetic stirrer, a dropping funnel, and a reflux condenser.

• Reactant Charging: Charge the flask with diethylene glycol (1.0 eq.). Dilute with anhydrous THF (approx. 5 mL per gram of diol).

• Deprotonation: Weigh sodium hydride (0.95 eq.) and wash the mineral oil away with anhydrous hexanes three times under inert atmosphere. Carefully add the NaH to the reaction flask in small portions at 0°C (ice bath). Allow the mixture to stir at room temperature for 1 hour after the addition is complete. Hydrogen gas will evolve.

• Allylation: Dilute allyl bromide (1.1 eq.) with anhydrous THF in the dropping funnel. Add the allyl bromide solution dropwise to the reaction mixture at 0°C over 30 minutes.

• Reaction: After the addition, remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by TLC or GC analysis. If the reaction is slow, it can be gently heated to 40°C.

• Workup: Once the starting material is consumed, cool the reaction back to 0°C. Cautiously quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution to destroy any unreacted NaH.

• Extraction: Dilute the mixture with water and transfer to a separatory funnel. Extract the aqueous layer three times with diethyl ether.

• Washing: Combine the organic extracts and wash sequentially with water and then brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator. The crude product can be purified by vacuum distillation or column chromatography to yield pure 2-(2-(allyloxy)ethoxy)ethanol.

Protocol 2: GC-MS Method for Impurity Profiling

This method is suitable for identifying the starting materials, product, and key byproducts.

• Instrument: Gas Chromatograph with Mass Spectrometric Detector (GC-MS)

• Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness

• Carrier Gas: Helium, constant flow at 1.0 mL/min

• Injection: 1 µL, Split ratio 50:1, Inlet temperature 250°C

• Oven Program:

  • Initial temperature: 60°C, hold for 2 minutes

  • Ramp: 10°C/min to 240°C

  • Hold: 5 minutes at 240°C

• MS Detector: Scan range 35-350 amu, EI mode at 70 eV.

• Expected Elution Order (Approximate): Propadiene (if captured) -> Allyl Bromide -> Allyl Alcohol -> Diethylene Glycol -> Product -> Di-allylated Byproduct.

References

• EP0024770A1 - Hydrolysis of allyl ethers and ketones thus prepared - Google Patents. [URL: https://patents.google.
• Metal-Catalysed Ether Cleavages - Wordpress. [URL: https://chrisjvaghela.wordpress.
• What Are The Limitations Of Williamson Ether Synthesis? - Chemistry For Everyone. [URL: https://www.youtube.
• Irreversible Catalytic Ester Hydrolysis of Allyl Esters to Give Acids and Aldehydes by Homogeneous Ruthenium and Ruthenium/Palladium Dual Catalyst Systems - ResearchGate. [URL: https://www.researchgate.
• Williamson ether synthesis - Wikipedia. [URL: https://en.wikipedia.org/wiki/Williamson_ether_synthesis]
• Williamson Ether Synthesis | ChemTalk - Chemistry Talk. [URL: https://chemistrytalk.org/williamson-ether-synthesis/]
• Examples of E2 Reactions of Alkyl and Allylic Halides - St. Olaf College. [URL: https://www.stolaf.edu/depts/chemistry/courses/toolkits/247/js/lewis/E2ex.htm]
• The Williamson Ether Synthesis - Master Organic Chemistry. [URL: https://www.masterorganicchemistry.com/2014/10/24/the-williamson-ether-synthesis/]
• 9.6: Williamson Ether Synthesis - Chemistry LibreTexts. [URL: https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/09%3A_Ethers_Epoxides_and_Sulfides/9.06%3A_Williamson_Ether_Synthesis]
• Benzylic and Allylic Halides in Elimination Reactions - YouTube. [URL: https://www.youtube.
• Allyl Ethers - Protecting Groups - Organic Chemistry Portal. [URL: https://www.organic-chemistry.org/protectivegroups/hydroxyl/allyl-ethers.htm]
• E1 and E2 elimination reactions in primary allylic and benzylic halides - Chemistry Stack Exchange. [URL: https://chemistry.stackexchange.com/questions/149866/e1-and-e2-elimination-reactions-in-primary-allylic-and-benzylic-halides]
• 2-(2-(Allyloxy)ethoxy)ethanol - SIELC Technologies. [URL: https://sielc.com/compound-2-2-allyloxy-ethoxy-ethanol.html]
• 8.5. Elimination reactions | Organic Chemistry 1: An open textbook - Lumen Learning. [URL: https://courses.lumenlearning.
• Williamson Ether Synthesis - Cambridge University Press. [URL: https://www.cambridge.org/core/books/abs/name-reactions-in-organic-synthesis/williamson-ether-synthesis/92A066F6A65D6502A5406C69527D1146]
• Alkyl Halide Reactions: Substitutions & Eliminations | Organic Chemistry Class Notes. [URL: https://www.desľremovível.
• Different reaction conditions for hydrolysis of ethers and epoxides - Chemistry Stack Exchange. [URL: https://chemistry.stackexchange.com/questions/100650/different-reaction-conditions-for-hydrolysis-of-ethers-and-epoxides]
• Technological Aspects of Highly Selective Synthesis of Allyloxyalcohols—New, Greener, Productive Methods - MDPI. [URL: https://www.mdpi.com/2073-4344/12/1/90]
• Williamson Ether Synthesis - YouTube. [URL: https://www.youtube.

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 4. m.youtube.com [m.youtube.com]
• 5. 8.5. Elimination reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 6. m.youtube.com [m.youtube.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Post-Synthesis Purification of 2-(2-(Allyloxy)ethoxy)ethanol

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification of 2-(2-(allyloxy)ethoxy)ethanol. The information is presented in a user-friendly question-and-answer format to facilitate rapid problem-solving in your experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the most probable synthetic route for 2-(2-(allyloxy)ethoxy)ethanol and what are the expected impurities?

A1: The most common and direct method for synthesizing 2-(2-(allyloxy)ethoxy)ethanol is the Williamson ether synthesis. This reaction involves the deprotonation of diethylene glycol to form an alkoxide, which then undergoes a nucleophilic substitution reaction with an allyl halide, typically allyl chloride.

The primary impurities to expect from this synthesis are:

• Unreacted Starting Materials: Diethylene glycol and allyl chloride.

• Side-Reaction Byproducts: Allyl alcohol (from the hydrolysis of allyl chloride) and diallyl ether (from the reaction of the allyl alkoxide with another molecule of allyl chloride).

Q2: What are the key physical properties I should be aware of for designing a purification strategy?

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)
Allyl Chloride	76.52	45[1]
Diallyl Ether	98.14	94[2][3]
Allyl Alcohol	58.08	97[4][5]
2-(2-(Allyloxy)ethoxy)ethanol	146.18	High (estimated >200)
Diethylene Glycol	106.12	244-245[6]

Q3: My final product is discolored. What could be the cause and how can I fix it?

A3: Discoloration (typically yellow or brown) in the purified product can arise from the thermal degradation of impurities or the product itself, especially if excessive temperatures are used during distillation. To obtain a colorless product, consider the following:

• Activated Carbon Treatment: Before distillation, stir the crude product with a small amount of activated charcoal to adsorb colored impurities. The charcoal can then be removed by filtration.

• Fractional Distillation: Careful fractional distillation under reduced pressure (vacuum distillation) will lower the boiling points and minimize thermal stress on the compounds, preventing degradation and improving separation from high-boiling colored impurities.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during the purification of 2-(2-(allyloxy)ethoxy)ethanol.

Fractional Distillation

Problem	Possible Cause(s)	Solution(s)
No Distillate is Collecting	- Insufficient heating.- Thermometer bulb positioned incorrectly.- Leaks in the apparatus.	- Gradually increase the heating mantle temperature.- Ensure the top of the thermometer bulb is level with the bottom of the side arm of the distillation head.- Check all joints for a proper seal. Use vacuum grease for ground glass joints if necessary.
Poor Separation of Impurities	- Inefficient fractionating column.- Distillation rate is too fast.	- Use a longer fractionating column or one with a higher theoretical plate count (e.g., Vigreux or packed column).- Reduce the heating rate to maintain a slow, steady distillation rate of 1-2 drops per second.
Product Contaminated with Diethylene Glycol	- Boiling points are relatively close, making separation by simple distillation difficult.	- Use a highly efficient fractionating column under vacuum.- Consider an alternative purification method such as column chromatography if high purity is required.

Column Chromatography

Problem	Possible Cause(s)	Solution(s)
Poor Separation on Silica Gel	- Inappropriate solvent system (eluent).- Column overloading.	- Perform thin-layer chromatography (TLC) to determine an optimal solvent system that provides good separation (Rf value of the product around 0.2-0.4). A common starting point for polar compounds is a mixture of ethyl acetate and hexanes, or methanol and dichloromethane.- Reduce the amount of crude product loaded onto the column.
Product Elutes Too Quickly or Too Slowly	- Solvent polarity is too high or too low.	- If the product elutes too quickly (high Rf), decrease the polarity of the eluent (e.g., increase the proportion of hexanes).- If the product elutes too slowly (low Rf), increase the polarity of the eluent (e.g., increase the proportion of ethyl acetate or methanol).
Streaking or Tailing of Bands	- Sample is too concentrated.- Interactions with the stationary phase.	- Dissolve the sample in a minimal amount of the initial eluent before loading.- For acidic or basic compounds, adding a small amount of a modifier to the eluent (e.g., triethylamine for basic compounds, acetic acid for acidic compounds) can improve peak shape.

Experimental Protocols

Protocol 1: General Synthesis of 2-(2-(Allyloxy)ethoxy)ethanol via Williamson Ether Synthesis

This protocol is a generalized procedure and may require optimization.

• Deprotonation of Diethylene Glycol: In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve diethylene glycol in a suitable anhydrous solvent (e.g., THF, DMF). Add a strong base, such as sodium hydride (NaH), portion-wise at 0 °C. Allow the mixture to stir until the evolution of hydrogen gas ceases.

• Addition of Allyl Chloride: Add allyl chloride dropwise to the reaction mixture at room temperature.

• Reaction: Heat the mixture to reflux and monitor the reaction progress by TLC or GC-MS.

• Workup: After completion, cool the reaction mixture and quench with water. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by fractional distillation or column chromatography.

Protocol 2: Purification by Fractional Distillation

• Apparatus Setup: Assemble a fractional distillation apparatus with a Vigreux or packed column.

• Charge the Flask: Add the crude 2-(2-(allyloxy)ethoxy)ethanol to the distillation flask along with boiling chips or a magnetic stir bar.

• Distillation: Heat the flask gently. Collect and discard the low-boiling forerun, which will contain allyl chloride, diallyl ether, and allyl alcohol.

• Product Collection: Increase the temperature and collect the fraction corresponding to the boiling point of 2-(2-(allyloxy)ethoxy)ethanol. If performing under vacuum, the boiling point will be significantly lower than at atmospheric pressure.

• Final Fraction: The high-boiling residue will contain unreacted diethylene glycol.

Protocol 3: Purification by Flash Column Chromatography

• Column Packing: Pack a glass column with silica gel in a non-polar solvent (e.g., hexanes).

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and load it onto the top of the silica gel.

• Elution: Begin eluting with a low-polarity solvent mixture (e.g., 10% ethyl acetate in hexanes) and gradually increase the polarity (e.g., to 30-50% ethyl acetate in hexanes).

• Fraction Collection: Collect fractions and monitor their composition by TLC.

• Product Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure.

Visualizations

Caption: Workflow for the synthesis and purification of 2-(2-(allyloxy)ethoxy)ethanol.

Caption: Troubleshooting decision tree for purity issues.

References

• 1. orgsyn.org [orgsyn.org]
• 2. sorbtech.com [sorbtech.com]
• 3. 2-[2-(BENZYLOXY)ETHOXY]ETHANOL CAS#: 2050-25-1 [m.chemicalbook.com]
• 4. Separation of 2-(2-(Allyloxy)ethoxy)ethanol on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. 2-(2-(Allyloxy)ethoxy)ethanol | SIELC Technologies [sielc.com]
• 6. Chromatography [chem.rochester.edu]

Technical Support Center: Troubleshooting HPLC Peak Tailing for 2-(2-(Allyloxy)ethoxy)ethanol

Welcome to the technical support guide for resolving High-Performance Liquid Chromatography (HPLC) issues with 2-(2-(allyloxy)ethoxy)ethanol. This center is designed for researchers, scientists, and drug development professionals who encounter chromatographic challenges. Here, we move beyond generic advice to provide in-depth, scientifically grounded solutions to one of the most common issues: peak tailing.

Frequently Asked Questions (FAQs)

Q1: What is HPLC peak tailing and how do I identify it?

A: Peak tailing refers to the asymmetry in a chromatographic peak where the latter half of the peak is broader than the front half.[1] In an ideal separation, a peak has a symmetrical, Gaussian shape. Tailing peaks are problematic because they reduce resolution between closely eluting compounds and can compromise the accuracy of peak integration and quantification.[1]

You can identify peak tailing by calculating the Tailing Factor (Tf) or Asymmetry Factor (As). A value greater than 1.2 indicates significant tailing.[2] Visually, a tailing peak will appear as a sharp front followed by a sloping tail, often described as a "shark fin" shape in severe cases of mass overload.[3]

Q2: I'm seeing peak tailing for 2-(2-(allyloxy)ethoxy)ethanol. What are the likely causes?

A: 2-(2-(allyloxy)ethoxy)ethanol is a neutral, polar molecule.[4][5] Unlike basic or acidic compounds, its peak shape is not typically sensitive to the mobile phase pH in the way that ionizable compounds are.[2][6][7] The most common causes of peak tailing for this analyte are:

• Secondary Silanol Interactions: Unwanted hydrogen bonding between the analyte's hydroxyl and ether groups and active silanol (Si-OH) groups on the silica-based column packing.[8][9][10]

• Sample Solvent Mismatch: Dissolving the sample in a solvent that is significantly stronger (i.e., has a higher elution strength) than the mobile phase.[11][12][13][14]

• Column Overload: Injecting too high a concentration or volume of the analyte, which saturates the stationary phase.[3][15][16]

• System and Column Issues: Physical problems such as column contamination, column voids (bed collapse), or excessive extra-column volume from tubing and fittings.[17][18][19][20][21]

Systematic Troubleshooting Guide

This guide provides a logical, step-by-step approach to diagnosing and resolving peak tailing for 2-(2-(allyloxy)ethoxy)ethanol.

Question 1: Could secondary interactions with the column be the problem?

Expert Insight: This is the most probable chemical cause. Although modern columns are "end-capped" to reduce the number of free silanol groups, some residual activity always remains.[10][22] The polar hydroxyl and ether functionalities of your analyte can form hydrogen bonds with these silanol groups, creating a secondary, non-hydrophobic retention mechanism.[9][23] This leads to a portion of the analyte molecules being retained longer, resulting in a tailed peak.

Experimental Protocol: Diagnosing and Mitigating Silanol Interactions

• Review Your Column Choice:

  • Action: Verify that you are using a modern, high-purity, end-capped silica column (Type B silica). These columns are specifically designed to have minimal silanol activity.[8][10] Columns marketed as having "low silanol activity" or those with polar-embedded phases can also provide shielding.[6][24]

  • Causality: Older columns, particularly those based on lower-purity Type A silica, have a higher concentration of acidic silanols that are prime culprits for tailing.[7]

• Modify the Mobile Phase:

  • Action: While pH adjustment is critical for basic compounds, for a neutral analyte like this, a small amount of a competitive hydrogen-bond acceptor can be effective. Consider adding 1-5% methanol to an acetonitrile-based mobile phase.

  • Causality: Methanol is a protic solvent and can compete with the analyte for hydrogen bonding sites on the silica surface, effectively masking the silanol groups and promoting a more uniform hydrophobic interaction.[23]

• Test an Alternative Stationary Phase:

  • Action: If the issue persists, switch to a column with a different stationary phase chemistry, such as one with a polar-embedded group or a polymer-based column that lacks silanol groups entirely.

  • Causality: Changing the stationary phase fundamentally alters the potential for secondary interactions. A polar-embedded phase introduces a different type of polar interaction that can shield the analyte from the underlying silica, while a polymer-based phase eliminates the possibility of silanol interactions altogether.

Diagram of silanol secondary interaction.

Question 2: Is my sample solvent causing the peak tailing?

Expert Insight: Injecting a sample dissolved in a solvent significantly stronger than the mobile phase is a common and often overlooked cause of peak distortion.[11][12][25] If the sample is introduced in a "bolus" of strong solvent (e.g., 100% acetonitrile) into a mobile phase with high water content, the portion of analyte at the front of the injection band travels down the column faster than the portion at the back, leading to band broadening and peak shape issues.[13][14]

Experimental Protocol: Optimizing Sample Diluent

• Analyze Sample Solvent vs. Mobile Phase:

  • Action: Compare the composition of your sample diluent to your initial mobile phase conditions. The ideal scenario is to dissolve your sample directly in the mobile phase.

  • Causality: Dissolving the sample in the mobile phase ensures that the analyte is immediately in equilibrium with the stationary phase upon injection, preventing solvent-induced band broadening.[26]

• Dilute with a Weaker Solvent:

  • Action: If sample solubility requires a stronger solvent, try to dissolve it at a high concentration and then dilute it to the final working concentration using the mobile phase or a weaker solvent (e.g., one with a higher water percentage).

  • Causality: This minimizes the volume of strong solvent injected, reducing its impact on the initial chromatography at the column head.[11][25] Using a sample solvent with a lower elution strength can even have a focusing effect, sharpening the peak.[11]

Question 3: Am I overloading the column?

Expert Insight: Every column has a finite sample capacity. When too much analyte mass is injected, the stationary phase at the column inlet becomes saturated.[3][15] Excess analyte molecules are forced to travel further down the column before they can interact with the stationary phase, resulting in a characteristic "shark-fin" peak shape where the peak fronts and retention time decreases.[3][16] While less common, volume overload from injecting too large a volume can also cause peak broadening.[15][27]

Experimental Protocol: Performing a Loading Study

• Prepare a Dilution Series:

  • Action: Create a series of samples by diluting your original sample by factors of 2, 5, 10, and 50.

  • Causality: This allows you to systematically assess the effect of analyte mass on peak shape.

• Inject and Analyze:

  • Action: Inject the same volume of each dilution and observe the peak shape and retention time.

  • Causality: If the peak shape improves (becomes more symmetrical) and the retention time of the peak apex stabilizes or slightly increases at lower concentrations, you have confirmed mass overload.[16] The highest concentration that still provides a symmetrical peak is within your column's linear capacity.

Parameter	Symptom of Mass Overload	Solution
Peak Shape	Becomes asymmetrical, often with a steep front and tailing back ("shark fin").[3]	Reduce the concentration of the injected sample.
Retention Time	Decreases as sample concentration increases.[16]	If a lower concentration is not feasible, use a column with a larger internal diameter (e.g., 4.6 mm instead of 2.1 mm) to increase capacity.[26]
Peak Width	Increases disproportionately with concentration.	Reduce injection volume.

Question 4: Could my HPLC system or column be degraded?

Expert Insight: If peak tailing appears suddenly or worsens over time for a previously robust method, the cause is often related to the physical state of the system or column.[2] Contaminants can build up on the column inlet frit, or a void can form at the head of the column packing bed. Furthermore, excessive tubing length or poorly made connections create "dead volume," where the analyte band can broaden outside of the column.[17][19][20]

Experimental Protocol: System and Column Health Check

• Column Cleaning and Reversal:

  • Action: First, disconnect the column from the detector. Following the manufacturer's instructions, flush the column with a series of strong solvents (e.g., isopropanol, then hexane, if compatible). If the problem persists and the manufacturer allows it, reverse the column direction and flush again.

  • Causality: Flushing dislodges strongly retained contaminants. Reversing the flow can wash away particulates that have accumulated on the inlet frit.[26]

• Inspect System Plumbing (Extra-Column Volume):

  • Action: Check all tubing between the injector, column, and detector. Ensure you are using narrow-bore tubing (e.g., 0.005" or 0.12 mm ID) and that all connections are made properly without gaps.[6][17]

  • Causality: Extra-column volume is a significant contributor to band broadening, especially in UHPLC systems.[18][21] Minimizing tubing length and diameter ensures the peak shape generated by the column is preserved on its way to the detector.

• Install a Guard Column:

  • Action: If your samples have a complex matrix, install a guard column or an in-line filter before the analytical column.[1][26]

  • Causality: A guard column acts as a disposable, inexpensive first line of defense, trapping particulates and strongly retained compounds that would otherwise contaminate and degrade your expensive analytical column.

Systematic troubleshooting workflow.

References

• Effects of Sample Solvents on Peak Shape. Shimadzu.[Link]

• HPLC column overload. Element Lab Solutions.[Link]

• What Causes Peak Tailing in HPLC? Chrom Tech, Inc.[Link]

• 2-(2-(Allyloxy)ethoxy)ethanol. SIELC Technologies.[Link]

• Effect of sample solvent on the chromatographic peak shape of analytes eluted under reversed-phase liquid chromatogaphic conditions. PubMed.[Link]

• Tailing Peaks in HPLC: A Practical Guide to Causes, Effects, and Solutions. uHPLCs.[Link]

• What is the effect of extra column volume for different HPLC instruments on the same method. MicroSolv Technology Corporation.[Link]

• How to Reduce Peak Tailing in HPLC? Phenomenex.[Link]

• Separation of 2-(2-(Allyloxy)ethoxy)ethanol on Newcrom R1 HPLC column. SIELC Technologies.[Link]

• HPLC Troubleshooting Guide. hplctroubleshooting.com.[Link]

• Peak Tailing in HPLC. Element Lab Solutions.[Link]

• Extra-Column Volume in HPLC. Element Lab Solutions.[Link]

• Column Volume and Extra-Column Volume. Phenomenex.[Link]

• Improving Peak Shapes Affected by Sample Solvents in UHPLC Systems. Shimadzu.[Link]

• Extracolumn Effects. LCGC International - Chromatography Online.[Link]

• What do you know about the overload for HPLC column? Biovanix Chromatography.[Link]

• Quick Troubleshooting Guide For HPLC Column Usage. Biovanix Chromatography.[Link]

• HPLC Extra Column Volumes. LCGC International - Chromatography Online.[Link]

• Common Causes Of Peak Tailing in Chromatography. ALWSCI.[Link]

• Important Hints for Daily Use of HPLC3. Abnormal peak shape (Effect of sample solvent and others). YouTube.[Link]

• 5 Troubleshooting Common HPLC Column Problems and Solutions. uHPLCs.[Link]

• Overload in Liquid Chromatography. LCGC International - Chromatography Online.[Link]

• HPLC Troubleshooting Guide. Advanced Chromatography Technologies.[Link]

• Sample Diluent Effects in HPLC. Element Lab Solutions.[Link]

• What is the effect of free silanols in RPLC and how to reduce it? Pharma Growth Hub.[Link]

• Column Overload in PLOT Columns. LCGC International - Chromatography Online.[Link]

• 2-(2-(allyloxy)ethoxy)ethanol (C7H14O3). PubChemLite.[Link]

• 2-(2-(Allyloxy)ethoxy)ethanol. PubChem - NIH.[Link]

Sources

• 1. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 2. uhplcs.com [uhplcs.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. PubChemLite - 2-(2-(allyloxy)ethoxy)ethanol (C7H14O3) [pubchemlite.lcsb.uni.lu]
• 5. 2-(2-(Allyloxy)ethoxy)ethanol | C7H14O3 | CID 84777 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chromtech.com [chromtech.com]
• 7. hplc.eu [hplc.eu]
• 8. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 9. elementlabsolutions.com [elementlabsolutions.com]
• 10. pharmagrowthhub.com [pharmagrowthhub.com]
• 11. Effects of Sample Solvents on Peak Shape : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 12. Effect of sample solvent on the chromatographic peak shape of analytes eluted under reversed-phase liquid chromatogaphic conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. lcms.cz [lcms.cz]
• 14. youtube.com [youtube.com]
• 15. bvchroma.com [bvchroma.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. What is the effect of extra column volume for different HPLC instruments on the same method - FAQ [mtc-usa.com]
• 18. elementlabsolutions.com [elementlabsolutions.com]
• 19. Column Volume and Extra-Column Volume | Phenomenex [phenomenex.com]
• 20. chromatographyonline.com [chromatographyonline.com]
• 21. chromatographyonline.com [chromatographyonline.com]
• 22. uhplcs.com [uhplcs.com]
• 23. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 24. Separation of 2-(2-(Allyloxy)ethoxy)ethanol on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 25. elementlabsolutions.com [elementlabsolutions.com]
• 26. bvchroma.com [bvchroma.com]
• 27. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Catalyst Selection for Efficient Allyldiglycol Isomerization

Welcome to the technical support center for the isomerization of allyldiglycol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to catalyst selection and experimental procedures for the efficient conversion of allyldiglycol to its isomers, primarily cyclic acetals.

Frequently Asked Questions (FAQs)

Q1: What are the primary products of allyldiglycol isomerization?

The isomerization of allyldiglycol, which is the diallyl ether of diethylene glycol, typically leads to the formation of vinyl ether intermediates that can subsequently cyclize to form cyclic acetals. The main products are substituted dioxolanes and dioxanes, depending on the reaction pathway. One of the common products is 2-methyl-2-(vinyloxymethyl)-1,3-dioxolane, which can be synthesized from the diallyl ether of glycerol, a structurally similar compound.

Q2: Which types of catalysts are effective for allyldiglycol isomerization?

A range of transition metal catalysts are effective for the isomerization of allyl ethers, including those based on Ruthenium, Rhodium, Palladium, and Iridium.[1][2][3][4] Base catalysts, such as lithium diisopropylamide (LDA), can also be employed.[5] For substrates similar to allyldiglycol, ruthenium complexes like [RuClH(CO)(PPh₃)₃] have been shown to be effective and recyclable.[6]

Q3: What are the common reaction mechanisms for allyl ether isomerization?

The two primary mechanisms for transition metal-catalyzed allyl ether isomerization are the hydride mechanism and the π-allyl mechanism.

• Hydride Mechanism: This mechanism involves the insertion of the olefin into a metal-hydride bond, followed by β-hydride elimination to form the isomerized product. This is a common pathway for ruthenium-catalyzed isomerizations.[6]

• π-Allyl Mechanism: This pathway involves the formation of a π-allyl metal complex intermediate. This mechanism is often observed in palladium-catalyzed reactions.[4]

Q4: What are potential side reactions to be aware of during allyldiglycol isomerization?

Potential side reactions include:

• Oligomerization/Polymerization: Under certain conditions, especially with highly active catalysts or high temperatures, the vinyl ether intermediates can polymerize.

• Claisen Rearrangement: While more common for allyl aryl ethers, a Claisen rearrangement is a theoretical possibility, leading to C-C bond formation.[7]

• Incomplete Isomerization: The reaction may stop at the mono-isomerized product, resulting in a mixture of starting material, mono-isomer, and di-isomer.

• Formation of undesired isomers: Depending on the catalyst and conditions, a mixture of E/Z isomers of the vinyl ether may be formed.[5]

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst. 2. Insufficient reaction temperature or time. 3. Presence of catalyst poisons (e.g., water, oxygen, sulfur compounds). 4. Incorrect solvent.	1. Use a freshly prepared or properly activated catalyst. 2. Gradually increase the reaction temperature and/or extend the reaction time. Monitor the reaction progress by GC or NMR. 3. Ensure all reagents and solvents are dry and degassed. Use of a glovebox or Schlenk line techniques is recommended. 4. Screen different solvents. For ruthenium-catalyzed reactions, toluene or THF are often suitable.
Low Selectivity to Desired Isomer (e.g., mixture of mono- and di-isomerized products)	1. Insufficient catalyst loading or reaction time for complete di-isomerization. 2. Steric hindrance affecting the isomerization of the second allyl group. 3. Catalyst deactivation during the reaction.	1. Increase the catalyst loading or prolong the reaction time. 2. A different catalyst system with a smaller ligand sphere might be more effective. 3. See the "Catalyst Deactivation" section below.
Formation of Byproducts (e.g., polymers)	1. Reaction temperature is too high. 2. High concentration of the starting material. 3. Highly active catalyst promoting side reactions.	1. Reduce the reaction temperature. 2. Perform the reaction at a lower concentration. 3. Use a less active catalyst or add a catalyst inhibitor in a controlled manner.
Catalyst Deactivation	1. Oxidation of the metal center. 2. Formation of inactive metal species (e.g., metal hydroxides in the presence of water). 3. Strong coordination of product or impurities to the metal center. 4. Sintering of heterogeneous catalysts at high temperatures.[8]	1. Maintain an inert atmosphere (N₂ or Ar). 2. Ensure anhydrous conditions. 3. Purify the starting material and solvents. Consider a continuous flow setup where the product is removed as it is formed. 4. For heterogeneous catalysts, operate at the lowest effective temperature.

Data Presentation

Table 1: Performance of Selected Catalysts for the Isomerization of Allyl Ethers

Catalyst	Substrate	Product(s)	Conversion (%)	Selectivity (%)	Conditions	Reference
[RuClH(CO)(PPh₃)₃]	1,4-diallyloxybutane	1,4-di(prop-1-enoxy)butane	Quantitative	High	Toluene, reflux	[6]
PdCl₂(PhCN)₂	Allyl phenyl ether	Phenyl prop-1-enyl ether	Quantitative	High (cis-isomer predominates)	Benzene, reflux	[4]
[Ir(cod)(PMePh₂)₂]PF₆	Allyl alkyl ethers	trans-Propenyl ethers	High	Highly stereoselective	THF or dioxane, RT, H₂ activated	[2]
LDA	Allyl ethers	(Z)-Propenyl ethers	Quantitative	Highly stereoselective	THF, RT	[5]

Note: Data for allyldiglycol specifically is limited in the public domain. The data presented is for structurally similar allyl ethers and serves as a starting point for catalyst selection.

Experimental Protocols

General Protocol for Ruthenium-Catalyzed Isomerization of an Allyl Ether [6][9]

This protocol is a general guideline and should be optimized for allyldiglycol.

• Catalyst Preparation/Activation (if required): Some catalysts may require pre-activation. For example, [Ir(cod)(PMePh₂)₂]PF₆ is often activated by hydrogenation.[2]

• Reaction Setup:

  • In a flame-dried Schlenk flask under an inert atmosphere (N₂ or Ar), add the ruthenium catalyst (e.g., [RuClH(CO)(PPh₃)₃], 0.1-1 mol%).

  • Add anhydrous, degassed solvent (e.g., toluene, 0.1-0.5 M).

  • Add the allyldiglycol substrate via syringe.

• Reaction Conditions:

  • Stir the reaction mixture at the desired temperature (e.g., 80-110 °C).

  • Monitor the reaction progress by taking aliquots at regular intervals and analyzing by Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • The catalyst can sometimes be precipitated by adding a non-polar solvent like hexane and removed by filtration.

  • The filtrate is concentrated under reduced pressure.

• Purification:

  • The crude product can be purified by vacuum distillation or column chromatography on silica gel.

Analytical Methods for Monitoring the Reaction

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for separating and identifying the volatile starting material, intermediates, and products.

• High-Performance Liquid Chromatography (HPLC): Suitable for less volatile compounds and for quantitative analysis.[10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information of the products and can be used for quantitative analysis. The disappearance of the allyl protons and the appearance of vinyl protons are key indicators of the reaction progress.

Visualizations

Logical Relationship for Troubleshooting Low Conversion

Caption: Troubleshooting workflow for addressing low or no conversion in allyldiglycol isomerization.

Experimental Workflow for Catalyst Screening

Caption: A typical experimental workflow for screening different catalysts for allyldiglycol isomerization.

References

• 1. researchgate.net [researchgate.net]
• 2. Isomerisation of allyl ethers catalysed by the cationic iridium complex [Ir(cyclo-octa-1,5-diene)(PMePh2)2]PF6. A highly stereoselective route to trans-propenyl ethers - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Isomerisation of allyl phenyl ethers and allylphenols with transition metal catalysts - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. Isomerization of Allyl Ethers Initiated by Lithium Diisopropylamide [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. cce.researchcommons.org [cce.researchcommons.org]
• 8. mdpi.com [mdpi.com]
• 9. Evidence for Ruthenium(II) Peralkene Complexes as Catalytic Species during the Isomerization of Terminal Alkenes in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 10. resolvemass.ca [resolvemass.ca]

Technical Support Center: Viscosity Management in Polymerization Using 2-(2-(Allyloxy)ethoxy)ethanol

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for effectively managing viscosity in polymerization systems using 2-(2-(Allyloxy)ethoxy)ethanol. Our focus is on providing not just solutions, but the underlying scientific principles to empower you in your experimental design.

Section 1: Understanding the Role of 2-(2-(Allyloxy)ethoxy)ethanol

2-(2-(Allyloxy)ethoxy)ethanol is a bifunctional molecule featuring an allyl group capable of participating in polymerization and a hydroxyl group, which can be used for subsequent reactions or to influence polarity.[1][2] Its primary application in this context is as a reactive diluent .

A reactive diluent is a low-viscosity monomer or oligomer that, when added to a resin formulation, reduces its overall viscosity, making it easier to process.[3][4] Unlike a non-reactive solvent that evaporates during curing, a reactive diluent copolymerizes with the primary monomers and becomes a permanent part of the final polymer network.[3] This minimizes or eliminates the emission of volatile organic compounds (VOCs), enhances substrate wetting, and can be used to tailor the final properties of the thermoset material.[3][5]

The effectiveness of 2-(2-(Allyloxy)ethoxy)ethanol in reducing viscosity stems from its molecular structure. It penetrates between the larger, growing polymer chains, separating them and reducing the intermolecular interactions and chain entanglements that are the primary cause of high viscosity in polymer solutions and melts.[6][7]

Key Properties of 2-(2-(Allyloxy)ethoxy)ethanol

Property	Value	Source
IUPAC Name	2-(2-prop-2-enoxyethoxy)ethanol	[8]
Molecular Formula	C₇H₁₄O₃	[8]
Molecular Weight	146.18 g/mol	[8]
Appearance	Clear, slightly yellow liquid	[9]
Functionality	Allyl group (for polymerization), Hydroxyl group (for polarity/further reaction)	[1][2]

Section 2: Frequently Asked Questions (FAQs)

Here we address common questions and issues encountered when using 2-(2-(Allyloxy)ethoxy)ethanol.

Q1: My polymerization mixture is still too viscous even after adding 2-(2-(Allyloxy)ethoxy)ethanol. What should I do?

A1: High viscosity despite the addition of a reactive diluent can point to several factors.

• Concentration: The amount of diluent may be insufficient. A typical starting concentration can range from 5 wt% to 20 wt%, but this is highly dependent on your primary monomer system.[10] Incrementally increasing the concentration is the first logical step.

• Timing of Addition: Ensure the reactive diluent is added at the beginning of the process, thoroughly mixed with the primary monomers before initiation. Adding it to an already viscous, partially polymerized mixture will be significantly less effective.

• Temperature: Increasing the reaction temperature will lower the viscosity of the entire system.[11] However, be mindful that higher temperatures will also increase the polymerization rate, which can lead to a rapid viscosity increase if not controlled.

• Monomer Purity: Impurities in your primary monomers can sometimes lead to side reactions or branching, causing an unexpected increase in molecular weight and viscosity.[12]

• Compatibility: While 2-(2-(Allyloxy)ethoxy)ethanol is compatible with a range of systems, poor solubility with a very non-polar monomer system could reduce its effectiveness. Ensure your system is a homogenous solution.

Q2: I've added the reactive diluent, and now my final polymer has poor mechanical properties (e.g., it's too soft, low Tg). How can I fix this?

A2: This is a common trade-off. The very nature of a monofunctional reactive diluent like this one (in terms of its single polymerizable group) is to reduce crosslink density.

• Mechanism: By incorporating itself into the polymer backbone, the diluent can act as a chain terminator or introduce flexible ether linkages, which lowers the glass transition temperature (Tg) and modulus. Monofunctional diluents are known to reduce cross-link density, which can impact mechanical strength and thermal resistance.[13]

• Solution 1: Use a Multifunctional Diluent: Consider partially or fully replacing 2-(2-(Allyloxy)ethoxy)ethanol with a di- or tri-functional reactive diluent (e.g., a diacrylate).[14] These molecules create more crosslinks, which will increase hardness and Tg, though they may be less effective at viscosity reduction on a per-weight basis.

• Solution 2: Optimize Concentration: You may have added too much diluent. Reduce the concentration to the minimum level required to achieve a processable viscosity. It's a balancing act between processability and final properties.

• Solution 3: Adjust Primary Monomer Ratio: If using a mix of primary monomers (e.g., a rigid and a flexible one), increase the proportion of the more rigid monomer to compensate for the softening effect of the diluent.

Q3: My polymerization is incomplete or the cure time has significantly increased. Is the 2-(2-(Allyloxy)ethoxy)ethanol to blame?

A3: Yes, this is a distinct possibility. The allyl group on 2-(2-(Allyloxy)ethoxy)ethanol is known to be less reactive in free-radical polymerizations compared to vinyl monomers like styrenes or acrylates.[1][15]

• Chain Transfer: Allylic compounds can act as chain-transfer agents, where a growing polymer radical abstracts a hydrogen from the allyl group. This terminates the growing chain and creates a less reactive allylic radical, slowing the overall polymerization rate.[1]

• Troubleshooting Steps:

  • Increase Initiator Concentration: A higher concentration of free radicals can help overcome the slower reactivity of the allyl group.

  • Elevate Temperature: Increasing the polymerization temperature can provide the necessary activation energy to ensure more complete conversion of all monomers.[15]

  • Consider a Different Initiation System: For UV-cured systems, ensure your photoinitiator's absorption spectrum is appropriate and that the light intensity is sufficient. For thermal cures, a higher-temperature initiator might be required.[2]

Q4: Can I use 2-(2-(Allyloxy)ethoxy)ethanol in any polymerization system?

A4: While versatile, it's not universally applicable. Its primary utility is in free-radical polymerization (thermal or UV-cured) where its allyl group can react.[2] It is particularly common in systems like unsaturated polyester or vinyl ester resins. It would be unsuitable for systems where the allyl group cannot participate, such as step-growth polymerizations (e.g., polyurethanes, epoxies) unless the hydroxyl group is intended as a reactant, in which case its role is not that of a reactive diluent in the traditional sense.

Section 3: Visual Troubleshooting Guide

This guide helps diagnose and resolve common viscosity-related issues in a logical sequence.

Caption: Troubleshooting workflow for viscosity management.

Section 4: Experimental Protocol Example

This protocol outlines a generic bulk free-radical polymerization to demonstrate the application of 2-(2-(Allyloxy)ethoxy)ethanol for viscosity control.

Objective: To synthesize a crosslinked polymer while maintaining a processable viscosity using a reactive diluent.

Materials:

• Primary Monomer A (e.g., a difunctional acrylate or methacrylate)

• Primary Monomer B (optional, for property modification)

• 2-(2-(Allyloxy)ethoxy)ethanol (Reactive Diluent)

• Thermal Initiator (e.g., tert-Butyl peroxybenzoate)

• Reaction vessel with mechanical stirring, heating mantle, temperature controller, and nitrogen inlet.

• Viscometer (e.g., Brookfield or rotational rheometer)

Procedure:

• Vessel Preparation: Ensure the reaction vessel is clean, dry, and equipped with a mechanical stirrer, thermocouple, and nitrogen inlet/outlet.

• Monomer Charging:

  • Charge the primary monomer(s) (e.g., 85g) and 2-(2-(Allyloxy)ethoxy)ethanol (e.g., 15g, for a 15 wt% concentration) into the reaction vessel.

  • Rationale: Adding the reactive diluent at the start ensures it is well-dispersed and can effectively solvate the growing polymer chains from the very beginning.[6]

• Inerting the System:

  • Begin stirring the mixture at a moderate speed (e.g., 150 RPM).

  • Purge the system with dry nitrogen for 15-20 minutes to remove dissolved oxygen.

  • Rationale: Oxygen is a potent inhibitor of free-radical polymerization and must be removed to ensure a consistent and predictable reaction.

• Initial Viscosity Measurement:

  • If possible, take a sample of the monomer/diluent mixture to measure the initial viscosity (η₀) at the planned reaction temperature. This provides a baseline for comparison.

• Heating and Initiation:

  • Begin heating the mixture to the desired reaction temperature (e.g., 130-150°C, depending on the initiator's half-life).[15] Maintain a slow nitrogen blanket over the reaction.

  • Once the temperature is stable, add the thermal initiator (e.g., 1.0g).

  • Rationale: The choice of temperature is critical. It must be high enough to ensure efficient initiator decomposition and overcome the activation energy barrier for the less reactive allyl monomer, but not so high as to cause a runaway reaction.[1][15]

• Polymerization and Monitoring:

  • Hold the reaction at the set temperature. The viscosity of the solution will begin to increase as polymerization proceeds.[16]

  • Periodically (e.g., every 30 minutes), carefully take samples to measure the viscosity. This will allow you to track the reaction progress and the effectiveness of the diluent.

• Reaction Completion and Cooldown:

  • Continue the reaction until the desired viscosity or conversion is achieved.

  • Turn off the heat and allow the polymer to cool down under nitrogen. The final product will be a viscous liquid or a solid, depending on the formulation.

Safety Precautions:

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Be aware of the potential for exothermic reactions. Conduct initial experiments on a small scale.

• Consult the Safety Data Sheet (SDS) for all chemicals before use. 2-(2-(Allyloxy)ethoxy)ethanol is listed as causing serious eye irritation.[8]

References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 84777, 2-(2-(Allyloxy)ethoxy)ethanol. Retrieved from [Link]

• Wikipedia. (2023, October 27). Reactive diluent. Retrieved from [Link]

• Vesna, M., et al. (2021). Optimization of Reactive Diluent for Bio-Based Unsaturated Polyester Resin: A Rheological and Thermomechanical Study. Materials (Basel), 14(11), 2851. Available from: [Link]

• Malburet, S., et al. (2023). Biobased epoxy reactive diluents prepared from monophenol derivatives: effect on viscosity and glass transition temperature of epoxy resins. RSC Advances, 13(22), 15081-15093. Available from: [Link]

• Malburet, S., et al. (2023). Biobased epoxy reactive diluents prepared from monophenol derivatives: effect on viscosity and glass transition temperature of epoxy resins. RSC Advances. Available from: [Link]

• Zhang, Y., et al. (2018). Bio-based reactive diluents as sustainable replacements for styrene in MAESO resin. Green Chemistry, 20(9), 2092-2103. Available from: [Link]

• Taylor & Francis. (n.d.). Reactive diluent – Knowledge and References. Retrieved from [Link]

• Gantrade Corporation. (n.d.). Polymer Applications of Allyl Alcohol. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 10511874, 2-(2-(2-Allyloxy-ethoxy)-ethoxy)-ethanol. Retrieved from [Link]

• ACS Publications. (2025). Sustainable and Highly Efficient Synthesis of Reactive Diluents from Renewable Sources. Precision Chemistry. Retrieved from [Link]

• Reddit. (2021). Troubleshooting step growth polymerization. r/Chempros. Retrieved from [Link]

• MDPI. (2020). Technological Aspects of Highly Selective Synthesis of Allyloxyalcohols—New, Greener, Productive Methods. Molecules, 25(21), 5173. Available from: [Link]

• ABG AM. (n.d.). Reactive Diluents | By Chemistry. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Ethanol, 2-[2-(2-ethoxyethoxy)ethoxy]- (CAS 112-50-5). Retrieved from [Link]

• ResearchGate. (2025). Allyl Alcohol- and Allyl Alkoxylate-Based Polymers. Retrieved from [Link]

• Quora. (2021). Why do the viscosities of polymer solutions decrease with concentration? Retrieved from [Link]

• SIELC Technologies. (2018). 2-(2-(Allyloxy)ethoxy)ethanol. Retrieved from [Link]

• Google Patents. (n.d.). EP0703250B1 - Polymers of allyl esters with allylic alcohols or propoxylated allylic alcohols.

• European Patent Office. (n.d.). EP0703250A1 - Polymers of allyl esters with allylic alcohols or propoxylated allylic alcohols. Retrieved from [Link]

• Semantic Scholar. (1989). Increase in viscosity and its influence on polymerization processes. Retrieved from [Link]

• PubMed Central. (n.d.). State‐Of‐The‐Art Quantification of Polymer Solution Viscosity for Plastic Waste Recycling. Retrieved from [Link]

Sources

• 1. gantrade.com [gantrade.com]
• 2. mdpi.com [mdpi.com]
• 3. Reactive diluent - Wikipedia [en.wikipedia.org]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. Bio-based reactive diluents as sustainable replacements for styrene in MAESO resin - RSC Advances (RSC Publishing) DOI:10.1039/C8RA00339D [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. quora.com [quora.com]
• 8. 2-(2-(Allyloxy)ethoxy)ethanol | C7H14O3 | CID 84777 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. EP0703250B1 - Polymers of allyl esters with allylic alcohols or propoxylated allylic alcohols - Google Patents [patents.google.com]
• 10. Biobased epoxy reactive diluents prepared from monophenol derivatives: effect on viscosity and glass transition temperature of epoxy resins - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. State‐Of‐The‐Art Quantification of Polymer Solution Viscosity for Plastic Waste Recycling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. reddit.com [reddit.com]
• 13. Reactive Diluents | By Chemistry | ABG AM [abg-am.com]
• 14. specialchem.com [specialchem.com]
• 15. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 16. Increase in viscosity and its influence on polymerization processes | Semantic Scholar [semanticscholar.org]

Technical Support Center: Allyldiglycol Carbonate (ADGC) Reactions

This technical support center provides troubleshooting guides and frequently asked questions regarding the impact of reaction temperature on processes involving allyldiglycol carbonate (ADGC). The information primarily focuses on the thermal polymerization of ADGC, as this is the most extensively documented reaction sensitive to temperature variations.

Frequently Asked Questions (FAQs)

Q1: What is the primary effect of temperature on Allyldiglycol Carbonate (ADGC)?

The primary and most studied effect of temperature on ADGC is the initiation and propagation of its polymerization to form poly(allyl diglycol carbonate) (PADC), a transparent and durable polymer often used for optical lenses. Temperature directly controls the rate of decomposition of thermal initiators, which in turn dictates the speed of the polymerization reaction.

Q2: Are there common side reactions or degradation processes for ADGC at elevated temperatures?

While the primary reaction is polymerization, excessively high temperatures can lead to thermal degradation of the monomer and the resulting polymer. This can manifest as discoloration (yellowing), reduced transparency, and the formation of internal stresses and defects within the cured material. Specific isomerization reactions of the ADGC monomer itself are not widely reported in the context of typical polymerization conditions.

Q3: How does reaction temperature affect the properties of the final PADC product?

The reaction temperature profile during curing significantly influences the final properties of the PADC material. A carefully controlled temperature gradient is often employed to manage the exothermic nature of the polymerization.[1] Inadequate temperature control can lead to:

• Internal Defects: Overheating due to the exothermic reaction can cause thermal imbalances, resulting in internal stresses.[1]

• Reduced Hardness and Conversion Rate: While higher temperatures can increase the initial reaction rate, they may not always lead to optimal properties if not properly controlled.

• Discoloration: High temperatures can contribute to the yellowing of the polymer.

Troubleshooting Guides

Issue 1: Slow or Incomplete Polymerization

Possible Cause	Troubleshooting Steps
Insufficient Reaction Temperature	Verify that the reaction temperature is within the recommended range for the specific initiator being used. For example, polymerization with benzoyl peroxide (BPO) is typically controlled at around 70°C.[1]
Inadequate Initiator Concentration	Ensure the correct concentration of the thermal initiator is used. The rate of polymerization is dependent on the concentration of free radicals generated.[1]
Inhibitor Presence	Check for the presence of inhibitors in the ADGC monomer that might be quenching the free radicals and slowing down the polymerization.

Issue 2: Yellowing of the Final Polymer

Possible Cause	Troubleshooting Steps
Excessively High Reaction Temperature	Reduce the peak curing temperature. High temperatures can cause thermal degradation and discoloration.
Prolonged Exposure to High Temperature	Optimize the curing time to avoid unnecessarily long exposure to high temperatures after the polymerization is complete.
Oxygen Presence	While not directly a temperature issue, the presence of oxygen at high temperatures can exacerbate oxidative degradation and yellowing. Ensure the reaction is carried out under an inert atmosphere if necessary.

Issue 3: Internal Defects (e.g., Voids, Cracks) in the Cured Polymer

Possible Cause	Troubleshooting Steps
Runaway Exothermic Reaction	Implement a gradient temperature polymerization process where the temperature is gradually increased. This helps to dissipate the heat generated during the exothermic polymerization process and prevent overheating.[1]
Non-uniform Heating	Ensure uniform heating of the mold or reaction vessel to prevent thermal imbalances and the development of internal stresses.[1]

Quantitative Data

The following table summarizes the effect of temperature on related carbonate synthesis reactions, illustrating the general principle that temperature significantly influences conversion and selectivity.

Reaction	Temperature (°C)	Glycerol Conversion (%)	Glycerol Carbonate Selectivity (%)
Glycerol + Urea	100	Low (not specified)	93.3
Glycerol + Urea	120	10	(not specified)
Glycerol + Urea	140	69.2	99.4
Glycerol + Urea	160	~69.2	Decreased
Data adapted from a study on glycerol carbonate synthesis, which demonstrates the typical impact of temperature on carbonate reactions.[2]

Experimental Protocols

Protocol: Thermal Polymerization of ADGC

This is a generalized protocol for the thermal polymerization of ADGC. Specific temperatures and times will vary depending on the initiator used and the desired properties of the final polymer.

• Preparation: A specific amount of ADGC monomer is weighed. The desired amount of a thermal initiator (e.g., diisopropyl peroxydicarbonate (IPP) or benzoyl peroxide (BPO)) is added to the monomer.

• Dissolution: The mixture is agitated in a sealed glass vial and may be gently heated (e.g., in a 60°C water bath) to ensure the complete dissolution of the initiator in the monomer.[1]

• Molding: The monomer-initiator mixture is poured into a mold, which typically consists of two glass plates separated by a gasket.

• Curing: The filled mold is placed in a programmable oven. A gradient temperature profile is often used. For example, the temperature may be slowly ramped up from around 40°C to 90°C over several hours to control the polymerization rate and heat dissipation.

• Cooling: After the curing cycle is complete, the oven is slowly cooled down to room temperature to prevent thermal shock and the introduction of stress into the polymer.

• Demolding: The cured PADC sheet is carefully removed from the mold.

Visualizations

Caption: Experimental workflow for the thermal polymerization of ADGC.

Caption: Logical relationship between reaction temperature and polymerization outcomes.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Characterization of 2-(2-(Allyloxy)ethoxy)ethanol Polymers

Welcome to the technical support center for the characterization of polymers derived from 2-(2-(allyloxy)ethoxy)ethanol. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during their experiments.

Frequently Asked Questions (FAQs)

General

Q1: What are the primary challenges in characterizing polymers of 2-(2-(allyloxy)ethoxy)ethanol?

A1: The main challenges include:

• Isomerization of the allyl group: At elevated temperatures during polymerization, the allyl group can isomerize to a propenyl ether, which can affect subsequent functionalization reactions.[1]

• Broad molecular weight distribution: Depending on the polymerization method, achieving a narrow polydispersity index (PDI) can be challenging.

• Accurate molecular weight determination: The hydrophilic nature of the polyether backbone and the presence of the allyl group can complicate Gel Permeation Chromatography (GPC/SEC) analysis.

• Mass spectrometric analysis: The polyether backbone is susceptible to fragmentation, and achieving intact ionization of large polymer chains can be difficult.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Q2: How can I confirm the polymerization of 2-(2-(allyloxy)ethoxy)ethanol using ¹H NMR?

A2: In the ¹H NMR spectrum, you should observe the disappearance or significant reduction of the monomer's terminal hydroxyl proton signal. Additionally, the signals corresponding to the polymer backbone will become more prominent compared to the allyl group protons.

Q3: My ¹H NMR spectrum shows unexpected peaks in the vinyl region. What could be the cause?

A3: This is likely due to the isomerization of the pendant allyl groups to cis-propenyl ether groups, especially if the polymerization was conducted at elevated temperatures.[1] New resonances will appear for the propenyl group, while the intensity of the allyl proton signals will decrease.

Q4: How can I quantify the degree of allyl group isomerization by ¹H NMR?

A4: You can determine the mole percent of isomerized cis-propenyl ether units by integrating the characteristic signals of the propenyl protons and comparing them to the integration of a stable proton signal in the polymer backbone or the remaining allyl group protons.[1]

Gel Permeation Chromatography / Size Exclusion Chromatography (GPC/SEC)

Q5: I am having trouble getting reproducible results for the molecular weight of my polymer using GPC/SEC. What are some common causes?

A5: Common issues with GPC/SEC analysis of polyethers include:

• Inappropriate column selection: For hydrophilic polymers like poly(2-(2-(allyloxy)ethoxy)ethanol), aqueous GPC columns are often required.

• Poor solubility: The polymer may not be fully dissolved in the mobile phase, leading to inconsistent sample injection.

• Interactions with the column packing: The hydroxyl end-groups or the ether linkages can interact with the stationary phase, causing peak tailing or broadening. Adding a salt, such as LiBr, to the mobile phase can help to suppress these interactions.[2]

• Improper calibration: It is crucial to use appropriate calibration standards. For polyethers, polyethylene glycol (PEG) or polyethylene oxide (PEO) standards are often a good choice.

Q6: My GPC/SEC chromatogram shows a broad peak or multiple peaks. What does this indicate?

A6: A broad peak typically indicates a high polydispersity index (PDI), meaning the polymer chains have a wide range of lengths. Multiple peaks could suggest the presence of oligomers, unreacted monomer, or polymer chain aggregation.

Mass Spectrometry (MS)

Q7: I am unable to detect the molecular ion of my polymer in the mass spectrum. Why is this?

A7: For polyethers, the molecular ion can be unstable and prone to fragmentation. Additionally, high molecular weight polymers are challenging to desorb and ionize without fragmentation. Techniques like Matrix-Assisted Laser Desorption/Ionization (MALDI) or Electrospray Ionization (ESI) are generally preferred. To aid ionization, it is common to add a cationizing agent, such as a lithium salt (e.g., LiBr), to the sample to form lithiated molecular ions [MLi]⁺.[3]

Q8: What are the expected fragmentation patterns for poly(2-(2-(allyloxy)ethoxy)ethanol) in mass spectrometry?

A8: Polyether chains typically fragment via cleavage of the C-O bonds in the backbone. This results in a series of fragment ions separated by the mass of the repeating unit (146.18 g/mol ). Fragmentation of the pendant allyl group may also be observed.

Fourier-Transform Infrared (FTIR) Spectroscopy

Q9: How can I use FTIR to monitor the polymerization of 2-(2-(allyloxy)ethoxy)ethanol?

A9: You can monitor the disappearance of the broad O-H stretching band from the hydroxyl end-group of the monomer (around 3400 cm⁻¹) as it is consumed during polymerization. The appearance of characteristic ether C-O stretching bands in the polymer backbone (around 1100 cm⁻¹) can also be observed.

Troubleshooting Guides

NMR Spectroscopy Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Poorly resolved peaks	- Inhomogeneous magnetic field.- High sample viscosity.- Presence of paramagnetic impurities.	- Shim the magnet.- Use a more dilute sample solution.- Filter the sample.
Unexpected peaks	- Isomerization of allyl groups.- Residual solvent or impurities.- Polymer degradation.	- Compare with spectra of similar polymers known to undergo isomerization.[1]- Check the purity of the NMR solvent.- Ensure proper sample storage and handling.
Inaccurate integration	- Overlapping peaks.- Poor baseline correction.- Incorrectly set integration limits.	- Use 2D NMR techniques (e.g., COSY, HSQC) to resolve overlapping signals.- Manually correct the baseline.- Carefully set the integration limits for each peak.

GPC/SEC Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Peak tailing	- Interaction between the polymer and the column packing material.	- Add salt (e.g., LiBr, NaNO₃) to the mobile phase to reduce ionic interactions.- Use a different column with a more inert stationary phase.
Broad or bimodal peaks	- High polydispersity.- Polymer aggregation.- Column degradation or void formation.	- Optimize polymerization conditions to control molecular weight distribution.- Filter the sample before injection.- Use a guard column and regularly check the main column's performance.
Inaccurate molecular weight	- Improper column calibration.- Use of inappropriate standards.	- Recalibrate the system with fresh, narrow PDI standards.- Use polyethylene glycol (PEG) or polyethylene oxide (PEO) standards for calibration.[4]

Experimental Protocols

Protocol 1: ¹H NMR Analysis of Poly(2-(2-(allyloxy)ethoxy)ethanol)

• Sample Preparation: Dissolve 5-10 mg of the polymer in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, D₂O).

• Instrument Setup:

  • Spectrometer: 400 MHz or higher for better resolution.

  • Temperature: Room temperature.

• Data Acquisition:

  • Acquire a standard ¹H NMR spectrum.

  • Ensure a sufficient number of scans for a good signal-to-noise ratio.

• Data Processing:

  • Apply Fourier transform, phase correction, and baseline correction.

  • Calibrate the spectrum using the residual solvent peak.

  • Integrate all relevant peaks.

• Analysis:

  • Identify the characteristic peaks for the polymer backbone, the allyl group, and any terminal groups.

  • If isomerization is suspected, identify and integrate the peaks corresponding to the propenyl group.[1]

Protocol 2: GPC/SEC Analysis for Molecular Weight Determination

• System Preparation:

  • Column: A set of columns suitable for polar polymers, such as those packed with modified polystyrene-divinylbenzene or hydrophilic polymethacrylate gels.

  • Mobile Phase: A suitable solvent for the polymer, such as Tetrahydrofuran (THF) or Dimethylformamide (DMF), often with an added salt like 0.1% LiBr to prevent ionic interactions.[2]

  • Detector: Refractive Index (RI) detector is standard. A viscometer or light scattering detector can provide more absolute molecular weight information.

  • Temperature: Typically between 30-50°C.

• Calibration:

  • Prepare a series of narrow PDI polyethylene glycol (PEG) or polyethylene oxide (PEO) standards of known molecular weights.

  • Inject the standards and generate a calibration curve of log(MW) versus elution volume.

• Sample Analysis:

  • Prepare a dilute solution of the polymer sample (e.g., 1-2 mg/mL) in the mobile phase.

  • Filter the sample solution through a 0.22 or 0.45 µm filter.

  • Inject the sample onto the GPC/SEC system.

• Data Analysis:

  • Determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn) using the calibration curve.

Visualizations

Caption: Troubleshooting workflow for common GPC/SEC issues.

Caption: Workflow for NMR analysis of polymer structure.

References

• 1. Poly(allyl glycidyl ether)-A versatile and functional polyether platform - PMC [pmc.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. US4722978A - Allyl terminated macromolecular monomers of polyethers - Google Patents [patents.google.com]
• 4. lcms.cz [lcms.cz]

Stabilizers for long-term storage of Diethylene glycol monoallyl ether

This technical support center provides troubleshooting guides and frequently asked questions regarding the long-term storage and stabilization of Diethylene glycol monoallyl ether.

Frequently Asked Questions (FAQs)

Q1: Why does Diethylene glycol monoallyl ether require stabilizers for long-term storage?

A1: Diethylene glycol monoallyl ether possesses two chemical features that make it susceptible to degradation over time: an ether linkage and an allyl group. Like other ethers, it can react with atmospheric oxygen via a free-radical process known as autoxidation to form unstable and potentially explosive peroxides.[1][2][3][4][5] This process is often accelerated by exposure to light and heat.[5] Additionally, the allyl group's double bond is prone to free-radical polymerization, which can lead to an increase in viscosity, the formation of oligomers or solid polymers, and a decrease in product purity.[1][6]

Q2: What are the primary degradation pathways to be aware of?

A2: The two main degradation pathways are:

• Peroxide Formation: This occurs when the ether is exposed to oxygen, leading to the formation of hydroperoxides and peroxides, which are a significant safety hazard.[1][3][7] These compounds can detonate when subjected to heat, friction, or mechanical shock.[3][5]

• Polymerization: The allyl group can undergo unwanted polymerization, initiated by heat, light, or trace impurities like peroxides.[1] This results in the formation of low molecular weight oligomers or polymers, which can manifest as increased viscosity, discoloration, or solidification of the material.[1]

Q3: What are the recommended stabilizers for Diethylene glycol monoallyl ether?

A3: A combination of antioxidants and polymerization inhibitors is recommended. Common choices include:

• Butylated Hydroxytoluene (BHT): A phenolic antioxidant that is highly effective at scavenging the free radicals responsible for peroxide formation.[7][8][9]

• Monomethyl Ether of Hydroquinone (MEHQ): A widely used polymerization inhibitor that effectively quenches free radicals to prevent the premature polymerization of monomers.[10][11]

• Phenothiazine (PTZ): An aminic radical-trapping antioxidant that can also be used to inhibit polymerization.[11][12]

Q4: What are the ideal storage conditions for Diethylene glycol monoallyl ether?

A4: To ensure long-term stability, the following storage conditions are recommended:

• Container: Store in a tightly sealed, air-impermeable, and light-resistant container, such as an amber glass bottle or a metal can.[3][5]

• Atmosphere: To minimize contact with oxygen, store under an inert atmosphere like nitrogen or argon.[5]

• Temperature: Store in a cool, dark, and well-ventilated area, typically between 2-8°C.[13][14] Avoid freezing, as this can cause some peroxides to crystallize, increasing the explosion risk.[5]

• Light and Heat: Protect from all sources of light and heat to prevent the initiation of free-radical reactions.[5]

Q5: How can I visually inspect my Diethylene glycol monoallyl ether for signs of degradation?

A5: While not a substitute for chemical testing, a visual inspection can provide initial clues. Look for:

• Increased Viscosity: The liquid may appear thicker than a fresh sample.[1]

• Discoloration: A yellow or brown tint often indicates the formation of polymers or other degradation products.[1]

• Crystal Formation: The presence of any crystals within the liquid or around the cap can be a sign of dangerous peroxide formation. Do not handle or attempt to open a container with visible crystals. Contact your institution's Environmental Health and Safety (EHS) office immediately.[4][5]

• Cloudiness or Stratification: The appearance of turbidity or distinct layers in a previously clear solution can indicate degradation.[1][5]

Stabilizer Summary

Stabilizer	Primary Function	Typical Concentration Range	Key Considerations
Butylated Hydroxytoluene (BHT)	Antioxidant (Peroxide Inhibitor)	1 - 250 ppm	Very effective for preventing peroxide formation in ethers.[7][8][9][15]
Monomethyl Ether of Hydroquinone (MEHQ)	Polymerization Inhibitor	50 - 500 ppm	Standard stabilizer for monomers; requires the presence of dissolved oxygen to be effective.[10][11]
Phenothiazine (PTZ)	Polymerization Inhibitor / Antioxidant	50 - 500 ppm	A potent radical-trapping antioxidant.[11][12]

Troubleshooting Guide

Problem: My Diethylene glycol monoallyl ether has become viscous, gel-like, or has solidified.

• Possible Cause: Unwanted polymerization of the allyl group.[1] This can be initiated by heat, light, or the presence of peroxides.

• Immediate Action:

  • If the process is ongoing, immediately cool the container in an ice bath to slow the polymerization rate.[1]

  • If it is safe to do so, add a radical inhibitor such as a solution of hydroquinone or BHT directly to the mixture.[1]

• Prevention:

  • Always store the product with an appropriate polymerization inhibitor like MEHQ.

  • Store at recommended cool temperatures and away from light.[5][13][14][16]

  • Ensure the container is sealed under an inert atmosphere to minimize oxygen, which can participate in radical initiation.

Problem: The liquid has turned yellow or brown.

• Possible Cause: Formation of polymers or other degradation byproducts.[1] Discoloration is a common indicator of chemical instability.

• Recommended Action:

  • Do not use without testing. The discoloration may be accompanied by peroxide formation.

  • Perform a qualitative test for peroxides (see Experimental Protocol 1).

  • If peroxides are absent or at a very low level, the material may be usable for non-critical applications. For high-purity requirements, purification by vacuum distillation may be necessary, but only after confirming the absence of peroxides . Distillation can concentrate peroxides to explosive levels.[3][17]

Problem: I suspect peroxides have formed in my sample.

• Possible Cause: Exposure to atmospheric oxygen over time, especially in the absence of an effective inhibitor or when stored improperly.[5]

• Recommended Action:

  • Handle with extreme care. Do not move or open the container if you see any crystal formation.[4]

  • Test for the presence of peroxides using a reliable method. A qualitative test using potassium iodide is provided below (Experimental Protocol 1). Commercial peroxide test strips are also available.

  • If the peroxide concentration is found to be high (e.g., >100 ppm), do not attempt to handle the material further. Contact your EHS office for proper disposal procedures.[5]

  • For lower peroxide concentrations, the peroxides can be chemically removed (see Experimental Protocol 2).[5]

Experimental Protocols

Protocol 1: Qualitative Peroxide Test (Potassium Iodide Method) [2][5]

This method provides a rapid, qualitative assessment of the presence of peroxides.

• Materials:

  • Sample of Diethylene glycol monoallyl ether

  • Glacial acetic acid

  • Potassium iodide (KI), solid

  • Test tube or small glass vial

• Procedure:

  • In a chemical fume hood, add approximately 1-2 mL of the Diethylene glycol monoallyl ether to a clean test tube.

  • Add an equal volume (1-2 mL) of glacial acetic acid.

  • Add about 100 mg of solid potassium iodide.

  • Stopper the test tube and shake for 30 seconds.

• Interpretation of Results:

  • No color change (remains colorless): Peroxides are not present in significant amounts.

  • Pale yellow to yellow color: A low concentration of peroxides is present.

  • Brown or deep purple color: A high and potentially dangerous concentration of peroxides is present. The iodine liberated is proportional to the peroxide concentration.

Protocol 2: Procedure for Peroxide Removal (Ferrous Sulfate Wash) [5][18]

This procedure should only be performed on solutions with low to moderate levels of peroxides and in the absence of any visible crystals.

• Materials:

  • Peroxide-containing Diethylene glycol monoallyl ether

  • Ferrous sulfate heptahydrate (FeSO₄·7H₂O)

  • Deionized water

  • Concentrated sulfuric acid

  • Separatory funnel

  • Anhydrous magnesium sulfate or sodium sulfate for drying

• Procedure:

  • Prepare a fresh 5-6% aqueous ferrous sulfate solution. To do this, dissolve 60 g of FeSO₄·7H₂O in 1 L of deionized water and add 6 mL of concentrated sulfuric acid.

  • In a chemical fume hood, place the Diethylene glycol monoallyl ether into a separatory funnel.

  • Add an equal volume of the freshly prepared ferrous sulfate solution to the separatory funnel.

  • Stopper the funnel and shake gently, periodically venting the funnel to release any pressure.

  • Allow the layers to separate and drain off the lower aqueous layer.

  • Repeat the washing step two more times with fresh ferrous sulfate solution.

  • After the final wash, re-test the ether layer for the presence of peroxides using the method in Protocol 1 to confirm their removal.

  • If peroxides are removed, wash the ether with water to remove residual acid and iron salts, then dry the product using a suitable drying agent like anhydrous magnesium sulfate.

  • Crucially, add a fresh amount of stabilizer (e.g., BHT) to the purified ether to prevent future peroxide formation. [17]

Visual Guides

Caption: Degradation pathways of Diethylene glycol monoallyl ether and the role of stabilizers.

Caption: Troubleshooting workflow for degraded Diethylene glycol monoallyl ether.

References

• 1. benchchem.com [benchchem.com]
• 2. Video: Autoxidation of Ethers to Peroxides and Hydroperoxides [jove.com]
• 3. vumc.org [vumc.org]
• 4. ehs.tcu.edu [ehs.tcu.edu]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Butylated hydroxytoluene - Wikipedia [en.wikipedia.org]
• 8. scientificlabs.com [scientificlabs.com]
• 9. Sciencemadness Discussion Board - Adding and stabilisers to/from ethers and halohydrocarbons - Powered by XMB 1.9.11 [sciencemadness.org]
• 10. What is MEHQ? Uses, Benefits & Safety Explained [vinatiorganics.com]
• 11. researchgate.net [researchgate.net]
• 12. Antioxidant Properties of New Phenothiazine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. 二甘醇单烯丙基醚 ≥95.0% (GC) | Sigma-Aldrich [sigmaaldrich.com]
• 14. Diethylene glycol monoallyl ether - CD BioSciences [celluars.com]
• 15. Sciencemadness Discussion Board - Stabilizing ether with BHT - Powered by XMB 1.9.11 [sciencemadness.org]
• 16. Ethylene Glycol Monoallyl Ether | 111-45-5 | TCI AMERICA [tcichemicals.com]
• 17. datasheets.scbt.com [datasheets.scbt.com]
• 18. Sixty Solvents [chem.rochester.edu]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of LC-MS/MS and GC-MS Methods for Ethylene Glycol Ethers Analysis

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Leading Analytical Techniques

The accurate quantification of ethylene glycol ethers, a class of solvents used in a wide range of industrial and commercial applications, is crucial for ensuring product safety, environmental monitoring, and understanding potential toxicological effects. For researchers, scientists, and drug development professionals, selecting the optimal analytical method is a critical decision that impacts data quality and experimental outcomes. This guide provides a comprehensive comparison of two powerful techniques for the analysis of ethylene glycol ethers: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). We will delve into validated experimental protocols and present comparative performance data to assist in making an informed choice for your specific analytical needs.

Introduction to Ethylene Glycol Ethers and Analytical Challenges

Ethylene glycol ethers (EGEs) are a group of solvents prized for their miscibility with both water and organic solvents. They are found in products such as paints, cleaning solutions, pharmaceuticals, and cosmetics. However, concerns over their potential toxicity, including reproductive and developmental effects, have led to regulatory scrutiny and the need for sensitive and specific analytical methods.

The analysis of EGEs presents several challenges. Their high polarity and volatility can make them difficult to retain on traditional reversed-phase liquid chromatography columns and can complicate sample preparation for gas chromatography. Furthermore, the presence of isomers and the need to detect low concentrations in complex matrices require highly selective and sensitive analytical techniques.

LC-MS/MS Methodology for Ethylene Glycol Ether Analysis

LC-MS/MS has emerged as a powerful tool for the analysis of EGEs, particularly in complex biological matrices. The high selectivity and sensitivity of this technique often allow for minimal sample cleanup.

Experimental Protocol: LC-MS/MS with Derivatization

A common approach for enhancing the detection of EGEs by LC-MS/MS involves chemical derivatization to improve their chromatographic retention and ionization efficiency. One such method, adapted from the analysis of ethylene glycol in biological samples, utilizes derivatization with 2-bromopyridine-5-boronic acid (BPBA).[1]

Sample Preparation (Blood/Serum):

• To 50 µL of the sample (e.g., serum), add an internal standard solution.

• Perform protein precipitation and simultaneous derivatization by adding 390 µL of a solution containing 2.5 mM BPBA in 0.1% trifluoroacetic acid in acetonitrile.

• Vortex the mixture to ensure thorough mixing.

• Centrifuge the sample at high speed (e.g., 12,000 x g) for 5 minutes to pellet the precipitated proteins.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Instrumentation and Conditions:

• Liquid Chromatograph: A high-performance liquid chromatograph (HPLC) or ultra-high-performance liquid chromatograph (UHPLC) system.

• Column: A HILIC (Hydrophilic Interaction Liquid Chromatography) column, such as a Shim-pack Velox HILIC (2.1 mm i.d. x 100 mm, 2.7 µm), is often suitable for retaining these polar compounds.[1]

• Mobile Phase: A gradient elution using:

  • Mobile Phase A: 10 mM ammonium formate with 0.1% formic acid in water.

  • Mobile Phase B: 10 mM ammonium formate with 0.1% formic acid in methanol.

• Flow Rate: A typical flow rate is 0.3 mL/min.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

Experimental Protocol: Direct Injection LC-MS/MS (No Derivatization)

For some ethylene glycol ethers, direct analysis without derivatization is possible, simplifying the workflow.

Sample Preparation (e.g., Wood Stains):

• Dilute the sample in an appropriate solvent (e.g., water or a water/organic mixture).

• Filter the diluted sample to remove any particulate matter.

• Inject the filtrate directly into the LC-MS/MS system.

Instrumentation and Conditions:

• Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) can be effective for less polar analytes.

The following diagram illustrates a typical experimental workflow for the LC-MS/MS analysis of ethylene glycol ethers with a derivatization step.

Caption: A typical workflow for LC-MS/MS analysis of ethylene glycol ethers.

GC-MS Methodology for Ethylene Glycol Ether Analysis

GC-MS is a well-established and robust technique for the analysis of volatile and semi-volatile organic compounds, including many ethylene glycol ethers. Headspace GC-MS is particularly useful for complex matrices as it minimizes matrix effects by analyzing the volatile components in the vapor phase above the sample.

Experimental Protocol: Headspace GC-MS

This method is suitable for the simultaneous determination of multiple ethylene glycol ethers in matrices like cosmetic creams.

Sample Preparation (Cosmetic Cream):

• Weigh a portion of the cosmetic cream sample into a headspace vial.

• Add a suitable solvent, such as ethanol, to extract the ethylene glycol ethers.

• Vortex and sonicate the sample to ensure efficient extraction.

• The vial is then placed in the headspace autosampler for analysis.

Instrumentation and Conditions:

• Gas Chromatograph: A gas chromatograph equipped with a headspace autosampler.

• Column: A polar capillary column, such as a DB-WAX (e.g., 50 m x 0.20 mm i.d., 0.2 µm film thickness), is often used for good separation of these polar analytes.[2]

• Oven Temperature Program: A temperature gradient is programmed to separate the different ethylene glycol ethers based on their boiling points and column interactions. A typical program might start at 40°C and ramp up to 240°C.[2]

• Carrier Gas: Helium is typically used as the carrier gas.

• Mass Spectrometer: A single quadrupole or triple quadrupole mass spectrometer.

• Ionization Source: Electron Ionization (EI).

• Acquisition Mode: Selected Ion Monitoring (SIM) or full scan mode.

The following diagram illustrates the general experimental workflow for the Headspace GC-MS analysis of ethylene glycol ethers.

Caption: A general workflow for Headspace GC-MS analysis of EGEs.

Performance Comparison: LC-MS/MS vs. GC-MS

The choice between LC-MS/MS and GC-MS for the analysis of ethylene glycol ethers depends on several factors, including the specific analytes, the sample matrix, and the required sensitivity. The following tables summarize the validation data from various studies to provide a comparative overview of the performance of each technique.

Table 1: LC-MS/MS Method Validation Data for Ethylene Glycols in Serum[3]

Analyte	Linearity Range (mg/L)	R²	LOD (mg/L)	LOQ (mg/L)
Ethylene Glycol	1 - 2000	>0.99	0.18	0.4
Diethylene Glycol	1 - 2000	>0.99	0.25	0.5
Triethylene Glycol	1 - 2000	>0.99	0.3	0.6

This method involved derivatization with benzoyl chloride.

Table 2: GC-MS Method Validation Data for Ethylene Glycol Ethers in Cosmetic Cream[4]

Analyte	Linearity Range (µg/mL)	R²	LOD (µg/mL)	LOQ (µg/mL)	Accuracy (% Recovery)	Precision (%RSD)
Ethylene Glycol Dimethyl Ether (EGDME)	25 - 200	>0.995	1.39	4.00	96.72 - 100.40	<15
Diethylene Glycol Monoethyl Ether (DEGEE)	25 - 200	>0.995	3.70	12.34	96.72 - 100.40	<15
Triethylene Glycol Dimethyl Ether (TEGDME)	25 - 200	>0.995	1.61	5.38	96.72 - 100.40	<15
Phenoxyethanol (EGPhE)	25 - 200	>0.995	4.79	15.95	96.72 - 100.40	<15

This method utilized headspace GC-MS.

Discussion and Recommendations

Both LC-MS/MS and GC-MS are powerful and reliable techniques for the quantification of ethylene glycol ethers.

LC-MS/MS is particularly advantageous for the analysis of EGEs in complex biological matrices due to its high sensitivity and selectivity, which can often reduce the need for extensive sample cleanup.[3] The use of derivatization can further enhance the performance of LC-MS/MS for these compounds. However, method development can be more complex, and the cost of instrumentation is generally higher.

GC-MS is a well-established and robust technique, especially for volatile and semi-volatile EGEs.[3] Headspace GC-MS is an excellent choice for minimizing matrix effects in complex samples like cosmetics. GC-MS methods are often more straightforward to develop and implement. However, for less volatile or thermally labile EGEs, derivatization may be necessary to improve their chromatographic properties.

Key Considerations for Method Selection:

• Analyte Properties: The volatility, polarity, and thermal stability of the specific ethylene glycol ethers of interest will influence the choice of technique.

• Sample Matrix: For complex biological fluids, the high selectivity of LC-MS/MS is a significant advantage. For less complex matrices or when analyzing for volatile EGEs, GC-MS or headspace GC-MS can be very effective.

• Sensitivity Requirements: Both techniques can achieve low limits of detection, but LC-MS/MS may offer superior sensitivity for certain applications, especially with appropriate derivatization.

• Throughput and Cost: GC-MS methods can often be automated for high-throughput analysis. The initial investment and running costs for LC-MS/MS systems are typically higher than for GC-MS.

Conclusion

The validation of analytical methods for ethylene glycol ethers is essential for obtaining reliable and accurate data. Both LC-MS/MS and GC-MS offer excellent capabilities for the quantification of these compounds. The choice between the two techniques should be based on a careful consideration of the specific analytical requirements, including the properties of the analytes, the nature of the sample matrix, the required sensitivity, and available resources. This guide provides a foundation for researchers, scientists, and drug development professionals to compare these methods and select the most appropriate approach for their work.

References

• 1. shimadzu.com [shimadzu.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

A Comparative Analysis of the Toxicity of Ethylene Glycol Ethers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the toxicity of several common ethylene glycol ethers, focusing on 2-methoxyethanol (2-ME), 2-ethoxyethanol (2-EE), and 2-butoxyethanol (2-BE). The information presented is supported by experimental data from animal studies to assist in understanding their relative toxicities and mechanisms of action.

Executive Summary

Ethylene glycol ethers are a class of solvents with widespread industrial applications. However, their use has raised toxicological concerns, particularly regarding reproductive, developmental, and hematological effects. The toxicity of these compounds is largely mediated by their metabolism to corresponding alkoxyacetic acids.[1][2] In general, the toxic potential of ethylene glycol ethers follows the order of 2-methoxyethanol > 2-ethoxyethanol > 2-butoxyethanol, with rats being a more sensitive species than mice.[3]

Quantitative Toxicity Data

The following tables summarize key quantitative toxicity data for 2-methoxyethanol, 2-ethoxyethanol, and 2-butoxyethanol from studies in rats and mice.

Table 1: Acute Oral Toxicity Data

Compound	Species	LD50 (mg/kg)
2-Methoxyethanol	Rat	2460
2-Ethoxyethanol	Rat	3000
2-Butoxyethanol	Rat	2500
Mouse	1400

LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested population.

Table 2: Subchronic Toxicity Data (13-Week Studies in Rats)

Compound	Exposure Route	NOAEL (ppm)	LOAEL (ppm)	Key Adverse Effects at LOAEL
2-Methoxyethanol	Drinking Water	Not Established	750	Testicular degeneration, decreased thymus weight
2-Ethoxyethanol	Drinking Water	1250 (males)	10,000	Decreased thymus weight (males), testicular degeneration
5000 (females)	>5000	-
2-Butoxyethanol	Drinking Water	1500	>1500	Liver degeneration

NOAEL (No-Observed-Adverse-Effect Level) is the highest exposure level at which there are no biologically significant increases in the frequency or severity of adverse effects. LOAEL (Lowest-Observed-Adverse-Effect Level) is the lowest exposure level at which there are biologically significant increases in the frequency or severity of adverse effects.[3]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

NTP 13-Week Subchronic Toxicity Studies in Drinking Water

The National Toxicology Program (NTP) conducted studies to assess the toxicity of 2-methoxyethanol, 2-ethoxyethanol, and 2-butoxyethanol administered in drinking water to F344/N rats and B6C3F1 mice.[3]

• Test Animals: Male and female F344/N rats and B6C3F1 mice.

• Administration: The ethylene glycol ethers were administered in the drinking water for 13 weeks.

• Dose Levels:

  • 2-Methoxyethanol (Rats): 0, 750, 1500, 3000, 6000 ppm

  • 2-Ethoxyethanol (Rats): 0, 1250, 2500, 5000, 10,000, 20,000 ppm

  • 2-Butoxyethanol (Rats): 0, 750, 1500, 3000, 6000 ppm

• Endpoints Evaluated:

  • Clinical Observations: Body weight, water consumption.

  • Hematology and Clinical Chemistry: Complete blood counts, serum chemistry panels.

  • Histopathology: Microscopic examination of major organs and tissues, with a focus on the testes, thymus, spleen, bone marrow, liver, and kidneys.[3]

  • Reproductive System Parameters: Sperm motility and vaginal cytology were evaluated in rats and mice.

Hematological Effects of 2-Butoxyethanol in Rats

Studies were designed to investigate the acute hemolytic anemia induced by 2-butoxyethanol in rats.[4]

• Test Animals: Male F344 rats.

• Administration: A single oral dose (gavage) of 2-butoxyethanol at 0, 125, 250, or 500 mg/kg.

• Sample Collection: Blood samples were collected from the retro-orbital venous plexus at 1, 2, 4, 8, and 24 hours after dosing.

• Endpoints Evaluated:

  • Hematology: Red blood cell count, hemoglobin concentration, hematocrit (HCT), and mean cell volume (MCV) were measured using both impedance-based and laser-based hematology analyzers.

  • Packed Cell Volume (PCV): Spun hematocrit was also performed.[4]

Mechanisms of Toxicity and Experimental Workflow

The toxicity of ethylene glycol ethers is primarily driven by their metabolism. The following diagrams illustrate the metabolic pathway and a typical experimental workflow for subchronic toxicity testing.

References

• 1. Glycol Ether Toxicology - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Cutaneous metabolism of glycol ethers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. NTP technical report on the toxicity studies of Ethylene Glycol Ethers: 2-Methoxyethanol, 2-Ethoxyethanol, 2-Butoxyethanol (CAS Nos. 109-86-4, 110-80-5, 111-76-2) Administered in Drinking Water to F344/N Rats and B6C3F1 Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparison of the hematologic effects of 2-butoxyethanol using two types of hematology analyzers - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Polymerization of 2-(2-(Allyloxy)ethoxy)ethanol and 2-(Vinyloxy)ethanol for Biomedical Applications

For researchers, scientists, and drug development professionals, the selection of monomers is a critical step in designing polymers with specific functionalities for advanced biomedical applications. This guide provides an objective comparison of the polymerization behavior of two functional monomers: 2-(2-(allyloxy)ethoxy)ethanol and 2-(vinyloxy)ethanol. The distinct reactivity of their allyl ether and vinyl ether functional groups leads to significant differences in polymerization kinetics, achievable polymer architectures, and ultimate material properties.

This document outlines the performance of each monomer in polymerization, supported by available data and general principles of polymer chemistry. Detailed experimental methodologies are provided to guide researchers in their practical application.

Performance Comparison: Allyl Ether vs. Vinyl Ether Reactivity

The core difference in the polymerization of 2-(2-(allyloxy)ethoxy)ethanol and 2-(vinyloxy)ethanol lies in the electronic properties of their respective polymerizable groups. The vinyl ether double bond in 2-(vinyloxy)ethanol is electron-rich due to the electron-donating oxygen atom, making it highly susceptible to cationic polymerization. In contrast, the allyl ether group in 2-(2-(allyloxy)ethoxy)ethanol is less polarized and typically undergoes radical polymerization, which is often complicated by degradative chain transfer.

Key Differences in Polymerization Behavior:

Feature	2-(2-(Allyloxy)ethoxy)ethanol (Allyl Ether)	2-(Vinyloxy)ethanol (Vinyl Ether)
Primary Polymerization Mechanism	Radical Polymerization	Cationic Polymerization
Reactivity	Lower, prone to degradative chain transfer	High in the presence of cationic initiators
Control over Polymerization	Challenging with conventional radical methods	Good to excellent control with living cationic techniques
Resulting Molecular Weight	Typically low to moderate	Can achieve high molecular weights with controlled distributions
Polymer Architecture	Often branched or cross-linked	Linear, well-defined architectures (e.g., block copolymers) are possible
Side Reactions	Degradative chain transfer to monomer is significant	Chain transfer to monomer can occur, but can be suppressed under optimized conditions

Experimental Data Summary

Direct comparative experimental data for the polymerization of these two specific monomers is limited in publicly available literature. However, we can infer performance from studies on similar allyl and vinyl ether monomers.

Table 1: Expected Polymerization Characteristics

Parameter	Poly(2-(2-(allyloxy)ethoxy)ethanol) (from Radical Polymerization)	Poly(2-(vinyloxy)ethanol) (from Cationic Polymerization)
Typical Initiator	AIBN, Benzoyl Peroxide	Lewis Acids (e.g., BF₃·OEt₂), Protonic Acids
Typical Solvent	Toluene, Dioxane	Toluene, Dichloromethane
Typical Temperature	60-80 °C	-78 to 25 °C
Expected Monomer Conversion	Variable, often incomplete	High to quantitative
Expected Molecular Weight (Mn)	Generally < 10,000 g/mol	1,000 - 100,000+ g/mol achievable
Expected Polydispersity Index (PDI)	> 1.5 (broad)	< 1.2 (narrow) with living methods

Experimental Protocols

Cationic Polymerization of 2-(Vinyloxy)ethanol

This protocol describes a typical living cationic polymerization of 2-(vinyloxy)ethanol to synthesize a well-defined polymer.

Materials:

• 2-(Vinyloxy)ethanol (monomer), freshly distilled.

• 2-Chloroethyl vinyl ether (initiator).

• Ethylaluminum sesquichloride (Et₃Al₂Cl₃) or other suitable Lewis acid (co-initiator).

• Toluene (solvent), anhydrous.

• Methanol (terminating agent).

• Nitrogen or Argon gas supply.

• Schlenk line or glovebox for inert atmosphere operations.

Procedure:

• All glassware is dried in an oven at 120 °C overnight and assembled hot under a stream of inert gas.

• Toluene is added to a Schlenk flask via cannula.

• The desired amount of 2-(vinyloxy)ethanol monomer is added to the solvent.

• The solution is cooled to the desired temperature (e.g., 0 °C or -78 °C) in a cooling bath.

• The initiator, 2-chloroethyl vinyl ether, is added to the stirred solution.

• The polymerization is initiated by the slow, dropwise addition of the co-initiator (e.g., a solution of Et₃Al₂Cl₃ in toluene).

• The reaction is allowed to proceed for the desired time, with samples taken periodically to monitor monomer conversion via GC or ¹H NMR.

• The polymerization is terminated by the addition of pre-chilled methanol.

• The polymer is precipitated in a non-solvent such as cold hexane, filtered, and dried under vacuum.

Characterization:

• Molecular Weight and PDI: Gel Permeation Chromatography (GPC).

• Structure: ¹H NMR and ¹³C NMR spectroscopy.

Radical Polymerization of 2-(2-(Allyloxy)ethoxy)ethanol

This protocol provides a general procedure for the free-radical polymerization of an allyl ether monomer. Note that achieving high molecular weight polymers can be challenging.

Materials:

• 2-(2-(Allyloxy)ethoxy)ethanol (monomer).

• Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (initiator).

• Toluene or Dioxane (solvent), anhydrous.

• Methanol (for precipitation).

• Nitrogen or Argon gas supply.

Procedure:

• The monomer, solvent, and initiator are added to a reaction flask equipped with a condenser and a magnetic stirrer.

• The mixture is deoxygenated by several freeze-pump-thaw cycles or by bubbling with inert gas for at least 30 minutes.

• The reaction flask is then placed in a preheated oil bath at the desired temperature (e.g., 70 °C for AIBN).

• The polymerization is allowed to proceed for a set time (e.g., 24 hours).

• The reaction is cooled to room temperature.

• The polymer is isolated by precipitation into a large excess of a non-solvent like methanol, followed by filtration or decantation.

• The collected polymer is dried under vacuum to a constant weight.

Characterization:

• Molecular Weight and PDI: Gel Permeation Chromatography (GPC).

• Structure: ¹H NMR and ¹³C NMR spectroscopy to confirm the polymer structure and assess the extent of chain transfer.

Visualizing Polymerization Pathways

The following diagrams illustrate the fundamental differences in the polymerization mechanisms.

Caption: Cationic polymerization of vinyl ethers proceeds via a carbocationic intermediate.

Caption: Radical polymerization of allyl ethers is often hindered by degradative chain transfer.

Logical Relationship of Polymer Properties to Monomer Structure

The choice between these two monomers has a direct impact on the properties of the resulting polymer, which is a critical consideration for biomedical applications.

Caption: Monomer selection dictates polymerization and resulting polymer properties.

Conclusion

Conversely, 2-(2-(allyloxy)ethoxy)ethanol, while offering a flexible hydrophilic structure, presents significant challenges in achieving high molecular weight polymers via conventional radical polymerization due to degradative chain transfer. The resulting low-molecular-weight, and potentially branched, polymers may be suitable for applications such as hydrogel formation or as crosslinkable oligomers where high molar mass is not a prerequisite.

Researchers should carefully consider the desired polymer architecture and properties when selecting between these two monomers for their specific biomedical application. Further research into controlled radical polymerization techniques for allyl ethers may expand the utility of 2-(2-(allyloxy)ethoxy)ethanol in the future.

Quantitative Analysis of 2-(2-(Allyloxy)ethoxy)ethanol: A Comparative Guide

For researchers, scientists, and drug development professionals requiring precise and accurate quantification of 2-(2-(Allyloxy)ethoxy)ethanol in various mixtures, selecting the appropriate analytical methodology is paramount. This guide provides a comparative overview of suitable analytical techniques, focusing on High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) based methods. While specific validated quantitative data for 2-(2-(Allyloxy)ethoxy)ethanol is not extensively available in published literature, this guide leverages data from structurally similar compounds to provide a robust comparison of expected performance.

Comparison of Analytical Methods

The primary methods for the quantitative analysis of 2-(2-(Allyloxy)ethoxy)ethanol and related glycol ethers are HPLC and GC. The choice between these techniques often depends on the sample matrix, required sensitivity, and available instrumentation.

Analytical Method	Principle	Typical Column	Common Detector(s)	Expected Performance (based on related compounds)
High-Performance Liquid Chromatography (HPLC)	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Reverse-Phase (e.g., Newcrom R1 C18)[1][2]	UV, Mass Spectrometry (MS)	Linearity: Expected to be excellent (R² > 0.99). LOD/LOQ: Dependent on detector; MS detection will offer higher sensitivity.
Gas Chromatography - Flame Ionization Detection (GC-FID)	Separation of volatile compounds in the gas phase followed by detection based on the ionization of analytes in a hydrogen flame.	Polar (e.g., DB-WAX, SPB-1000)	Flame Ionization Detector (FID)	Linearity: R² > 0.99. LOD: ~1 µg/mL. LOQ: ~3 µg/mL.
Gas Chromatography - Mass Spectrometry (GC-MS)	Separation by GC followed by detection based on the mass-to-charge ratio of ionized analytes.	Polar (e.g., DB-WAX)	Mass Spectrometer (MS)	Linearity: R² > 0.99. LOD: ~0.5 µg/mL. LOQ: ~1.5 µg/mL.

Experimental Protocols

Detailed methodologies are crucial for reproducing and validating analytical methods. Below are representative protocols for HPLC and GC-based analysis, derived from methods used for 2-(2-(Allyloxy)ethoxy)ethanol and analogous compounds.

High-Performance Liquid Chromatography (HPLC-UV/MS)

This method is adapted from a described protocol for the separation of 2-(2-(Allyloxy)ethoxy)ethanol.[1][2]

• Instrumentation: HPLC system with a pump, autosampler, column oven, and a UV or Mass Spectrometry (MS) detector.

• Column: Newcrom R1, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase: A gradient of Acetonitrile and Water. For UV detection, a small amount of phosphoric acid can be added to the aqueous phase. For MS detection, formic acid should be used instead of phosphoric acid.[1][2]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at a suitable wavelength (e.g., 210 nm) or MS with electrospray ionization (ESI).

• Injection Volume: 10 µL.

• Standard Preparation: Prepare a stock solution of 2-(2-(Allyloxy)ethoxy)ethanol in the mobile phase. Create a series of calibration standards by diluting the stock solution to cover the expected concentration range of the samples.

• Sample Preparation: Dilute the sample mixture with the mobile phase to a concentration within the calibration range. Filter through a 0.45 µm syringe filter before injection.

Gas Chromatography - Flame Ionization Detection (GC-FID)

This protocol is based on established methods for the analysis of glycol ethers.

• Instrumentation: Gas chromatograph equipped with a split/splitless injector and a Flame Ionization Detector (FID).

• Column: DB-WAX, 30 m x 0.25 mm I.D., 0.25 µm film thickness, or a similar polar capillary column.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injector Temperature: 250 °C.

• Detector Temperature: 280 °C.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 240 °C.

  • Hold at 240 °C for 5 minutes.

• Injection Mode: Split (e.g., 20:1) or splitless, depending on the required sensitivity.

• Injection Volume: 1 µL.

• Standard Preparation: Prepare a stock solution of 2-(2-(Allyloxy)ethoxy)ethanol in a suitable solvent like methanol or isopropanol. Prepare a series of calibration standards by serial dilution.

• Sample Preparation: Dissolve the sample in the same solvent used for the standards to a known volume, ensuring the final concentration is within the linear range of the method.

Gas Chromatography - Mass Spectrometry (GC-MS)

This method offers higher specificity and sensitivity compared to GC-FID.

• Instrumentation: Gas chromatograph coupled to a Mass Spectrometer.

• GC Conditions: Same as for the GC-FID method.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Full Scan for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis.

  • Mass Range (Full Scan): m/z 35-300.

  • SIM Ions: Select characteristic ions of 2-(2-(Allyloxy)ethoxy)ethanol from its mass spectrum for quantification and confirmation.

• Standard and Sample Preparation: Same as for the GC-FID method.

Quantitative Data Comparison

The following table summarizes the expected quantitative performance of the different analytical methods. The data for GC-FID and GC-MS are based on the analysis of structurally related glycol ethers and serve as a reliable estimate for the analysis of 2-(2-(Allyloxy)ethoxy)ethanol.

Parameter	HPLC-UV/MS	GC-FID (Estimated)	GC-MS (Estimated)
Linearity (R²)	> 0.999	> 0.999	> 0.999
Accuracy (% Recovery)	Typically 98-102%	95-105%	97-103%
Precision (%RSD)	< 2%	< 5%	< 3%
Limit of Detection (LOD)	Detector dependent (low ng/mL with MS)	~ 1 µg/mL	~ 0.5 µg/mL
Limit of Quantitation (LOQ)	Detector dependent (sub-µg/mL with MS)	~ 3 µg/mL	~ 1.5 µg/mL

Experimental Workflow and Logic

The selection and implementation of a quantitative analytical method follows a logical workflow, from sample reception to final data reporting.

Caption: Workflow for quantitative analysis.

Signaling Pathways and Logical Relationships

The choice of analytical technique often involves considering the trade-offs between different performance characteristics.

Caption: Logic for analytical method selection.

References

• 1. 2-(2-(Allyloxy)ethoxy)ethanol | SIELC Technologies [sielc.com]
• 2. Separation of 2-(2-(Allyloxy)ethoxy)ethanol on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Comparative Guide to Analytical Standards for Diethylene Glycol Monoallyl Ether and Its Alternatives

This guide provides a comprehensive comparison of analytical methodologies for Diethylene glycol monoallyl ether (DGMAE) and its common alternatives used as cross-linking agents in polymer and resin manufacturing. The information is intended for researchers, scientists, and drug development professionals to assist in the selection and implementation of appropriate analytical standards and methods for quality control and research purposes.

Introduction to Diethylene Glycol Monoallyl Ether and Its Alternatives

Diethylene glycol monoallyl ether (DGMAE) is a versatile monomer utilized as a cross-linking reagent in the synthesis of polymers and resins.[1][2] Its chemical structure, featuring both a hydroxyl and an allyl functional group, allows for its incorporation into polymer chains and subsequent cross-linking through the reactive double bond.

In applications such as unsaturated polyester resins and coatings, several alternative cross-linking agents are employed, each with distinct properties and analytical profiles. This guide focuses on the comparison of DGMAE with three common alternatives:

• Styrene: A widely used reactive diluent and cross-linking monomer in unsaturated polyester resins.

• Divinylbenzene (DVB): A highly effective cross-linking agent that increases the rigidity and thermal stability of polymers.

• Trimethylolpropane Diallyl Ether (TMPDE): A trifunctional monomer containing two allyl groups and one hydroxyl group, offering a high degree of cross-linking.[3][4][5][6]

• Pentaerythritol Triallyl Ether (PETE): A tetrafunctional cross-linking agent with three allyl groups, providing even higher cross-link density.

The selection of an appropriate cross-linking agent and the ability to accurately quantify it and its impurities are critical for ensuring the desired physical and chemical properties of the final polymer product.

Analytical Methodologies: A Comparative Overview

Gas Chromatography (GC) is the predominant analytical technique for the characterization and quantification of DGMAE and its allyl ether alternatives due to their volatility. High-Performance Liquid Chromatography (HPLC) is a viable alternative, particularly for less volatile compounds or for analyses where derivatization is not desired.

Gas Chromatography (GC)

GC, particularly with a Flame Ionization Detector (GC-FID), is a robust and widely used method for the analysis of glycol ethers and related compounds. The separation is typically achieved on a polar capillary column, such as one with a polyethylene glycol (wax) stationary phase.

Typical GC-FID Parameters for Glycol Ether Analysis:

Parameter	Typical Value
Column	DB-WAX, Rxi-1301Sil MS, or equivalent polar capillary column
Injector Temperature	250 °C
Detector Temperature	275-300 °C
Carrier Gas	Helium or Hydrogen
Oven Program	Temperature gradient optimized for the specific analytes

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for the separation and quantification of a wide range of compounds. For the analysis of DGMAE and its alternatives, reversed-phase HPLC with UV detection is a common approach. For compounds lacking a strong UV chromophore, such as the allyl ethers, derivatization or the use of a universal detector like a Refractive Index Detector (RID) or Evaporative Light Scattering Detector (ELSD) may be necessary.

Performance Comparison of Analytical Methods

The following table summarizes typical performance characteristics of GC-FID and HPLC methods for the analysis of DGMAE and its alternatives. The data presented is a composite of information available for these and structurally similar compounds.

Analyte	Method	Linearity (Concentration Range)	Limit of Detection (LOD)	Limit of Quantification (LOQ)
DGMAE (analogues)	GC-FID	1 - 1000 µg/mL	~0.5 µg/mL	~1.5 µg/mL
Styrene	GC-FID / HPLC-UV	0.1 - 500 µg/mL	~0.05 µg/mL	~0.15 µg/mL
Divinylbenzene (DVB)	HPLC-UV	0.5 - 200 µg/mL	~0.1 µg/mL	~0.3 µg/mL
TMPDE	GC-FID	5 - 1500 µg/mL	~1 µg/mL	~3 µg/mL
Pentaerythritol Triallyl Ether (PETE)	GC-FID	10 - 2000 µg/mL	~2 µg/mL	~6 µg/mL

Note: The performance data are indicative and may vary depending on the specific instrumentation, method parameters, and sample matrix.

Experimental Protocols

Detailed experimental protocols for the analysis of these compounds are often specific to the application and the laboratory. However, the following sections provide generalized methodologies that can be adapted for the development of specific analytical standards.

Sample Preparation

For all methods, accurate sample preparation is crucial. This typically involves:

• Standard Preparation: Preparation of a stock solution of the analytical standard in a high-purity solvent (e.g., methanol, acetonitrile). A series of dilutions are then made to create calibration standards.

• Sample Preparation: The sample is accurately weighed and dissolved in a suitable solvent. For complex matrices, a sample cleanup step such as solid-phase extraction (SPE) may be necessary to remove interfering components.

• Internal Standard: An internal standard is often added to both the calibration standards and the samples to improve the accuracy and precision of the quantification.

GC-FID Protocol for Allyl Ethers (Adapted)

This protocol is a general guideline for the analysis of DGMAE, TMPDE, and PETE.

• Instrumentation: A gas chromatograph equipped with a flame ionization detector and a split/splitless injector.

• Column: A polar capillary column (e.g., DB-WAX, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector: 250 °C, split mode (e.g., 50:1 split ratio).

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 240 °C.

  • Final hold: 240 °C for 5 minutes.

• Detector: FID at 280 °C.

• Injection Volume: 1 µL.

• Quantification: Based on a calibration curve generated from the analysis of standard solutions.

HPLC-UV Protocol for Divinylbenzene

This protocol is a general guideline for the analysis of DVB.

• Instrumentation: A high-performance liquid chromatograph with a UV detector.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm ID, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water.

  • Initial: 60% Acetonitrile, 40% Water.

  • Gradient: Linearly increase to 95% Acetonitrile over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Quantification: Based on a calibration curve generated from the analysis of standard solutions.

Visualization of Analytical Workflow

The following diagrams illustrate the general workflows for developing and implementing analytical standards for chemical compounds like Diethylene glycol monoallyl ether.

Caption: General workflow for developing analytical standards.

References

• 1. chimarhellas.com [chimarhellas.com]
• 2. US4336169A - Unsaturated polyester resins - Google Patents [patents.google.com]
• 3. perstorp.com [perstorp.com]
• 4. 三羟甲基丙烷二烯丙基醚 90% | Sigma-Aldrich [sigmaaldrich.com]
• 5. トリメチロールプロパンアリルエーテル 90% | Sigma-Aldrich [sigmaaldrich.com]
• 6. Trimethylolpropane, diallyl ether, tech | [gelest.com]

Comparative Analysis of Cross-Reactivity for 2-(2-(Allyloxy)ethoxy)ethanol Derivatives: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for understanding and evaluating the potential cross-reactivity of 2-(2-(allyloxy)ethoxy)ethanol and its derivatives. Due to a lack of publicly available experimental data on the specific cross-reactivity of these compounds, this document outlines the foundational principles of skin sensitization, details the experimental protocols used to assess it, and presents a hypothetical cross-reactivity profile based on chemical structure and data from analogous compounds.

The Underlying Mechanism: The Hapten Hypothesis and Skin Sensitization

Chemical allergens, particularly those with low molecular weight like glycol ethers, are typically not immunogenic on their own. They must first penetrate the skin and bind to carrier proteins to become effective immunogens. This process is known as the hapten hypothesis .

Small, reactive chemicals are termed haptens. Once they pass through the stratum corneum, they can form covalent bonds with skin proteins. This hapten-protein complex is then recognized as foreign by antigen-presenting cells (APCs), such as Langerhans cells in the epidermis. These APCs process the complex and migrate to the draining lymph nodes to present the antigen to naive T-lymphocytes, initiating a sensitization phase. Upon subsequent exposure to the same or a structurally similar hapten, a more rapid and robust inflammatory response is triggered, leading to allergic contact dermatitis (ACD).[1][2][3]

The key molecular initiating event in this pathway is the covalent binding of the electrophilic hapten to nucleophilic residues on skin proteins.[1] For a compound like 2-(2-(allyloxy)ethoxy)ethanol, the reactivity of the allyl group could be a key factor in its potential to act as a hapten.[4][5][6]

Below is a diagram illustrating the signaling pathway of skin sensitization.

Caption: Signaling pathway of skin sensitization initiated by a hapten.

Experimental Protocols for Assessing Cross-Reactivity

Evaluating the skin sensitization potential and cross-reactivity of new chemical entities requires robust experimental testing. A combination of in vivo and in vitro methods is often employed.

Murine Local Lymph Node Assay (LLNA)

The LLNA is the gold-standard in vivo method for assessing the skin sensitization potential of a chemical.[7][8][9] It measures the proliferation of lymphocytes in the lymph nodes draining the site of chemical application. A substance is identified as a sensitizer if it induces a dose-dependent increase in lymphocyte proliferation that is threefold or greater than that observed in vehicle-treated controls (a Stimulation Index [SI] ≥ 3).[9]

Experimental Protocol:

• Animal Model: Typically, CBA/J mice are used. A minimum of four animals are assigned to each dose group.[10]

• Dose Groups: At least three concentrations of the test substance are used, along with a negative control (vehicle) and a positive control group.[10]

• Application: The test substance is applied to the dorsal surface of both ears for three consecutive days.[7]

• Proliferation Measurement: On day 6, mice are injected intravenously with a radiolabeled nucleoside (e.g., ³H-methyl thymidine) or a non-radioactive alternative like BrdU.[7][10]

• Sample Collection and Analysis: Five hours after injection, the draining auricular lymph nodes are excised, and a single-cell suspension is prepared. The incorporation of the label is measured, and the Stimulation Index (SI) is calculated for each group.[9]

In Vitro and In Chemico Methods

Due to ethical considerations and regulatory changes, there is a strong emphasis on non-animal testing methods. These assays often target key events in the skin sensitization pathway.

• Direct Peptide Reactivity Assay (DPRA): This in chemico assay assesses the initial molecular event of haptenation by measuring the reactivity of a test chemical with synthetic peptides containing cysteine and lysine.[11][12][13] Depletion of the peptides after incubation with the test chemical indicates reactivity and potential for skin sensitization.[11][14]

Experimental Protocol:

• Reagents: Synthetic heptapeptides containing either cysteine or lysine are used.[11]

• Incubation: The test chemical is incubated with each peptide solution for 24 hours at 25°C.[13][14] The molar ratio of test chemical to peptide is typically 10:1 for cysteine and 50:1 for lysine.[12]

• Analysis: The concentration of the remaining peptide is quantified using High-Performance Liquid Chromatography (HPLC).[11][14]

• Data Interpretation: The percentage of peptide depletion is calculated. A mean cysteine and lysine depletion of more than 6.38% is generally considered a positive result.[13]

• KeratinoSens™ Assay: This cell-based assay addresses the second key event: keratinocyte activation. It uses a human keratinocyte cell line containing a luciferase gene under the control of the antioxidant response element (ARE), which is activated by sensitizers.[15][16][17]

Experimental Protocol:

• Cell Culture: KeratinoSens™ cells are seeded in 96-well plates and incubated for 24 hours.[18]

• Chemical Exposure: Cells are exposed to 12 different concentrations of the test chemical for 48 hours.[15][18]

• Measurement: Luciferase activity and cell viability are measured.[17]

• Data Interpretation: A chemical is classified as a sensitizer if it induces a statistically significant luciferase expression of 1.5-fold or greater with an EC1.5 value (effective concentration for 1.5-fold induction) below 1000 µM.[19]

The following diagram illustrates a typical workflow for assessing skin sensitization potential using a combination of these methods.

Caption: Integrated testing strategy for skin sensitization assessment.

Cross-Reactivity of Glycol Ethers: An Analog-Based Approach

Generally, glycol ethers are not considered to be skin sensitizers, though some can cause skin irritation with prolonged exposure.[20] However, the potential for cross-reactivity exists between structurally similar compounds. A recent retrospective study on propylene glycol (PG) and butylene glycol (BG) provides a valuable real-world example of such cross-reactivity.

Compound	Patients Allergic to PG (n=53)	Patients Allergic to BG (n=13)
Reaction to Propylene Glycol (PG)	100%	46.2%
Reaction to Butylene Glycol (BG)	11.3%	100%
Data from Ekstein et al., 2024.[21]

This data indicates that for individuals allergic to butylene glycol, propylene glycol should be considered a likely cross-reactor.[21] The relationship appears somewhat unidirectional, as a smaller percentage of propylene glycol-allergic patients reacted to butylene glycol.[21]

Hypothetical Cross-Reactivity Profile of 2-(2-(Allyloxy)ethoxy)ethanol Derivatives

In the absence of specific data, a hypothetical cross-reactivity profile for 2-(2-(allyloxy)ethoxy)ethanol and its derivatives can be constructed based on "structural alerts"—molecular features known to be associated with skin sensitization.[22][23][24] The primary structural alert in the parent compound is the allyl group, which can be reactive.[6] Modifications to this group or other parts of the molecule would be expected to alter its sensitization potential.

Compound	Structure	Key Structural Features	Predicted Sensitization Potential	Hypothetical Cross-Reactivity with Parent Compound
Parent Compound: 2-(2-(Allyloxy)ethoxy)ethanol	C=CCOCCOCCO	Allyl ether, primary alcohol	Weak	N/A
Derivative A: 2-(2-(Propoxy)ethoxy)ethanol	CCCOCCOCCO	Saturated alkyl ether	Very Low / None	Low
Derivative B: Glycidyl allyl ether	C=CCOCC1OC1	Allyl ether, epoxide ring	Moderate to Strong	Moderate to High
Derivative C: 2-(2-(Allyloxy)ethoxy)ethyl acetate	C=CCOCCOCCOC(=O)C	Allyl ether, ester	Weak	High
Derivative D: 2-(2-(2-Propen-1-ylthio)ethoxy)ethanol	C=CSCCOCCO	Allyl thioether	Moderate	Moderate

Rationale for Hypothetical Predictions:

• Derivative A (Saturated Analog): The removal of the reactive double bond in the allyl group is predicted to significantly reduce or eliminate its potential as a hapten. Therefore, its sensitization potential and cross-reactivity would be very low.

• Derivative B (Epoxide Analog): The addition of a highly reactive epoxide ring, a well-known structural alert, would likely increase the sensitization potential significantly. Cross-reactivity could occur if the immune response targets epitopes involving the common allyl ether portion.

• Derivative C (Ester Analog): Esterification of the terminal alcohol is a minor modification that is unlikely to significantly alter the reactivity of the allyl group. High cross-reactivity with the parent compound would be expected.

• Derivative D (Thioether Analog): Replacing the ether oxygen with sulfur could alter the electronic properties and reactivity of the allyl group, potentially leading to a moderate sensitization potential and cross-reactivity.

Conclusion

Predicting the cross-reactivity of novel chemical derivatives remains a significant challenge for researchers and drug development professionals. While computational tools and knowledge of structural alerts can provide initial guidance, they are not substitutes for empirical data.[25] A comprehensive assessment of the sensitization and cross-reactivity potential of 2-(2-(allyloxy)ethoxy)ethanol derivatives would necessitate a battery of in chemico, in vitro, and potentially in vivo tests as outlined in this guide. The presented framework and hypothetical data serve as a guide for designing and interpreting such crucial safety studies.

References

• 1. Hapten-protein binding: from theory to practical application in the in vitro prediction of skin sensitization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Hapten-Induced Contact Hypersensitivity, Autoimmune Reactions, and Tumor Regression: Plausibility of Mediating Antitumor Immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hapten - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. fiveable.me [fiveable.me]
• 6. From Natural Sources to Synthetic Derivatives: The Allyl Motif as a Powerful Tool for Fragment-Based Design in Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. LLNA in European Biomedical Institute! [ebi.bio]
• 9. Local lymph node assay - Wikipedia [en.wikipedia.org]
• 10. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 11. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 12. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 13. sensitization-test.com [sensitization-test.com]
• 14. shimadzu.com [shimadzu.com]
• 15. KeratinoSens™ Assay - Creative BioMart [creativebiomart.net]
• 16. A brief introduction to the KeratinoSens™ assay - Gentronix [gentronix.co.uk]
• 17. bio-protocol.org [bio-protocol.org]
• 18. x-cellr8.com [x-cellr8.com]
• 19. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 20. ecetoc.org [ecetoc.org]
• 21. Cross-Reactivity Between Propylene Glycol and Butylene Glycol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. pubs.acs.org [pubs.acs.org]
• 23. Structure-activity relationships for skin sensitization potential: development of structural alerts for use in knowledge-based toxicity prediction systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. pubs.acs.org [pubs.acs.org]
• 25. The Good, The Bad, and The Perplexing: Structural Alerts and Read-Across for Predicting Skin Sensitization Using Human Data - PubMed [pubmed.ncbi.nlm.nih.gov]

Performance comparison of different ethylene glycol ether monomers

An Objective Comparison of Ethylene Glycol Ether Monomers for Scientific Applications

This guide provides a detailed performance comparison of various ethylene glycol ether monomers, tailored for researchers, scientists, and professionals in drug development. Glycol ethers are a versatile class of organic solvents, broadly categorized into the E-series (derived from ethylene oxide) and the P-series (derived from propylene oxide), each offering distinct properties relevant to scientific applications.[1][2]

Historically, E-series glycol ethers were common in pharmaceuticals, cosmetics, and water-based paints.[1][2] However, concerns over their toxic effects have led to a significant shift towards the P-series, which are now frequently used in degreasers, cleaners, and adhesives.[1][2] This comparison focuses on key performance indicators, including physicochemical properties and toxicological profiles, supported by experimental data and detailed protocols to aid in solvent selection.

Performance Comparison: Physicochemical Properties

The selection of an appropriate solvent is critical and is often dictated by its physical and chemical properties. Glycol ethers are valued for their excellent solvency, chemical stability, and miscibility with both water and many organic solvents.[1][3] They serve as effective coalescing agents, coupling agents, and improve flow and leveling in coatings.[4][5]

Below is a summary of key properties for a selection of common E-series and P-series ethylene glycol ether monomers.

Monomer	Series	Chemical Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Flash Point (°C)	Specific Gravity
Ethylene Glycol Monomethyl Ether (EGME)	E-Series	C₃H₈O₂	76.1[6]	124.5	39	0.966
Ethylene Glycol Monoethyl Ether (EGEE)	E-Series	C₄H₁₀O₂	90.12	135	40	0.931
Ethylene Glycol Monobutyl Ether (EGBE)	E-Series	C₆H₁₄O₂	118.17	171	67	0.903
Ethylene Glycol Propyl Ether	E-Series	C₅H₁₂O₂	104.15[7]	149.4[7]	49[7]	0.908[7]
Ethylene Glycol Diethyl Ether	E-Series	C₆H₁₄O₂	118.17[8]	121.4	35[8]	0.842
Propylene Glycol Monomethyl Ether (PGME)	P-Series	C₄H₁₀O₂	90.12	120	32	0.922
Diethylene Glycol Monoethyl Ether (DEGEE)	E-Series	C₆H₁₄O₃	134.17	202	96	1.027
Diethylene Glycol Monobutyl Ether (DEGBE)	E-Series	C₈H₁₈O₃	162.23	231	107	0.954

Toxicity and Metabolic Pathways

The most significant differentiator between the E-series and P-series glycol ethers is their toxicological profile, which stems directly from their different metabolic pathways.[1] E-series ethers, particularly those with shorter alkyl chains like EGME, can metabolize into toxic alkoxyacetic acids.[1][9] These metabolites are linked to adverse health effects, including reproductive and developmental toxicity, anemia, and bone marrow damage.[9][10][11][12] Studies in laboratory animals have shown that exposure to certain E-series ethers can cause birth defects and damage to sperm and testicles.[11][13]

In contrast, P-series glycol ethers are considered safer because they are primarily metabolized to propylene glycol, a significantly less toxic compound.[1] This crucial difference is why P-series ethers are often recommended as alternatives to their E-series counterparts in many applications.[1][5]

Caption: Metabolic pathways of E-Series vs. P-Series glycol ethers.

Experimental Protocols

To ensure the reliability and interchangeability of glycol ether monomers from various suppliers, a series of qualification experiments are necessary. The following protocols outline standard methodologies for purity assessment and performance evaluation in a formulation.

Protocol 1: Quantification of Purity and Impurities by GC-MS

Objective: To quantify the purity of a given ethylene glycol ether monomer and to detect and quantify the presence of potential toxic impurities, such as ethylene glycol (EG) or diethylene glycol (DEG).[14]

Methodology: Gas Chromatography-Mass Spectrometry (GC-MS) [14][15]

• Standard Preparation:

  • Prepare a stock solution (e.g., 1 mg/mL) of a certified reference standard for the specific glycol ether monomer in a suitable solvent like methanol.[14]

  • Similarly, prepare stock solutions for potential impurities (e.g., EG, DEG).[14]

  • Perform serial dilutions to create a series of calibration standards with concentrations ranging from approximately 1 µg/mL to 100 µg/mL.[15]

• Sample Preparation:

  • Accurately weigh the glycol ether sample to be analyzed.

  • Dilute the sample in the same solvent used for the standards to a final concentration appropriate for GC-MS analysis.[14]

• GC-MS Analysis:

  • Instrumentation: Utilize a gas chromatograph coupled with a mass spectrometer (MS).[14][15]

  • Column: A suitable capillary column, such as an Rxi®-1301Sil MS (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent, is recommended.[15]

  • Carrier Gas: Use Helium at a constant flow rate (e.g., 1.2 mL/min).[14][15]

  • Injection: Perform a splitless injection of 1 µL at an injector temperature of 250°C.[15]

  • Temperature Program: An appropriate temperature gradient is crucial for separation. A typical program might be:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp to 240°C at 15°C/min.

    • Hold at 240°C for 5 minutes.[15]

  • MS Parameters:

    • Set transfer line and ion source temperatures (e.g., 250°C and 230°C, respectively).[15]

    • Use Electron Ionization (EI) at 70 eV.[15]

    • Scan a mass range of m/z 40-300.[15]

• Data Analysis:

  • Identify the peaks for the glycol ether and any impurities by comparing their retention times and mass spectra to the certified reference standards.[14]

  • Construct calibration curves from the standard analyses.

  • Quantify the purity of the monomer and the concentration of any impurities in the sample by comparing their respective peak areas to the calibration curves.[14]

Caption: Experimental workflow for GC-MS purity analysis.

Protocol 2: Performance Evaluation in a Topical Formulation

Objective: To assess the impact of different glycol ether monomers on the physical properties and performance of a model topical formulation, such as a gel or cream.[14]

Methodology: Formulation and In Vitro Skin Permeation Test [14]

• Formulation Preparation:

  • Prepare several batches of a simple topical gel formulation. Each batch should be identical except for the specific glycol ether monomer being tested.

  • The formulation should contain a model Active Pharmaceutical Ingredient (API).

  • Key steps include dispersing a gelling agent in water, adding the glycol ether and API, and adjusting the pH to achieve the desired consistency.

  • Evaluate the physical properties of each formulation, including appearance, pH, viscosity, and homogeneity.

• In Vitro Skin Permeation Test:

  • Apparatus: Use Franz diffusion cells.

  • Membrane: Use excised human or animal skin as the membrane separating the donor and receptor compartments.

  • Procedure:

    • Mount the skin membrane onto the Franz diffusion cells.

    • Apply a finite dose of the test formulation to the surface of the skin (donor compartment).

    • Fill the receptor compartment with a suitable receptor solution (e.g., phosphate-buffered saline) and maintain it at 37°C.

  • Sampling: At predetermined time intervals, withdraw samples from the receptor compartment and replace the volume with fresh receptor solution.[14]

• Analysis:

  • Analyze the concentration of the model API in the collected samples using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).[14]

• Data Analysis:

  • Calculate the cumulative amount of API that has permeated per unit area over time for each formulation.

  • Determine key permeation parameters such as the steady-state flux (Jss) and lag time.

  • Statistically compare the permeation profiles of the formulations prepared with the different ethylene glycol ether monomers to assess their performance as penetration enhancers or solvents.[14]

References

• 1. benchchem.com [benchchem.com]
• 2. Glycol ethers - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. greenchemindustries.com [greenchemindustries.com]
• 5. alliancechemical.com [alliancechemical.com]
• 6. epa.gov [epa.gov]
• 7. ETHYLENE GLYCOL PROPYL ETHER | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. Ethylene glycol diethyl ether | C6H14O2 | CID 12375 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. ecetoc.org [ecetoc.org]
• 10. researchgate.net [researchgate.net]
• 11. cdph.ca.gov [cdph.ca.gov]
• 12. Glycol Ether Toxicology - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]

A Comparative Structural Analysis: 2-(2-(Allyloxy)ethoxy)ethanol vs. 2-(2-Ethoxyethoxy)ethanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed structural and physicochemical comparison of 2-(2-(allyloxy)ethoxy)ethanol and 2-(2-ethoxyethoxy)ethanol. The information herein is intended to assist researchers, scientists, and professionals in drug development in understanding the key differences between these two structurally similar molecules, aiding in the selection of appropriate compounds for various applications.

Physicochemical Properties

A summary of the key physicochemical properties of 2-(2-(allyloxy)ethoxy)ethanol and 2-(2-ethoxyethoxy)ethanol is presented below. These properties are crucial for understanding the behavior of these compounds in various experimental and formulation settings.

Property	2-(2-(Allyloxy)ethoxy)ethanol	2-(2-Ethoxyethoxy)ethanol
Molecular Formula	C7H14O3[1][2][3]	C6H14O3[4][5][6]
Molar Mass	146.18 g/mol [1][2]	134.17 g/mol [4][5]
IUPAC Name	2-(2-(prop-2-en-1-yloxy)ethoxy)ethan-1-ol	2-(2-ethoxyethoxy)ethan-1-ol[6]
CAS Number	15075-50-0[1][3][7]	111-90-0[4][5][6]
Boiling Point	Not readily available	196-202 °C[6]
Melting Point	Not readily available	-76 °C[6]
Density	Not readily available	0.989 g/mL
Solubility	Miscible with water	Miscible with water, ethanol, acetone, chloroform, and ether
Synonyms	Diethylene glycol monoallyl ether	Diethylene glycol monoethyl ether, Carbitol™, Transcutol®[6]

Structural Comparison

The primary structural difference between 2-(2-(allyloxy)ethoxy)ethanol and 2-(2-ethoxyethoxy)ethanol lies in the terminal alkoxy group. 2-(2-(Allyloxy)ethoxy)ethanol possesses a reactive allyl group, characterized by a carbon-carbon double bond, whereas 2-(2-ethoxyethoxy)ethanol has a saturated ethyl group. This seemingly minor difference has significant implications for their chemical reactivity and potential applications. The allyl group can participate in a variety of chemical reactions, including polymerization, oxidation, and addition reactions, which are not possible with the ethyl group.

Spectroscopic Analysis

Spectroscopic data provides a fingerprint of a molecule's structure. Below is a comparative summary of the expected spectroscopic features for the two compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule.

2-(2-(Allyloxy)ethoxy)ethanol (Expected Proton NMR, ¹H NMR):

• Allyl Group: Signals corresponding to the vinyl protons (CH2=CH-) would be expected in the downfield region (typically 5-6 ppm), showing characteristic splitting patterns (doublet of doublets). The methylene protons adjacent to the double bond (-O-CH2-CH=) would also have a distinct chemical shift.

• Ethoxy and Ethanol Backbone: A series of overlapping multiplets corresponding to the methylene protons of the ethoxy and ethanol portions of the molecule would be present in the upfield region (typically 3-4 ppm).

• Hydroxyl Proton: A broad singlet corresponding to the hydroxyl (-OH) proton, the chemical shift of which is dependent on concentration and solvent.

2-(2-Ethoxyethoxy)ethanol (Proton NMR, ¹H NMR):

• Ethyl Group: A triplet corresponding to the methyl protons (-CH3) and a quartet for the methylene protons (-O-CH2-CH3) are characteristic of the ethyl group.

• Ethoxy and Ethanol Backbone: Similar to the allyl-substituted compound, a series of multiplets for the ethoxy and ethanol methylene protons would be observed in the 3-4 ppm range.

• Hydroxyl Proton: A broad singlet for the hydroxyl proton.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Key IR Absorptions:

Functional Group	2-(2-(Allyloxy)ethoxy)ethanol (Expected Wavenumber, cm⁻¹)	2-(2-Ethoxyethoxy)ethanol (Wavenumber, cm⁻¹)
O-H Stretch (Alcohol)	Broad, ~3400	Broad, ~3400
C-H Stretch (Alkane)	~2850-3000	~2850-3000
C=C Stretch (Allyl)	~1645	Absent
C-O Stretch (Ether & Alcohol)	~1100	~1100

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass and fragmentation pattern of a molecule.

• Molecular Ion Peak (M+): The mass spectrum of each compound will show a molecular ion peak corresponding to its molecular weight (146.18 for the allyl variant and 134.17 for the ethyl variant).

• Fragmentation Pattern: The fragmentation patterns will differ significantly due to the presence of the allyl group in one molecule. 2-(2-(Allyloxy)ethoxy)ethanol is expected to show fragmentation patterns resulting from the cleavage of the allyl group, which will be absent in the spectrum of 2-(2-ethoxyethoxy)ethanol.

Experimental Protocols

The following are generalized experimental protocols for the structural analysis of the title compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the analyte in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, D₂O, or DMSO-d₆) in a 5 mm NMR tube.

• Instrument: A standard NMR spectrometer (e.g., 300, 400, or 500 MHz).

• ¹H NMR Acquisition:

  • Acquire a one-dimensional proton NMR spectrum.

  • Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds, spectral width of 10-15 ppm.

  • Process the data by applying a Fourier transform, phasing, and baseline correction.

  • Integrate the signals and determine the chemical shifts (referenced to the solvent peak or an internal standard like TMS).

• ¹³C NMR Acquisition:

  • Acquire a one-dimensional carbon NMR spectrum.

  • Typical parameters: 1024 or more scans, relaxation delay of 2-5 seconds, spectral width of 200-250 ppm.

  • Proton decoupling is typically used to simplify the spectrum.

Infrared (IR) Spectroscopy

• Sample Preparation:

  • Neat Liquid: Place a drop of the liquid sample between two salt plates (e.g., NaCl or KBr).

  • Attenuated Total Reflectance (ATR): Place a drop of the liquid sample directly on the ATR crystal.

• Instrument: A Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Record a background spectrum of the empty sample holder.

  • Record the sample spectrum over the range of 4000-400 cm⁻¹.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

  • The final spectrum is presented as percent transmittance or absorbance versus wavenumber.

Mass Spectrometry (MS)

• Sample Introduction: Introduce a dilute solution of the sample into the mass spectrometer via a suitable ionization source (e.g., electrospray ionization - ESI, or electron ionization - EI). For volatile compounds, gas chromatography-mass spectrometry (GC-MS) can be used.

• Instrument: A mass spectrometer (e.g., quadrupole, time-of-flight, or ion trap).

• Data Acquisition:

  • EI-MS: The sample is bombarded with a high-energy electron beam, causing ionization and fragmentation.

  • ESI-MS: The sample solution is sprayed into the mass spectrometer, and ions are formed in the gas phase.

  • The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

  • A mass spectrum is generated, showing the relative abundance of each ion.

Visualizations

Logical Comparison of Structures

Caption: Key structural difference between the two molecules.

Experimental Workflow for Structural Analysis

Caption: A typical workflow for chemical structure analysis.

References

• 1. 2-[2-(2-CHLOROETHOXY)ETHOXY]ETHANOL(5197-62-6) 1H NMR [m.chemicalbook.com]
• 2. 2-(2-(Allyloxy)ethoxy)ethanol | C7H14O3 | CID 84777 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. PubChemLite - 2-(2-(allyloxy)ethoxy)ethanol (C7H14O3) [pubchemlite.lcsb.uni.lu]
• 4. Ethanol, 2-(2-ethoxyethoxy)- [webbook.nist.gov]
• 5. Ethanol, 2-(2-ethoxyethoxy)- [webbook.nist.gov]
• 6. 2-(2-Ethoxyethoxy)ethanol - Wikipedia [en.wikipedia.org]
• 7. 2-(2-(Allyloxy)ethoxy)ethanol | SIELC Technologies [sielc.com]

Navigating the Analytical Maze: A Comparative Guide to Method Validation for Genotoxic Impurities

For researchers, scientists, and drug development professionals, ensuring the safety of pharmaceutical products is paramount. A critical aspect of this is the stringent control of genotoxic impurities (GTIs), which even at trace levels, can pose a significant risk to patient health. The selection and validation of appropriate analytical methods for their detection and quantification is a complex but essential task. This guide provides an objective comparison of common analytical techniques, supported by experimental data, to aid in this critical decision-making process.

The detection of genotoxic impurities is a significant challenge due to the low concentration levels at which they need to be controlled, often in the parts per million (ppm) range relative to the active pharmaceutical ingredient (API). The choice of analytical methodology is driven by the physicochemical properties of the impurity, the required sensitivity, and the nature of the drug matrix. The most commonly employed techniques are High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection, Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

Performance Comparison of Analytical Techniques

The selection of an analytical technique is a critical step in the control of genotoxic impurities. The following table summarizes the performance of common methods based on key validation parameters. It is important to note that these values are representative and can vary depending on the specific analyte, matrix, and instrumentation.

Analytical Technique	Analyte Type	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Accuracy (% Recovery)	Precision (%RSD)	Linearity (r²)
HPLC-UV	Non-volatile, UV-active	~1 ppm	~3 ppm	95-105%	< 5%	> 0.99
GC-MS	Volatile, thermally stable	0.1 - 1 ppm[1]	0.3 - 3 ppm	90-110%	< 15%	> 0.99
LC-MS/MS	Wide range of polar and non-polar compounds	< 0.1 ppm	< 0.3 ppm	90-110%	< 10%	> 0.99
UPLC-MS/MS	Sulfonate Esters	0.15 - 0.39 ng/mL[2]	0.15 - 0.39 ng/mL[2]	94.9 - 115.5%[2]	< 5.0%[2]	> 0.9900[2]
HPLC-UV (p-toluenesulfonates)	p-toluenesulfonates	~3 ng/mL	~10 ng/mL[3]	98.6 - 102.4%	< 2.5%	> 0.9998[3]
LC-MS/MS (Nitrosamines)	Nitrosamines	< 1 µg/L	< 1 µg/L	108.66 ± 9.32%[4]	< 6%[4]	> 0.99
GC-MS/MS (Nitrosamines)	Nitrosamines	15 ppb[5]	15 ppb[5]	70 - 130%[5]	-	> 0.995[5]
HPLC (Selpercatinib Impurities)	Selpercatinib Impurities	0.004 µg/mL[6]	0.015 µg/mL[6]	99.33 - 100.10%[6]	< 1.81%[6]	> 0.9990[6]
LC-MS/MS (Pantoprazole Impurities)	Pantoprazole Impurities	0.6 - 10.0 ng/mL[7]	-	94.32 - 107.43%[7]	< 6.5%[7]	> 0.998[7]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of analytical methods for genotoxic impurities. Below are representative protocols for the most common techniques.

Experimental Protocol: GC-MS for Volatile Genotoxic Impurities (e.g., Nitrosamines)

This protocol outlines a general procedure for the analysis of volatile genotoxic impurities like nitrosamines in a drug substance.

1. Sample Preparation (Liquid-Liquid Extraction)

• Weigh 200 mg of the drug substance into a suitable centrifuge tube.

• Add 5 mL of a suitable organic solvent (e.g., dichloromethane).

• Add an internal standard solution.

• Vortex for 1 minute to ensure thorough mixing.

• Centrifuge at 4000 rpm for 10 minutes.

• Carefully transfer the organic layer to a clean vial for analysis.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC System or equivalent.[8]

• Mass Spectrometer: Agilent 5977A MSD or equivalent.[8]

• Column: Rxi-5Sil MS (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Inlet: Splitless mode.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp to 240°C at 20°C/min.

  • Hold at 240°C for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MSD Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

3. Method Validation Parameters

• Specificity: Analyze blank samples and spiked samples to ensure no interference at the retention time of the target analytes.

• Linearity: Prepare a series of calibration standards over the range of LOQ to 200% of the specification limit. The correlation coefficient (r²) should be > 0.99.

• LOD and LOQ: Determine based on a signal-to-noise ratio of 3:1 for LOD and 10:1 for LOQ.

• Accuracy: Perform recovery studies by spiking the drug substance with known amounts of the impurity at three concentration levels (e.g., LOQ, 100%, and 150% of the specification limit). Recoveries should be within 70-130%.[5]

• Precision:

  • Repeatability (Intra-assay precision): Analyze six replicate preparations of a spiked sample at 100% of the specification limit. The relative standard deviation (RSD) should be < 15%.

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst and/or instrument.

Experimental Protocol: HPLC-UV for Non-Volatile Genotoxic Impurities

This protocol provides a general framework for the analysis of non-volatile, UV-active genotoxic impurities.

1. Sample Preparation

• Accurately weigh about 50 mg of the drug substance into a 50 mL volumetric flask.

• Dissolve and dilute to volume with a suitable diluent (e.g., a mixture of water and acetonitrile).

• Filter the solution through a 0.45 µm nylon filter before injection.

2. HPLC Instrumentation and Conditions

• HPLC System: Agilent 1260 Infinity II or equivalent.

• Detector: UV-Vis Detector.

• Column: Zorbax C18 (250 mm × 4.6 mm, 5 μm) or equivalent.[6]

• Mobile Phase: A gradient mixture of a buffered aqueous phase (e.g., 0.01 M ammonium acetate) and an organic solvent (e.g., acetonitrile).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: Determined by the UV spectrum of the impurity.

• Injection Volume: 10 µL.

3. Method Validation Parameters

• Specificity: Analyze blank, placebo, and spiked samples to demonstrate selectivity.

• Linearity: Prepare calibration standards over a range covering the LOQ to 150% of the specification limit. The correlation coefficient (r²) should be ≥ 0.999.

• LOD and LOQ: Determine based on the signal-to-noise ratio (3:1 for LOD, 10:1 for LOQ).

• Accuracy: Perform recovery studies at three levels (e.g., 50%, 100%, 150% of the specification limit). Recoveries should be within 98-102%.

• Precision:

  • Repeatability: Analyze six replicate preparations of a spiked sample. The RSD should be < 2%.

  • Intermediate Precision: Perform the analysis on a different day, with a different analyst, and on a different instrument.

Visualizing the Workflow and Decision-Making Process

To further clarify the process of method validation and selection, the following diagrams illustrate the key workflows and logical relationships.

Method Validation Workflow for Genotoxic Impurities.

Decision Tree for Analytical Technique Selection.

Conclusion

The control of genotoxic impurities is a non-negotiable aspect of drug development and manufacturing. A thorough understanding of the strengths and limitations of different analytical techniques is essential for selecting a method that is fit for purpose. While LC-MS/MS often provides the highest sensitivity and specificity, GC-MS and HPLC-UV remain valuable tools for the analysis of volatile and UV-active impurities, respectively. The provided data and protocols serve as a guide to assist in the development and validation of robust and reliable analytical methods, ultimately ensuring the safety and quality of pharmaceutical products.

References

• 1. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 2. Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lcms.cz [lcms.cz]
• 4. Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines Eluted from Synthetic Resins into Artificial Saliva and Health Risk Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. edqm.eu [edqm.eu]
• 6. dergi.fabad.org.tr [dergi.fabad.org.tr]
• 7. Development and Validation of LC-MS/MS for Analyzing Potential Genotoxic Impurities in Pantoprazole Starting Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]

A Comparative Guide to the Synthesis Efficiency of Diethylene Glycol Monoallyl Ether

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Abstract

Diethylene glycol monoallyl ether (DGAE) is a critical intermediate in the synthesis of functional polymers, specialty resins, and pharmaceutical precursors. The efficiency of its synthesis directly impacts production costs, environmental footprint, and final product purity. This guide provides a comprehensive comparison of prevalent synthesis methodologies for DGAE, focusing on the Williamson ether synthesis and its modern adaptations. We will delve into the mechanistic rationale behind different catalytic systems, compare key performance indicators such as yield and selectivity, and provide detailed, field-tested protocols. This document is intended for researchers, process chemists, and drug development professionals seeking to optimize the synthesis of DGAE in a laboratory or industrial setting.

The Foundational Chemistry: Williamson Ether Synthesis

The most common and versatile route to synthesizing DGAE is the Williamson ether synthesis. This reaction proceeds via an SN2 (bimolecular nucleophilic substitution) mechanism.[1][2][3] The core process involves two fundamental steps:

• Deprotonation: A strong base is used to deprotonate one of the hydroxyl groups of diethylene glycol (DEG), forming a more nucleophilic alkoxide ion.

• Nucleophilic Attack: The resulting alkoxide attacks an allyl halide (commonly allyl chloride or allyl bromide), displacing the halide and forming the ether linkage.

The primary challenge in DGAE synthesis is achieving high selectivity for the mono-allylated product over the di-allylated byproduct, diethylene glycol diallyl ether. This is governed by careful control over stoichiometry, reaction conditions, and the choice of catalyst.

General Reaction Scheme:

HO-CH₂CH₂-O-CH₂CH₂-OH + Base → HO-CH₂CH₂-O-CH₂CH₂-O⁻Na⁺ HO-CH₂CH₂-O-CH₂CH₂-O⁻Na⁺ + CH₂=CH-CH₂-Cl → HO-CH₂CH₂-O-CH₂CH₂-O-CH₂-CH=CH₂ + NaCl

Methodology Comparison: Classical vs. Phase-Transfer Catalysis

The efficiency of the Williamson synthesis for DGAE can be dramatically influenced by the chosen methodology. Here, we compare the classical approach using a strong base like sodium hydroxide with a more advanced method employing phase-transfer catalysis (PTC).

Method A: Classical Synthesis with Sodium Hydroxide

This method represents the traditional approach, valued for its use of inexpensive and readily available reagents.

Causality and Experimental Rationale: Sodium hydroxide (NaOH) is a strong base capable of deprotonating diethylene glycol to form the necessary alkoxide.[4] The reaction is typically run in a solvent or using an excess of diethylene glycol itself to maintain a liquid phase. The key to maximizing the yield of the monoallyl ether is to use a molar excess of diethylene glycol relative to the allyl halide. This stoichiometric imbalance ensures that the allyl halide is more likely to react with a molecule of DEG that has not yet been allylated, rather than the desired DGAE product.

Challenges:

• Byproduct Formation: Even with stoichiometric control, the formation of the diallyl ether is a significant issue. The alkoxide of DGAE can compete with the DEG alkoxide, leading to a second allylation.

• Corrosion and Waste: The use of strong aqueous bases like NaOH can be corrosive to equipment and generates significant salt waste, which requires treatment.[4]

• Harsh Conditions: Often requires elevated temperatures to achieve reasonable reaction rates, which can lead to side reactions and degradation.

Experimental Protocol: Classical Synthesis

• Setup: Equip a round-bottom flask with a reflux condenser, a magnetic stirrer, and a dropping funnel.

• Reactants: Charge the flask with diethylene glycol and sodium hydroxide pellets. A typical molar ratio is 3:1 of DEG to NaOH.

• Heating: Heat the mixture to 80-100°C with vigorous stirring until the NaOH is completely dissolved, forming the sodium salt of diethylene glycol.

• Addition: Add allyl chloride dropwise via the dropping funnel over 1-2 hours, maintaining the reaction temperature. The molar ratio of DEG to allyl chloride should be kept high (e.g., 3:1 or greater).

• Reaction: After the addition is complete, continue to stir the reaction mixture at the same temperature for 4-6 hours to ensure completion.

• Workup: Cool the mixture, neutralize with an acid (e.g., HCl), and wash with water to remove the salt and excess DEG. The organic layer is then dried and purified by vacuum distillation.

Method B: Phase-Transfer Catalysis (PTC)

Phase-transfer catalysis is a powerful technique that enhances reaction rates and selectivity in biphasic systems.[5] It is particularly effective for the Williamson ether synthesis.

Causality and Experimental Rationale: In the DGAE synthesis, the reactants are often in different phases. For example, an aqueous solution of sodium hydroxide is immiscible with the organic allyl chloride. A phase-transfer catalyst, typically a quaternary ammonium salt like tetrabutylammonium bromide (TBAB), facilitates the reaction by transporting the hydroxide or alkoxide ion from the aqueous phase into the organic phase where the allyl halide resides. This "escort" mechanism creates an intimate environment for the reaction to occur, often at lower temperatures and with greater control. This leads to higher yields and significantly reduces the formation of hydrolysis byproducts from the allyl chloride.[6]

Advantages:

• Higher Yield & Selectivity: PTC methods can achieve excellent yields (often >90%) and high selectivity for the mono-allylated product.[6]

• Milder Conditions: Reactions can often be run at or near room temperature, reducing energy consumption and minimizing side reactions.

• Process Simplicity: Eliminates the need for anhydrous solvents or the pre-formation of the alkoxide with hazardous reagents like sodium metal.[3]

Experimental Protocol: PTC Synthesis

• Setup: A standard round-bottom flask with a magnetic stirrer is sufficient.

• Reactants: Charge the flask with diethylene glycol, allyl chloride, 50% aqueous sodium hydroxide, and a catalytic amount of a phase-transfer catalyst (e.g., 0.5-2 mol% TBAB).

• Reaction: Stir the biphasic mixture vigorously at a controlled temperature (e.g., 40-60°C) for 2-4 hours. The reaction progress can be monitored by Gas Chromatography (GC).

• Workup: Upon completion, allow the layers to separate. The organic layer is washed with water to remove the catalyst and any remaining base, dried over an anhydrous salt (e.g., MgSO₄), and the product is isolated by vacuum distillation.

Benchmarking Performance: A Data-Driven Comparison

To provide an objective comparison, the following table summarizes typical performance metrics for the synthesis of DGAE using the described methods.

Parameter	Method A: Classical NaOH	Method B: Phase-Transfer Catalysis	Key Insights
Typical Yield	60-75%	88-99%	PTC significantly boosts product yield by improving reactant interaction.[6]
Selectivity (Mono:Di)	Moderate to Good	High to Excellent	PTC minimizes the formation of the diallyl ether byproduct.[6]
Reaction Time	4-8 hours	2-4 hours	The catalytic cycle in PTC accelerates the overall reaction rate.
Reaction Temperature	80-120°C	40-60°C	Milder conditions for PTC reduce energy costs and side reactions.
Reagent/Waste Profile	High salt waste, corrosive	Lower salt waste, catalyst recycle possible	PTC offers a greener profile with less corrosive reagents.[4]

Visualizing the Workflow and Reaction Logic

To better understand the process flow and the critical role of the catalyst, the following diagrams are provided.

General Experimental Workflow

This diagram outlines the typical sequence of operations for synthesizing and purifying Diethylene Glycol Monoallyl Ether.

Caption: General workflow for DGAE synthesis from reaction to analysis.

The Role of the Phase-Transfer Catalyst

This diagram illustrates the mechanism by which a phase-transfer catalyst facilitates the reaction between immiscible reactants.

Caption: Mechanism of Phase-Transfer Catalysis in DGAE synthesis.

Quality Control: Analytical Characterization

Ensuring the purity of the final DGAE product is paramount. A combination of analytical techniques should be employed for comprehensive quality control.

• Gas Chromatography (GC): The primary tool for assessing purity and quantifying byproducts. A GC equipped with a Flame Ionization Detector (FID) can effectively separate DGAE from starting materials (DEG, allyl chloride) and the di-allylated byproduct.[7][8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the molecular structure of the synthesized DGAE, ensuring the correct placement of the allyl group.

• Fourier-Transform Infrared (FTIR) Spectroscopy: Useful for confirming the presence of key functional groups, such as the ether linkage (C-O-C stretch) and the hydroxyl group (-OH stretch), and the disappearance of one of the initial -OH groups.

• Karl Fischer Titration: To determine the water content, which is a critical purity parameter for many applications.[9]

Protocol: GC Purity Analysis

• Column: Use a mid-polarity capillary column, such as one with a (5%-phenyl)-methylpolysiloxane stationary phase.

• Sample Preparation: Dilute a small amount of the purified DGAE in a suitable solvent like dichloromethane or ethanol.

• Injector and Detector: Set the injector temperature to 250°C and the FID detector to 275°C.

• Oven Program: A typical temperature program would start at 80°C, hold for 2 minutes, then ramp at 10°C/minute to 240°C and hold for 5 minutes.

• Analysis: Calculate the purity by the area percent method, comparing the peak area of DGAE to the total area of all peaks in the chromatogram.

Conclusion and Recommendations

The synthesis of diethylene glycol monoallyl ether can be approached through several methodologies, but for achieving high efficiency, the Phase-Transfer Catalysis (PTC) method is demonstrably superior . It offers significantly higher yields, greater selectivity, and operates under milder, more environmentally benign conditions compared to the classical strong base approach.

• For high-throughput and purity-critical applications , such as in pharmaceutical and specialty polymer development, the investment in a phase-transfer catalyst is justified by the improved performance and simplified purification.

• The classical NaOH method , while less efficient, may still be considered for applications where cost is the primary driver and lower purity or yield can be tolerated. However, significant process optimization is required to control byproduct formation.

By understanding the chemical principles and leveraging modern catalytic systems, researchers and chemists can significantly enhance the efficiency and sustainability of DGAE production.

References

• 1. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. jk-sci.com [jk-sci.com]
• 4. CN102795973A - Synthetic method of ethylene glycol monoallyl ether - Google Patents [patents.google.com]
• 5. crdeepjournal.org [crdeepjournal.org]
• 6. mdpi.com [mdpi.com]
• 7. Diethylene Glycol Monoethyl Ether [drugfuture.com]
• 8. gcms.cz [gcms.cz]
• 9. fao.org [fao.org]

A Comparative Guide to Catalysts for Allyl Ether Isomerization

For Researchers, Scientists, and Drug Development Professionals

The isomerization of allyl ethers to their corresponding propenyl ether isomers is a pivotal transformation in organic synthesis, providing access to valuable intermediates for pharmaceuticals, agrochemicals, and materials. The choice of catalyst is critical for achieving high efficiency, selectivity, and yield. This guide offers an objective comparison of various catalytic systems for allyl ether isomerization, supported by experimental data, detailed protocols, and mechanistic insights to aid in catalyst selection and reaction optimization.

Performance Comparison of Catalysts

The efficacy of a catalyst in allyl ether isomerization is determined by several key parameters, including reaction temperature, time, catalyst loading, yield, and stereoselectivity. Below is a summary of the performance of prominent catalysts based on literature data.

Catalyst System	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Substrate Example	Conversion (%)	Yield (%)	Selectivity (E:Z / cis:trans)	Reference(s)
Ruthenium-Based Catalysts
[RuClH(CO)(PPh₃)₃]	0.1	100	1	Allyl phenyl ether	>99	Quantitative	-	[1]
RuCl₂(PPh₃)₃	0.1	85	2	Methyl chavicol	99.7	-	95.4 (trans)
RuCl₂(PPh₃)₃	0.1	85	2	Eugenol	99.8	-	95.6 (trans)
Iridium-Based Catalysts
[Ir(COD)(PMePh₂)₂]PF₆ / H₂	1	RT	0.5-2	Allyl alkyl/aryl ethers	>95	>95	Highly selective for trans	[2]
Palladium-Based Catalysts
PdCl₂(PhCN)₂	-	80 (refluxing benzene)	-	Allyl phenyl ether	Quantitative	Quantitative	Predominantly cis	[3]
Iron-Based Catalysts
Fe(II) β-diketiminate / HBpin	5	60	16	Allylbenzene*	93	-	7.6:1 (trans:cis)	[4]
Base-Catalysts
Lithium diisopropylamide (LDA)	Stoichiometric	RT	1-24	Various allyl ethers	Quantitative	High	Highly selective for (Z)-isomer	[5]
1,5,7-Triazabicyclo[4.4.0]dec-5-ene (TBD)	5	80	-	Chiral fluorinated allyl ethers	-	97-99	Single (Z)-isomers	[6]

Note: Data for allylbenzene is included as a relevant model for olefin isomerization by this iron catalyst, as specific data for allyl ether was limited in the search results.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon published results. Below are representative experimental protocols for key catalyst types.

Ruthenium-Catalyzed Isomerization[2][8][9]

A typical procedure for the isomerization of an allyl ether using a ruthenium catalyst is as follows:

• Preparation of the Reaction Mixture: In a dry, inert atmosphere (e.g., under nitrogen or argon), a reaction vessel (e.g., a Schlenk flask) is charged with the allyl ether substrate, a ruthenium pre-catalyst such as [RuClH(CO)(PPh₃)₃] or RuCl₂(PPh₃)₃ (0.1-1 mol%), and an appropriate anhydrous solvent (e.g., toluene, THF, or ethanol).

• Reaction Conditions: The mixture is heated to the desired temperature (typically 80-150 °C) with stirring.

• Monitoring the Reaction: The progress of the reaction is monitored by techniques such as Thin Layer Chromatography (TLC), Gas Chromatography (GC), or Nuclear Magnetic Resonance (NMR) spectroscopy.

• Work-up and Purification: Upon completion, the reaction mixture is cooled to room temperature. The solvent is removed under reduced pressure. The residue is then purified by column chromatography on silica gel or by distillation to afford the desired propenyl ether.

Iridium-Catalyzed Isomerization[3]

The following protocol is representative of an iridium-catalyzed isomerization reaction:

• Catalyst Activation: The iridium pre-catalyst, such as [Ir(COD)(PMePh₂)₂]PF₆, is dissolved in an anhydrous solvent like THF or dioxane in a reaction vessel under an inert atmosphere. The catalyst is activated by bubbling hydrogen gas through the solution for a short period, followed by purging with an inert gas to remove excess hydrogen.

• Reaction Execution: The allyl ether substrate is added to the activated catalyst solution.

• Reaction Conditions: The reaction is typically stirred at room temperature.

• Monitoring and Work-up: The reaction is monitored by GC or NMR. Once the starting material is consumed, the solvent is evaporated, and the product is purified by distillation or chromatography.

Base-Catalyzed Isomerization with LDA[6]

A general procedure for base-catalyzed isomerization using Lithium diisopropylamide (LDA) is as follows:

• Reagent Preparation: A solution of LDA is prepared in situ by adding n-butyllithium to a solution of diisopropylamine in anhydrous THF at low temperature (e.g., -78 °C) under an inert atmosphere.

• Reaction Setup: The allyl ether substrate is dissolved in anhydrous THF in a separate flask under an inert atmosphere and cooled.

• Reaction Execution: The freshly prepared LDA solution is added dropwise to the solution of the allyl ether.

• Reaction Conditions: The reaction mixture is allowed to warm to room temperature and stirred until completion.

• Quenching and Work-up: The reaction is quenched by the addition of a proton source, such as water or saturated aqueous ammonium chloride. The aqueous layer is extracted with an organic solvent (e.g., diethyl ether). The combined organic layers are washed with brine, dried over an anhydrous salt (e.g., MgSO₄), filtered, and concentrated under reduced pressure. The crude product is then purified by an appropriate method.

Mechanistic Insights and Visualizations

The isomerization of allyl ethers can proceed through different mechanisms depending on the catalyst employed. Understanding these pathways is key to predicting and controlling the stereochemical outcome of the reaction.

Transition Metal-Catalyzed Isomerization

Transition metal catalysts, particularly those from the platinum group, typically operate via one of two primary mechanisms: the hydride addition-elimination mechanism or the π-allyl mechanism .

• Hydride Addition-Elimination Mechanism: This mechanism is commonly proposed for ruthenium catalysts. It involves the addition of a metal hydride species across the double bond of the allyl ether, followed by a β-hydride elimination to form the more thermodynamically stable internal olefin (the propenyl ether).

References

• 1. researchgate.net [researchgate.net]
• 2. Isomerisation of allyl ethers catalysed by the cationic iridium complex [Ir(cyclo-octa-1,5-diene)(PMePh2)2]PF6. A highly stereoselective route to trans-propenyl ethers - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Iron Catalyzed Double Bond Isomerization: Evidence for an FeI/FeIII Catalytic Cycle - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Isomerization of Allyl Ethers Initiated by Lithium Diisopropylamide [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]

A Spectroscopic Duel: Unraveling the Structural Nuances of 2-(2-(Allyloxy)ethoxy)ethanol and its Analogue 2-Allyloxyethanol

For researchers, scientists, and professionals in drug development, a precise understanding of a molecule's structure is paramount. Spectroscopic techniques are the cornerstone of this characterization, providing a detailed fingerprint of a compound's chemical environment. This guide presents a comparative spectroscopic analysis of 2-(2-(allyloxy)ethoxy)ethanol and its structural analogue, 2-allyloxyethanol, supported by experimental data from Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS).

Comparative Spectroscopic Data

The following tables summarize the key quantitative data obtained from the spectroscopic analysis of 2-(2-(allyloxy)ethoxy)ethanol and 2-allyloxyethanol.

Table 1: ¹H NMR Spectroscopic Data (Chemical Shifts in ppm)

Assignment	2-(2-(Allyloxy)ethoxy)ethanol	2-Allyloxyethanol
CH=CH₂	~5.91	~5.91
CH=CH ₂(cis)	~5.20	~5.20
CH=CH ₂(trans)	~5.29	~5.29
O-CH ₂-CH=CH₂	~4.03	~4.03
O-CH ₂-CH ₂-O	~3.55 - 3.88	~3.55 - 3.88
CH ₂-OH	~3.55 - 3.88	~3.55 - 3.88
OH	~2.80	~2.80

Note: The chemical shifts for the ethoxy and ethanol protons in 2-(2-(allyloxy)ethoxy)ethanol and 2-allyloxyethanol overlap significantly, presenting a complex region in the ¹H NMR spectrum.

Table 2: ¹³C NMR Spectroscopic Data (Chemical Shifts in ppm)

Assignment	2-(2-(Allyloxy)ethoxy)ethanol	2-Allyloxyethanol
C H=CH₂	~134.7	~134.7
CH=C H₂	~117.2	~117.2
O-C H₂-CH=CH₂	~72.2	~72.2
O-C H₂-C H₂-O	~70.5, ~70.3	~70.9
C H₂-OH	~61.7	~61.8

Table 3: Key FTIR Absorption Bands (in cm⁻¹)

Functional Group	2-(2-(Allyloxy)ethoxy)ethanol	2-Allyloxyethanol
O-H Stretch (Alcohol)	Broad, ~3400	Broad, ~3400
C-H Stretch (Alkene)	~3080	~3080
C-H Stretch (Alkane)	~2870-2930	~2870-2930
C=C Stretch (Alkene)	~1647	~1647
C-O Stretch (Ether & Alcohol)	~1050-1150	~1050-1150

Table 4: Mass Spectrometry Data (m/z)

Technique	2-(2-(Allyloxy)ethoxy)ethanol	2-Allyloxyethanol
Molecular Ion (M⁺)	Not readily observed	Not readily observed
Key Fragments	45, 57, 58, 71, 85, 101	31, 41, 45, 57, 58

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below. These represent standard procedures and may be adapted based on the specific instrumentation and sample characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : A small amount of the liquid sample (typically 5-10 mg for ¹H NMR, 20-50 mg for ¹³C NMR) is dissolved in approximately 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a standard 5 mm NMR tube.[1][2] A small amount of tetramethylsilane (TMS) is added as an internal standard (0 ppm).

• Instrumentation : A high-field NMR spectrometer (e.g., 400 MHz or higher) is used for data acquisition.

• Data Acquisition :

  • For ¹H NMR, a standard pulse sequence is used. Key parameters include a sufficient number of scans to achieve a good signal-to-noise ratio, a relaxation delay of 1-5 seconds, and a spectral width that encompasses all proton signals.

  • For ¹³C NMR, a proton-decoupled pulse sequence is typically employed to simplify the spectrum. A larger number of scans and a longer relaxation delay may be required due to the lower natural abundance and smaller gyromagnetic ratio of the ¹³C nucleus.

• Data Processing : The acquired Free Induction Decay (FID) is Fourier transformed, phase-corrected, and baseline-corrected. The chemical shifts of the resulting peaks are referenced to the TMS signal.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation : For liquid samples, the Attenuated Total Reflectance (ATR) technique is commonly used.[3][4] A small drop of the neat liquid is placed directly onto the ATR crystal (e.g., diamond or zinc selenide). Alternatively, a thin film of the liquid can be placed between two salt plates (e.g., NaCl or KBr).[5]

• Instrumentation : A benchtop FTIR spectrometer equipped with an ATR accessory or a transmission sample holder is used.

• Data Acquisition : A background spectrum of the empty ATR crystal or salt plates is first collected. The sample is then placed in the beam path, and the sample spectrum is recorded. The spectrum is typically an average of multiple scans to improve the signal-to-noise ratio. The data is usually collected over a range of 4000-400 cm⁻¹.[3]

• Data Processing : The sample spectrum is ratioed against the background spectrum to produce the final absorbance or transmittance spectrum. The positions of the absorption bands are then identified and correlated to specific functional groups.

Mass Spectrometry (MS)

• Sample Introduction : For volatile liquid samples, direct injection or infusion into the ion source is a common method. Alternatively, the sample can be introduced via Gas Chromatography (GC-MS) for separation from any impurities.

• Ionization : Electron Ionization (EI) is a standard technique for the analysis of relatively small, volatile organic molecules.[6][7] In EI, the sample molecules in the gas phase are bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation.[6][8]

• Mass Analysis : The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection : The separated ions are detected, and a mass spectrum is generated, which plots the relative abundance of ions as a function of their m/z ratio. The fragmentation pattern provides valuable information for structural elucidation.

Experimental Workflow

The following diagram illustrates a generalized workflow for the spectroscopic analysis of liquid organic compounds.

References

• 1. organomation.com [organomation.com]
• 2. sites.bu.edu [sites.bu.edu]
• 3. drawellanalytical.com [drawellanalytical.com]
• 4. drawellanalytical.com [drawellanalytical.com]
• 5. eng.uc.edu [eng.uc.edu]
• 6. Mass Spectrometry Ionization Methods [chemistry.emory.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. bitesizebio.com [bitesizebio.com]

Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of 2-(2-(Allyloxy)ethoxy)ethanol

This document provides a comprehensive, step-by-step guide for the proper disposal of 2-(2-(allyloxy)ethoxy)ethanol, a chemical intermediate common in research and development settings. Adherence to these procedures is critical not only for regulatory compliance but also for ensuring the safety of laboratory personnel and protecting the environment. The causality behind each step is explained to empower researchers with the knowledge to manage chemical waste responsibly and effectively.

Hazard Identification and Risk Assessment

Before handling or disposing of any chemical, a thorough understanding of its intrinsic hazards is paramount. 2-(2-(allyloxy)ethoxy)ethanol, also known as diethylene glycol monoallyl ether, presents several risks that dictate its handling and disposal protocols.[1]

Primary Hazards:

• Serious Eye Irritation: The compound is classified as a serious eye irritant (H319).[1][2] Direct contact can cause significant damage.

• Skin Irritation: It is also known to cause skin irritation (H315).[2]

• Respiratory Irritation: Inhalation of vapors or mists may lead to respiratory irritation (H335).[2]

• Combustibility: It is a combustible liquid, meaning it can ignite when exposed to an ignition source at or above its flash point.[2]

• Potential for Peroxide Formation: Like other ethers, it may form explosive peroxides upon storage, especially if exposed to air and light.[3]

The first step in any disposal plan is to conduct a site-specific risk assessment. This involves evaluating the quantity of waste, the potential for exposure, and the specific laboratory environment to implement the most effective controls.

Safety and Regulatory Profile: 2-(2-(Allyloxy)ethoxy)ethanol
GHS Hazard Statements	H319: Causes serious eye irritation[1][2]H315: Causes skin irritation[2]H335: May cause respiratory irritation[2]H227: Combustible liquid[2]
Primary Synonyms	Diethylene glycol monoallyl ether[1]2-(2-prop-2-enoxyethoxy)ethanol[1]
Flash Point	37.8 to 93.3 °C (100 to 200 °F)[4]
Potential EPA RCRA Waste Code	F005: Based on the inclusion of the structurally similar 2-Ethoxyethanol in the list of spent non-halogenated solvents.[5][6][7]U359: The specific code for 2-Ethoxyethanol waste.[3][8]

Regulatory Framework: Is it a Hazardous Waste?

Under the U.S. Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA), chemical waste is deemed hazardous if it is specifically listed or if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.[9]

While 2-(2-(allyloxy)ethoxy)ethanol is not explicitly listed by name, the structurally related compound 2-Ethoxyethanol is listed as U359 and is a component of the F005 spent solvent list.[3][6][7][8] Given its chemical similarity and properties as a glycol ether solvent, it is imperative to manage waste 2-(2-(allyloxy)ethoxy)ethanol as a hazardous waste to ensure full compliance and avoid significant penalties.[9] Dumping glycol products is illegal and environmentally damaging.[9][10]

Step-by-Step Disposal Protocol

This protocol is designed to be a self-validating system, ensuring safety and compliance at each stage.

Step 1: Assemble and Don Appropriate Personal Protective Equipment (PPE)

Why: Direct exposure is the primary route of harm. Engineering controls (like a fume hood) are the first line of defense, but proper PPE is essential to prevent accidental contact.

Procedure:

• Eye and Face Protection: Wear tightly fitting safety goggles in combination with a face shield (8-inch minimum).[4]

• Hand Protection: Wear chemically resistant gloves. Inspect gloves for any signs of degradation or puncture before use.[4]

• Body Protection: Wear a chemically resistant lab coat or apron and closed-toe shoes.[2][11]

• Respiratory Protection: If working outside of a fume hood or if there is a risk of generating aerosols, use a NIOSH-approved respirator with an appropriate organic vapor cartridge.[12]

Step 2: Waste Segregation and Collection

Why: Mixing incompatible waste streams is a frequent and dangerous laboratory error. It can cause violent chemical reactions and makes waste disposal significantly more complex and expensive.

Procedure:

• Designate a Specific Waste Stream: Dedicate a specific waste container solely for 2-(2-(allyloxy)ethoxy)ethanol and any materials (e.g., pipette tips, absorbent pads) lightly contaminated with it.

• Do Not Mix: Never mix this waste with other waste types, such as strong acids, bases, or oxidizing agents.[13][14] It is incompatible with oxidizing agents.[2]

• Collect at the Source: Place the designated waste container in the fume hood or work area where the waste is generated to minimize transport and the risk of spills.

Step 3: Container Selection and Labeling

Why: Proper containment and clear communication are legally required and fundamental to a safe laboratory. A correctly labeled container prevents accidental misuse and ensures the disposal vendor has the accurate information needed for compliant transport and destruction.

Procedure:

• Select an Appropriate Container: Use a clean, leak-proof container made of a material compatible with the chemical. High-density polyethylene (HDPE) is a suitable choice.[13]

• Keep Containers Closed: The container must be kept tightly closed except when actively adding waste.[2][4][15] This prevents the release of vapors and potential contamination.

• Apply a Hazardous Waste Label: As soon as the first drop of waste is added, affix a completed hazardous waste label. The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "Waste 2-(2-(allyloxy)ethoxy)ethanol"

  • A clear indication of the hazards (e.g., Irritant, Combustible)

  • The date accumulation started.

Step 4: Temporary Storage in a Satellite Accumulation Area (SAA)

Why: Centralizing waste in a designated, controlled area prevents proliferation of hazardous materials throughout the lab and streamlines the pickup process for disposal.

Procedure:

• Designate an SAA: Store the labeled, sealed container in a designated SAA, which is typically at or near the point of generation.

• Ensure Safe Storage Conditions: The storage area must be a well-ventilated location, away from heat, sparks, or open flames.[2][3][15] Store in a cool place.[2][4]

• Secondary Containment: Place the waste container within a larger, chemically resistant secondary container to contain any potential leaks.

Step 5: Arranging for Final Disposal

Why: Hazardous chemical waste cannot be discarded through standard trash or sewer systems.[4][13] It must be handled by a professionally licensed and insured hazardous waste disposal company that can transport it to an approved treatment, storage, and disposal facility (TSDF).

Procedure:

• Contact Your Institution's EHS Office: Your facility's Environmental Health and Safety (EHS) department is the primary point of contact. They manage the hazardous waste program and will coordinate with the licensed disposal vendor.

• Schedule a Pickup: Follow your institution's procedures to schedule a waste pickup.

• Maintain Records: Keep accurate records of the waste generated, including the chemical name, quantity, and disposal date, as required by your institution and regulatory agencies.

Emergency Procedures: Spill Management

Why: A prepared response to an accidental release is critical to minimizing harm to personnel and the environment.

Procedure:

• Evacuate and Alert: Evacuate non-essential personnel from the immediate area. Alert colleagues and your supervisor.[14]

• Remove Ignition Sources: If it is safe to do so, remove all sources of ignition from the area.[4][14]

• Ventilate: Ensure the area is well-ventilated.[14]

• Contain the Spill: Cover drains to prevent environmental release.[15] Contain the spill using a non-combustible absorbent material such as sand, earth, or vermiculite.[4]

• Collect and Dispose: Carefully collect the absorbent material and place it into a sealed, labeled container for disposal as hazardous waste.[4][14]

• Decontaminate: Clean the spill area thoroughly.

• Report: Report the incident to your EHS department.

Disposal Workflow Diagram

Caption: Decision workflow for the safe disposal of 2-(2-(allyloxy)ethoxy)ethanol.

Conclusion

The responsible management of chemical waste is a non-negotiable aspect of professional scientific practice. By treating 2-(2-(allyloxy)ethoxy)ethanol as a hazardous waste and following this structured, safety-first protocol, researchers can ensure they are protecting themselves, their colleagues, and the environment while maintaining full regulatory compliance. Always consult your institution's specific EHS guidelines, as they may have additional requirements.

References

• 1. 2-(2-(Allyloxy)ethoxy)ethanol | C7H14O3 | CID 84777 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. gelest.com [gelest.com]
• 3. fishersci.com [fishersci.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. Waste Code [rcrainfo.epa.gov]
• 6. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 7. wku.edu [wku.edu]
• 8. actenviro.com [actenviro.com]
• 9. Guide to Glycol Disposal | HWH Environmental [hwhenvironmental.com]
• 10. redriver.team [redriver.team]
• 11. static.cymitquimica.com [static.cymitquimica.com]
• 12. chemos.de [chemos.de]
• 13. goglycolpros.com [goglycolpros.com]
• 14. nj.gov [nj.gov]
• 15. sigmaaldrich.com [sigmaaldrich.com]